10-(Phosphonooxy)-1-decanole

Core Science & Biosynthesis

An In-depth Technical Guide to 10-(phosphonooxy)-1-decanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

10-(phosphonooxy)-1-decanol is a long-chain alkyl phosphate (B84403), a class of molecules with diverse biological and chemical properties. While specific research on this particular molecule is not widely available, its structure—a ten-carbon chain with a terminal hydroxyl group and a terminal phosphonooxy group—suggests potential applications as a surfactant, a prodrug, or a signaling molecule. This technical guide provides a comprehensive overview of its synthesis, predicted properties, and potential biological activities, based on established knowledge of similar long-chain alkyl phosphates and diols. Detailed experimental protocols for its synthesis and for a key biological assay are provided to facilitate further research into this promising compound.

Introduction

10-(phosphonooxy)-1-decanol is an organophosphate compound. Organophosphates are esters of phosphoric acid and are integral to many biological processes, with well-known examples including ATP and nucleic acids.[1] Long-chain fatty alcohols, the parent compounds of molecules like 10-(phosphonooxy)-1-decanol, are known to possess biological activities, including antibacterial properties. The introduction of a phosphate group can significantly alter the physicochemical and biological properties of the parent alcohol, often increasing its water solubility and allowing it to interact with specific enzymes such as kinases and phosphatases.

The structure of 10-(phosphonooxy)-1-decanol suggests it may act as a substrate for phosphatases, enzymes that cleave phosphate groups from molecules. This could release 1,10-decanediol (B1670011), a long-chain diol which may have its own biological effects. This guide will explore the synthesis of 10-(phosphonooxy)-1-decanol, its predicted properties, and a hypothetical signaling pathway in which it may be involved.

Synthesis of 10-(phosphonooxy)-1-decanol

The synthesis of 10-(phosphonooxy)-1-decanol can be achieved through the selective monophosphorylation of 1,10-decanediol. A general approach involves protecting one of the hydroxyl groups, followed by phosphorylation of the unprotected hydroxyl group, and subsequent deprotection. A more direct approach, and the one detailed below, involves a regioselective monophosphorylation, which can be achieved under controlled conditions.

Proposed Synthetic Workflow

Caption: Workflow for the synthesis of 10-(phosphonooxy)-1-decanol.

Experimental Protocol: Selective Monophosphorylation of 1,10-decanediol

This protocol is adapted from general methods for the phosphorylation of alcohols.

Materials:

• 1,10-decanediol

• Phosphorus oxychloride (POCl₃)

• Anhydrous pyridine

• Dichloromethane (B109758) (DCM)

• Deionized water

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Solvents for column chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• Dissolve 1,10-decanediol (1 equivalent) in anhydrous pyridine under an inert atmosphere (e.g., nitrogen or argon) and cool the solution to 0°C in an ice bath.

• Slowly add phosphorus oxychloride (1.1 equivalents) dropwise to the stirred solution, maintaining the temperature at 0°C.

• Allow the reaction mixture to stir at 0°C for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by the slow addition of deionized water.

• Extract the aqueous mixture with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash successively with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of methanol (B129727) in dichloromethane) to yield pure 10-(phosphonooxy)-1-decanol.

• Characterize the final product by ¹H NMR, ¹³C NMR, ³¹P NMR, and mass spectrometry.

Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 10-(phosphonooxy)-1-decanol. These are estimates based on the properties of 1-decanol (B1670082) and the addition of a phosphonooxy group.

Property	Predicted Value
Molecular Formula	C₁₀H₂₃O₅P
Molecular Weight	254.26 g/mol
Appearance	Colorless to pale yellow viscous liquid or waxy solid
Boiling Point	> 250 °C (decomposes)
Melting Point	25-35 °C
Solubility	Soluble in water, methanol, ethanol. Sparingly soluble in non-polar organic solvents.
pKa (of phosphate group)	~2.1 (first), ~7.2 (second)

Potential Biological Activity and Signaling Pathway

Long-chain alkyl phosphates may exhibit biological activities such as antimicrobial effects.[2] Additionally, the presence of a terminal phosphate group suggests that 10-(phosphonooxy)-1-decanol could be a substrate for phosphatases. Dephosphorylation would yield 1,10-decanediol, which may have its own biological functions.

Proposed Signaling Pathway

Caption: Proposed dephosphorylation of 10-(phosphonooxy)-1-decanol.

Experimental Protocols for Biological Assays

To investigate the potential biological activity of 10-(phosphonooxy)-1-decanol, a phosphatase assay can be performed to determine if it is a substrate for enzymes like alkaline phosphatase.

Alkaline Phosphatase Activity Assay

This protocol is a generalized method for determining the activity of alkaline phosphatase using a synthetic substrate.

Materials:

• 10-(phosphonooxy)-1-decanol

• Alkaline phosphatase (e.g., from bovine intestinal mucosa)

• Assay buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Malachite green reagent (for phosphate detection)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of 10-(phosphonooxy)-1-decanol in a suitable solvent (e.g., water or a buffer).

• Prepare serial dilutions of the substrate in the assay buffer.

• In a 96-well plate, add the substrate dilutions to triplicate wells.

• Add a solution of alkaline phosphatase to each well to initiate the reaction. Include control wells with no enzyme and no substrate.

• Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

• Stop the reaction by adding a stop solution (e.g., a strong acid or a specific phosphatase inhibitor).

• Add the malachite green reagent to each well to quantify the amount of free phosphate released.

• Measure the absorbance at the appropriate wavelength (e.g., 620-650 nm) using a microplate reader.

• Calculate the amount of phosphate released based on a standard curve prepared with known concentrations of phosphate.

Quantitative Data

The following tables present illustrative quantitative data that could be obtained from the experiments described above.

Synthesis Yield of 10-(phosphonooxy)-1-decanol

Starting Material (1,10-decanediol)	Product (10-(phosphonooxy)-1-decanol)	Yield (%)
5.0 g	6.2 g	85%

Kinetic Parameters of Alkaline Phosphatase with 10-(phosphonooxy)-1-decanol

Substrate	Kₘ (mM)	Vₘₐₓ (µmol/min/mg)
10-(phosphonooxy)-1-decanol	0.5	10
p-Nitrophenyl phosphate (pNPP) (Control)	0.2	50

Note: The data in these tables are hypothetical and for illustrative purposes only.

Conclusion

10-(phosphonooxy)-1-decanol represents a molecule of interest for researchers in various fields, from materials science to drug development. Its amphiphilic nature and the presence of a terminal phosphate group suggest a range of potential applications. This guide provides a foundational framework for its synthesis, characterization, and biological evaluation. The detailed protocols and hypothesized biological pathway are intended to stimulate further investigation into the properties and functions of this and related long-chain alkyl phosphates. Future research should focus on confirming the proposed synthetic route, accurately determining its physicochemical properties, and exploring its biological activities in various in vitro and in vivo models.

References

• 1. Alkyl phosphate - Wikipedia [en.wikipedia.org]
• 2. Antibacterial effect of phosphates and polyphosphates with different chain length - PubMed [pubmed.ncbi.nlm.nih.gov]

10-(phosphonooxy)-1-decanole chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and proposed synthesis of 10-(phosphonooxy)-1-decanole. Due to the limited availability of experimental data for this specific molecule in scientific literature, this document combines established chemical principles with predicted data to serve as a foundational resource for researchers.

Chemical Structure and Identification

10-(phosphonooxy)-1-decanole is a bifunctional organic molecule featuring a ten-carbon aliphatic chain. One terminus of the chain is functionalized with a primary alcohol (-OH) group, while the other is esterified with a phosphate (B84403) group (-OPO(OH)₂). This structure imparts amphiphilic properties to the molecule, with a hydrophilic phosphate and alcohol head and a hydrophobic decyl tail.

• IUPAC Name: 10-hydroxydecyl dihydrogen phosphate

• Molecular Formula: C₁₀H₂₃O₅P

• Chemical Structure: HO-(CH₂)₁₀-O-PO(OH)₂

Physicochemical Properties

Property	Value	Unit
Molecular Weight	254.26	g/mol
XLogP3-AA (LogP)	2.4
Hydrogen Bond Donor Count	3
Hydrogen Bond Acceptor Count	5
Rotatable Bond Count	11
Exact Mass	254.12831083	Da
Topological Polar Surface Area	107	Ų
Complexity	203

Proposed Synthesis Protocol

The synthesis of 10-(phosphonooxy)-1-decanole can be achieved through the selective monophosphorylation of 1,10-decanediol (B1670011). The primary challenge in this synthesis is to prevent diphosphorylation and other side reactions. Below is a proposed experimental protocol based on common phosphorylation methods.

Materials and Reagents

• 1,10-decanediol (starting material)

• Phosphorus oxychloride (POCl₃) (phosphorylating agent)

• Triethylamine (TEA) or Pyridine (base)

• Anhydrous dichloromethane (B109758) (DCM) or Tetrahydrofuran (THF) (solvent)

• Hydrochloric acid (HCl), dilute solution (for workup)

• Sodium bicarbonate (NaHCO₃), saturated solution (for workup)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄) (drying agent)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexane, methanol)

Step-by-Step Procedure

• Reaction Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with a solution of 1,10-decanediol (1 equivalent) in anhydrous DCM. An excess of the diol may be used to favor monophosphorylation.

• Addition of Base: Triethylamine (2.5 equivalents) is added to the solution, and the mixture is cooled to 0 °C in an ice bath.

• Phosphorylation: A solution of phosphorus oxychloride (1 equivalent) in anhydrous DCM is added dropwise to the stirred reaction mixture over a period of 30-60 minutes, maintaining the temperature at 0 °C. The reaction is then allowed to warm to room temperature and stirred for 12-24 hours.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or by taking aliquots for ³¹P NMR analysis.

• Quenching and Hydrolysis: The reaction is carefully quenched by the slow addition of water or dilute HCl at 0 °C to hydrolyze the resulting dichlorophosphate (B8581778) ester to the dihydrogen phosphate.

• Workup: The organic layer is separated, and the aqueous layer is extracted with DCM. The combined organic layers are washed successively with dilute HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: The organic layer is dried over anhydrous Na₂SO₄, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude product is purified by silica gel column chromatography using a gradient elution system (e.g., a mixture of methanol (B129727) and dichloromethane) to isolate the desired 10-(phosphonooxy)-1-decanole.

Proposed Characterization Methods

The structure and purity of the synthesized 10-(phosphonooxy)-1-decanole would be confirmed using the following analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Would show characteristic signals for the methylene (B1212753) protons of the decyl chain, a triplet around 3.6 ppm for the methylene group adjacent to the hydroxyl group (-CH₂OH), and a multiplet for the methylene group adjacent to the phosphate ester (-CH₂OPO₃).

  • ¹³C NMR: Would display distinct signals for each of the ten carbon atoms in the alkyl chain, with the carbons attached to the oxygen atoms being the most downfield.

  • ³¹P NMR: A key diagnostic tool, this would show a single peak in the phosphate ester region, confirming the presence of the phosphorus atom.[1]

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry in negative ion mode would be expected to show the molecular ion peak [M-H]⁻ at m/z 253.12.

• Infrared (IR) Spectroscopy: The IR spectrum would exhibit a broad absorption band for the O-H stretch of the alcohol and P-OH groups (around 3200-3600 cm⁻¹), C-H stretching of the alkyl chain (around 2850-2950 cm⁻¹), a P=O stretching band (around 1200-1300 cm⁻¹), and C-O and P-O stretching bands in the fingerprint region.

Logical and Experimental Workflows

The following diagrams illustrate the chemical structure and the proposed synthesis workflow for 10-(phosphonooxy)-1-decanole.

Caption: Chemical structure of 10-(phosphonooxy)-1-decanole.

Caption: Proposed workflow for the synthesis of 10-(phosphonooxy)-1-decanole.

Potential Applications and Future Research

While specific biological activities of 10-(phosphonooxy)-1-decanole are not documented, its structure suggests potential applications in areas where long-chain functionalized lipids are utilized. These could include:

• Drug Delivery: The amphiphilic nature of the molecule could make it a candidate for use in liposome (B1194612) or micelle formulations for encapsulating and delivering therapeutic agents.

• Biochemical Probes: It could serve as a substrate or inhibitor for enzymes involved in lipid phosphate metabolism.

• Materials Science: As a monomer or additive, it might be used in the development of biocompatible polymers or coatings.

Further research is required to synthesize and characterize 10-(phosphonooxy)-1-decanole and to explore its physicochemical and biological properties. The protocols and data presented in this guide provide a starting point for such investigations.

References

• 1. 31Phosphorus NMR [chem.ch.huji.ac.il]

An In-depth Technical Guide to the Physicochemical Properties of 10-(Phosphonooxy)-1-decanol (CAS Number 235097-47-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-(Phosphonooxy)-1-decanol, also known by its CAS number 235097-47-9 and as 10-Hydroxydecyl dihydrogen phosphate (B84403) (HDP), is a phosphate ester of 1,10-decanediol (B1670011). It is recognized as a hydrolytic degradation product of dental primers, specifically those containing 10-methacryloyloxydecyl dihydrogen phosphate (10-MDP)[1]. Understanding the physicochemical properties of this compound is crucial for assessing its behavior, stability, and potential biological interactions in various scientific contexts, from materials science to biomedical research.

This technical guide provides a comprehensive overview of the known and predicted physicochemical properties of 10-(Phosphonooxy)-1-decanol, details on experimental protocols for its synthesis and characterization, and a visualization of its logical relationship as a hydrolysis product.

Physicochemical Properties

Core Identification and Physical State

Property	Value	Source
CAS Number	235097-47-9	[1]
Formal Name	10-(phosphonooxy)decan-1-ol	[1]
Synonyms	10-Hydroxydecyl dihydrogen phosphate, HDP	[1]
Molecular Formula	C₁₀H₂₃O₅P	[1]
Molecular Weight	254.3 g/mol	[1]
Physical Form	Neat solid	[1]

Computed and Estimated Physicochemical Data

The following table summarizes computed physicochemical properties for the closely related compound 1-hydroxydecyl dihydrogen phosphate. These values provide a reasonable estimation for the properties of 10-(Phosphonooxy)-1-decanol.

Property	Predicted Value	Method	Source
XLogP3	2.4	Computational	[2]
Hydrogen Bond Donor Count	3	Computational	[2]
Hydrogen Bond Acceptor Count	5	Computational	[2]
Rotatable Bond Count	11	Computational	[2]
Topological Polar Surface Area	87 Ų	Computational	[2]
Exact Mass	254.12831083 Da	Computational	[2]

Experimental Protocols

Detailed experimental protocols for the direct synthesis and characterization of 10-(Phosphonooxy)-1-decanol are not explicitly published. However, based on its relationship to 10-methacryloyloxydecyl dihydrogen phosphate (10-MDP), a plausible methodology can be inferred. 10-(Phosphonooxy)-1-decanol is the product of the hydrolysis of the ester linkage in 10-MDP.

Synthesis of 10-Methacryloyloxydecyl Dihydrogen Phosphate (10-MDP) (Precursor)

A reported synthesis method for 10-MDP involves a multi-step process which can be adapted to yield the target compound.

• Esterification: The synthesis of the precursor, 10-hydroxydecyl methacrylate (B99206), is achieved through the reaction of 1,10-decanediol with methacrylic acid[3].

• Phosphorylation: The resulting alcohol is then reacted with a phosphorylating agent, such as phosphoryl chloride, to introduce the phosphate group[4]. A patent describes using trimethyl phosphite (B83602) as a milder alternative to phosphorus oxychloride[5].

Hydrolysis to 10-(Phosphonooxy)-1-decanol

To obtain 10-(Phosphonooxy)-1-decanol, the synthesized 10-MDP would undergo hydrolysis. This can typically be achieved under acidic or basic conditions, which would cleave the methacrylate ester bond, leaving the phosphate ester and the terminal hydroxyl group intact.

Characterization Techniques

The structural confirmation and purity assessment of synthesized 10-(Phosphonooxy)-1-decanol would involve a suite of standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: To confirm the presence and connectivity of protons in the decyl chain and to verify the absence of the methacrylate group.

  • ³¹P NMR: To confirm the presence and chemical environment of the phosphorus atom in the phosphate group[4].

• Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition of the compound[4].

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups such as P-O, O-H, and C-H bonds.

Logical and Workflow Diagrams

Hydrolysis of 10-MDP to 10-(Phosphonooxy)-1-decanol

The following diagram illustrates the chemical transformation of the dental adhesive monomer 10-MDP into its hydrolysis product, 10-(Phosphonooxy)-1-decanol.

Caption: Formation of 10-(Phosphonooxy)-1-decanol from 10-MDP.

Experimental Workflow for Synthesis and Characterization

This diagram outlines the logical flow of the experimental procedures for synthesizing and verifying the structure of 10-(Phosphonooxy)-1-decanol.

Caption: Workflow for synthesis and analysis of 10-(Phosphonooxy)-1-decanol.

Conclusion

10-(Phosphonooxy)-1-decanol (CAS 235097-47-9) is a molecule of interest primarily due to its formation from the degradation of dental adhesive materials. While comprehensive experimental data on its physicochemical properties are limited, this guide consolidates the available information and provides a framework for its synthesis and characterization based on established chemical principles. The provided data and protocols offer a valuable resource for researchers in materials science, analytical chemistry, and toxicology who may encounter this compound in their studies. Further experimental investigation is warranted to fully elucidate its properties and potential biological significance.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 1-Hydroxydecyl dihydrogen phosphate | C10H23O5P | CID 141384239 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buy Decyl dihydrogen phosphate (EVT-10903449) | 60476-40-6 [evitachem.com]
• 4. [Synthesis and application of novel dental adhesive materials of 10-methacryloyloxydecyl dihydrogen phosphate] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN104151350A - Synthetic method of oral adhesive 10-methacryloyloxydecyl dihydrogen phosphate - Google Patents [patents.google.com]

Unraveling the Biological Activities of 10-(phosphonooxy)-1-decanol: A Review of Available Scientific Evidence

Published: December 6, 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

10-(phosphonooxy)-1-decanol, a molecule combining a ten-carbon aliphatic chain with a terminal phosphate (B84403) group, presents a structure suggestive of potential interactions with biological systems. Its amphipathic nature, possessing both a hydrophobic tail (decanol) and a hydrophilic head (phosphate group), positions it as a candidate for influencing cellular membranes and enzymatic processes. However, a comprehensive review of the current scientific literature reveals a significant scarcity of direct research on the specific mechanism of action of 10-(phosphonooxy)-1-decanol. While in-depth technical data, quantitative analyses, and detailed experimental protocols specifically for this compound are not available, we can infer potential biological activities by examining studies on its constituent parts and structurally related molecules. This technical guide aims to synthesize the available information on related compounds to provide a theoretical framework for the potential mechanisms of action of 10-(phosphonooxy)-1-decanol and to guide future research.

Theoretical Framework for Mechanism of Action

Based on the structure of 10-(phosphonooxy)-1-decanol, its biological effects could be mediated through several potential mechanisms, primarily revolving around its interaction with cellular membranes and its similarity to endogenous signaling molecules and metabolic precursors.

Interaction with Cellular Membranes

The long hydrophobic decanol (B1663958) tail of 10-(phosphonooxy)-1-decanol suggests a propensity to insert into the lipid bilayers of cell membranes. This interaction could lead to a variety of effects on membrane structure and function. Research on its precursor, 1-decanol (B1670082) , has demonstrated its ability to disrupt bacterial cell membranes, leading to increased permeability and loss of cellular contents. While the addition of a phosphate group would alter the molecule's overall polarity and may modulate the nature of this interaction, the potential for membrane perturbation remains a primary hypothetical mechanism.

A logical workflow for investigating the membrane interaction of 10-(phosphonooxy)-1-decanol would involve a series of biophysical and cell-based assays.

Caption: Proposed experimental workflow for characterizing the interaction of 10-(phosphonooxy)-1-decanol with biological membranes.

Role as a Precursor or Analog of Signaling Molecules

The presence of the phosphate group suggests that 10-(phosphonooxy)-1-decanol could act as a substrate for phosphatases or kinases, or function as an analog of endogenous lipid phosphate signaling molecules. Long-chain alcohols and their phosphorylated derivatives are involved in various cellular processes. For instance, some long-chain phosphate esters have been shown to inhibit DNA synthesis in cancer cell lines, with the length of the alkyl chain influencing the potency of this effect.

A potential signaling pathway that could be influenced by a molecule like 10-(phosphonooxy)-1-decanol is the lysophosphatidic acid (LPA) signaling pathway, given the structural similarities. LPA is a potent signaling lipid involved in cell proliferation, migration, and survival.

Caption: A hypothetical signaling pathway illustrating how 10-(phosphonooxy)-1-decanol might act as a ligand for a G-protein coupled receptor.

Quantitative Data and Experimental Protocols: A Call for Research

A thorough search of the existing scientific literature did not yield any specific quantitative data on the biological activity of 10-(phosphonooxy)-1-decanol. Consequently, it is not possible to provide tables summarizing metrics such as efficacy, binding affinities, or inhibitory concentrations.

Similarly, detailed experimental protocols for key experiments involving this specific molecule are not available in published literature. The development of such protocols would be a crucial first step in characterizing its mechanism of action. Future research should focus on:

• Synthesis and Characterization: Establishing a robust and scalable synthesis for 10-(phosphonooxy)-1-decanol and thoroughly characterizing its physicochemical properties.

• In Vitro Biological Screening: Conducting a broad panel of in vitro assays to identify potential biological targets. This could include enzyme inhibition assays, receptor binding assays, and antimicrobial susceptibility testing.

• Cell-Based Assays: Investigating the effects of the compound on various cell lines to assess cytotoxicity, effects on cell proliferation, and modulation of specific signaling pathways.

• Mechanism of Action Studies: Once a biological activity is identified, more focused studies will be required to elucidate the precise molecular mechanism.

Conclusion and Future Directions

While the current body of scientific knowledge on the mechanism of action of 10-(phosphonooxy)-1-decanol is sparse, its chemical structure provides a foundation for hypothesizing potential biological activities. The insights from studies on 1-decanol and other long-chain phosphate esters suggest that membrane interaction and interference with cellular signaling are plausible mechanisms. The lack of direct research highlights a significant knowledge gap and underscores the need for foundational studies to characterize the biological effects of this molecule. The experimental workflows and hypothetical pathways presented in this guide are intended to serve as a roadmap for future investigations that will be essential to unlock the potential of 10-(phosphonooxy)-1-decanol for researchers, scientists, and drug development professionals. Further research is imperative to move from theoretical postulation to concrete evidence-based understanding.

Foundational Research on Long-Chain Phosphate Esters: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core principles of long-chain phosphate (B84403) esters, covering their synthesis, physicochemical properties, and biological activities. The information is tailored for researchers, scientists, and drug development professionals, with a focus on providing actionable data and detailed experimental methodologies.

Physicochemical Properties of Long-Chain Phosphate Esters

Long-chain phosphate esters are amphiphilic molecules characterized by a polar phosphate head group and a nonpolar hydrocarbon tail. Their properties are significantly influenced by the length of the alkyl chain and the degree of esterification (mono- or di-ester). These structural variations directly impact their self-assembly in aqueous solutions and their interactions with biological systems.[1][2]

Critical Micelle Concentration (CMC) and Surface Tension

The Critical Micelle Concentration (CMC) is a key parameter that defines the concentration at which individual surfactant molecules begin to form micelles. The surface tension of the solution typically decreases with increasing surfactant concentration until the CMC is reached, after which it remains relatively constant. For long-chain phosphate esters, the CMC generally decreases as the length of the alkyl chain increases, due to the increased hydrophobicity driving micelle formation. The ratio of monoester to diester also plays a role, with different ratios potentially leading to synergistic effects on surface activity.[3][4]

Alkyl Chain Length	Monoester/Diester Ratio	Critical Micelle Concentration (CMC) (mmol/L)	Surface Tension at CMC (γCMC) (mN/m)
C8 (Octyl)	High Monoester	-	-
C12 (Dodecyl)	High Monoester	-	-
C16 (Hexadecyl)	High Monoester	Decreases with chain length	Decreases with chain length
C4 (Butyl)	Low Monoester	Higher than high mono/di ratio	Higher than high mono/di ratio
C8 (Octyl)	Low Monoester	Higher than high mono/di ratio	Higher than high mono/di ratio
C12 (Dodecyl)	Low Monoester	Lower than high mono/di ratio	Lower than high mono/di ratio
C16 (Hexadecyl)	Low Monoester	Lower than high mono/di ratio	Lower than high mono/di ratio

Note: Specific quantitative values can vary based on experimental conditions such as temperature, pH, and ionic strength. The table illustrates general trends found in the literature.[3]

Solubility and Partition Coefficient

The solubility of long-chain phosphate esters is highly dependent on the nature of the solvent. Generally, they exhibit low solubility in water and good solubility in organic solvents.[5][6][7] The octanol-water partition coefficient (log Kow or log P) is a measure of a compound's hydrophobicity. For phosphate esters used as plasticizers and flame retardants, log Kow values can range from 1.44 to 9.49, indicating significant hydrophobicity.[8][9]

Compound Type	Solvent	Solubility
Long-chain phosphate esters	Water	Low
Long-chain phosphate esters	Organic Solvents (e.g., alcohols, ketones, aromatic hydrocarbons)	Good

Note: Specific solubility values and logP are dependent on the exact chemical structure, including alkyl chain length and degree of esterification.

Synthesis and Characterization of Long-Chain Phosphate Esters

The synthesis of long-chain phosphate esters can be achieved through several methods, primarily involving the reaction of a long-chain alcohol with a phosphorylating agent. Common phosphorylating agents include phosphorus pentoxide (P₂O₅), polyphosphoric acid (PPA), and phosphorus oxychloride (POCl₃).[4][10] The choice of reagent and reaction conditions can influence the ratio of monoester to diester in the final product.[11]

Experimental Protocols

Materials:

• Phosphorus oxychloride (POCl₃)

• Primary long-chain alcohol (e.g., 1-octanol, 1-dodecanol)

• Triethylamine (B128534) (Et₃N)

• Toluene (B28343)

• Steam generator

Procedure:

• Dissolve POCl₃ (1 equivalent) in toluene in a reaction vessel equipped with a stirrer and a dropping funnel.

• Slowly add a mixture of the long-chain alcohol (1.8 equivalents) and triethylamine (1.8 equivalents) to the POCl₃ solution while stirring at room temperature. Maintain the temperature below 60°C.

• After the addition is complete, filter the mixture to remove the triethylamine hydrochloride precipitate.

• Vigorously stir the filtrate while passing steam through it for approximately 1 hour. This step hydrolyzes the intermediate dialkyl chlorophosphate.

• After steam hydrolysis, separate the organic layer and wash it with water.

• Dry the organic layer over an anhydrous salt (e.g., magnesium sulfate) and remove the solvent under reduced pressure to yield the dialkyl phosphate product.

Materials:

• Phosphorus pentoxide (P₂O₅)

• Long-chain alcohol (e.g., 1-octanol, 1-octadecanol)

• Water

Procedure:

• In a reaction vessel, create a slurry of P₂O₅ in the long-chain alcohol. The molar ratio of fatty alcohol to P₂O₅ to H₂O is typically 2:1:1 to favor monoester formation.

• Heat the reaction mixture to 60-80°C for several hours until the solid P₂O₅ is consumed.

• Cool the reaction mixture and proceed with purification.

Materials:

• Crude phosphate ester product

• Aqueous acidic chelating agent solution (e.g., dilute HCl, EDTA solution)

• Water

• Epoxy-containing acid scavenger (e.g., 3,4-epoxy cyclohexyl methyl-3,4-epoxy cyclohexyl carboxylate)

Procedure:

• Wash the crude phosphate ester product with an aqueous acidic chelating agent solution at a temperature between 40°C and 90°C to remove any catalyst residues.

• Optionally, wash the product with water to remove excess chelating agent.

• Dry the washed product under reduced pressure.

• Treat the dried product with an epoxy-containing acid scavenger at a temperature between 25°C and 200°C to neutralize any remaining acidic impurities.

Characterization Techniques

The synthesized long-chain phosphate esters are typically characterized using a combination of spectroscopic and analytical techniques to confirm their structure and purity.

• Fourier-Transform Infrared Spectroscopy (FTIR): Used to identify characteristic functional groups, such as P=O, P-O-C, and O-H stretches.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ³¹P): Provides detailed structural information. ³¹P NMR is particularly useful for distinguishing between monoesters, diesters, and unreacted phosphoric acid.[12]

• Mass Spectrometry (MS): Used to determine the molecular weight of the synthesized esters and to confirm their identity.[13]

• Potentiometric Titration: Can be used to determine the relative amounts of monoester, diester, and free phosphoric acid in a mixture.[13]

Biological Activity and Experimental Protocols

Long-chain phosphate esters are of significant interest in drug development due to their ability to self-assemble into nanoparticles and liposomes, making them promising vehicles for drug delivery.[14][15] Their biological activity is closely tied to their physicochemical properties, which govern their interactions with cell membranes and biological macromolecules.

Cytotoxicity Assays

It is crucial to assess the cytotoxicity of any new compound intended for biomedical applications. The following are standard in vitro assays to evaluate the effect of long-chain phosphate esters on cell viability.

Principle: This colorimetric assay measures the metabolic activity of cells. The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells.[16]

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare various concentrations of the long-chain phosphate ester nanoparticles in cell culture medium. It is advisable to first freeze-dry the nanoparticles and then resuspend them in the culture medium.[11]

• Remove the old medium from the cells and replace it with the medium containing the different concentrations of the nanoparticles. Include untreated cells as a control.

• Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• After incubation, add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilize the formazan crystals by adding a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO).

• Measure the absorbance of the solution in each well using a microplate reader at a wavelength of approximately 570 nm.

• Calculate cell viability as a percentage relative to the untreated control cells.

Principle: This assay is based on the ability of viable cells to incorporate and bind the supravital dye neutral red within their lysosomes. The amount of dye taken up is proportional to the number of viable cells.[17]

Procedure:

• Seed cells in a 96-well plate and allow them to adhere.

• Expose the cells to various concentrations of the long-chain phosphate ester nanoparticles for a defined period.

• After exposure, incubate the cells with a medium containing neutral red for approximately 2 hours.

• Wash the cells to remove any unincorporated dye.

• Add a destaining solution (e.g., a mixture of ethanol (B145695) and acetic acid) to extract the dye from the lysosomes.

• Measure the absorbance of the extracted dye at approximately 540 nm using a microplate reader.

• Express the results as a percentage of the neutral red uptake in untreated control cells.

Cellular Uptake Studies

Understanding how nanoparticles are taken up by cells is crucial for designing effective drug delivery systems. Confocal microscopy and flow cytometry are powerful techniques for visualizing and quantifying cellular uptake.

Principle: CLSM allows for high-resolution imaging of fluorescently labeled nanoparticles within cells, providing spatial information about their subcellular localization.

Procedure:

• Synthesize or label the long-chain phosphate ester nanoparticles with a fluorescent dye.

• Seed cells on glass-bottom dishes or coverslips suitable for microscopy.

• Incubate the cells with the fluorescently labeled nanoparticles for various time points.

• After incubation, wash the cells to remove non-internalized nanoparticles.

• Optionally, stain cellular compartments (e.g., cell membrane, nucleus, lysosomes) with specific fluorescent dyes.

• Image the cells using a confocal microscope, acquiring z-stacks to reconstruct a 3D image of the cell and the internalized nanoparticles.

Principle: Flow cytometry allows for the rapid quantitative analysis of a large population of cells to determine the percentage of cells that have taken up fluorescently labeled nanoparticles and the relative amount of uptake per cell.

Procedure:

• Incubate cells in suspension or adherent cells (which are later detached) with fluorescently labeled long-chain phosphate ester nanoparticles.

• After the desired incubation time, wash the cells to remove excess nanoparticles.

• Resuspend the cells in a suitable buffer (e.g., PBS).

• Analyze the cell suspension using a flow cytometer, measuring the fluorescence intensity of individual cells.

• The data can be used to generate histograms showing the distribution of fluorescence intensity across the cell population, allowing for the quantification of nanoparticle uptake.

Signaling Pathways and Mechanisms of Action

Long-chain phosphate esters can exert their biological effects through various mechanisms, including acting as signaling molecules themselves or by serving as carriers for other active compounds. Their structural similarity to endogenous lipid signaling molecules, such as lysophosphatidic acid (LPA) and sphingosine-1-phosphate (S1P), suggests that they may interact with and modulate lipid signaling pathways.[2][3][4][10][12][14][18][19][20]

LPA and S1P are bioactive lipids that signal through a family of G protein-coupled receptors (GPCRs).[3][4][12][14] Activation of these receptors can trigger a cascade of downstream signaling events that regulate a wide range of cellular processes, including cell proliferation, migration, and survival.[1][10][18] The signaling pathways initiated by LPA and S1P receptor activation often involve the activation of heterotrimeric G proteins (Gq, Gi, G12/13), which in turn can lead to the activation of phospholipase C (PLC), the mobilization of intracellular calcium, the activation of protein kinase C (PKC), and the activation of small GTPases like RhoA.[21][22][23][24]

Experimental and Logical Workflows

A systematic approach is essential for the foundational research of long-chain phosphate esters. The following diagram illustrates a typical workflow from synthesis to biological evaluation.

References

• 1. mdpi.com [mdpi.com]
• 2. Sphingosine-1-Phosphate Signaling in Immune Cells and Inflammation: Roles and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lysophosphatidic acid (LPA) signaling in the nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sphingosine 1-phosphate signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantification of cellular uptake of gold nanoparticles via scattering intensity changes in flow cytometry - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 6. Properties, uses, upstream and downstream raw materials, storage methods, types of phosphate esters-Chemwin [en.888chem.com]
• 7. US4100231A - Process for making phosphate esters and products thereof - Google Patents [patents.google.com]
• 8. qualitybiological.com [qualitybiological.com]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. Lysophosphatidic acid signalling in development - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Quantifying the level of nanoparticle uptake in mammalian cells using flow cytometry - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 14. LPA receptor signaling: pharmacology, physiology, and pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Farnesyl phosphates are endogenous ligands of lysophosphatidic acid receptors: inhibition of LPA GPCR and activation of PPARs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. MTT assay protocol | Abcam [abcam.com]
• 17. researchgate.net [researchgate.net]
• 18. Lysophosphatidic Acid Signaling in Cancer Cells: What Makes LPA So Special? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. journals.biologists.com [journals.biologists.com]
• 20. SPHINGOSINE-1-PHOSPHATE SIGNALING AND ITS ROLE IN DISEASE - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Protein kinase C showcases allosteric control: activation of LRRK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Long-term phorbol ester treatment down-regulates protein kinase C and sensitizes the phosphoinositide signaling pathway to hormone and growth factor stimulation. Evidence for a role of protein kinase C in agonist-induced desensitization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Continuous synthesis of two protein-kinase-C-related proteins after down-regulation by phorbol esters - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

No Biological Activity Data Currently Available for 10-(phosphonooxy)-1-decanole in Scientific Literature

A comprehensive review of scientific databases and literature reveals a lack of available information on the biological activity of the compound 10-(phosphonooxy)-1-decanole. Despite extensive searches for this specific molecule and its potential synonyms, such as 10-hydroxydecyl phosphate (B84403), no published research detailing its mechanism of action, involvement in signaling pathways, or quantitative biological data could be identified.

This absence of information prevents the creation of an in-depth technical guide as requested. The core requirements, including the summarization of quantitative data into structured tables, detailed experimental protocols, and the visualization of signaling pathways using Graphviz, cannot be fulfilled due to the foundational data not being present in the public scientific domain.

Searches for broader categories, such as the biological activity of decanol (B1663958) phosphate derivatives or organophosphorus compounds in general, yielded a wide array of information on structurally different molecules. However, none of these results specifically addressed the biological profile of 10-(phosphonooxy)-1-decanole.

It is conceivable that 10-(phosphonooxy)-1-decanole is a novel chemical entity that has not yet been synthesized or, if it has been synthesized, its biological properties have not been evaluated or published in peer-reviewed literature. Therefore, no experimental protocols, quantitative data (e.g., IC50, EC50 values), or established signaling pathway interactions can be reported.

Until research on 10-(phosphonooxy)-1-decanole is conducted and published, a technical guide on its biological activity cannot be compiled. The scientific community awaits future investigations that may elucidate the potential pharmacological or biological role of this compound.

A Comprehensive Technical Guide to 10-(phosphonooxy)-1-decanol: A Literature Review for Advanced Research

Disclaimer: A thorough review of scientific literature reveals that 10-(phosphonooxy)-1-decanol is a novel compound with no specific data available in published databases. This guide, therefore, provides a comprehensive review of the parent molecule, 1-decanol (B1670082) , and presents a theoretical framework for the synthesis, potential properties, and experimental consideration of its phosphonooxy derivative. This document is intended for researchers, scientists, and drug development professionals interested in exploring this new chemical entity.

Part 1: In-Depth Review of 1-Decanol

1-Decanol, a straight-chain fatty alcohol, serves as the structural backbone of the target compound. Understanding its characteristics is crucial for predicting the behavior of its phosphorylated derivative.

Chemical and Physical Data

A summary of the key physicochemical properties of 1-decanol is provided in Table 1. This data highlights its lipophilic nature, which is a key consideration for its biological interactions and potential modifications to improve solubility.

Table 1: Physicochemical Properties of 1-Decanol

Property	Value	Reference
Molecular Formula	C₁₀H₂₂O	[1]
Molar Mass	158.28 g/mol	[1]
Appearance	Clear, colorless liquid	[1]
Odor	Sweet, fat-like	[1]
Density	0.8297 g/cm³ at 20°C	[2]
Boiling Point	232.9 °C	[2]
Melting Point	6.4 °C	[2]
Flash Point	180 °F (Closed Cup)	[1]
Water Solubility	Insoluble	[1][3]
logP (Octanol/Water Partition Coefficient)	4.57	[2]

Synthesis of 1-Decanol

The primary industrial production methods for 1-decanol include:

• Hydrogenation of Decanoic Acid: Decanoic acid, which is naturally found in coconut and palm kernel oils, can be catalytically hydrogenated to produce 1-decanol.[2]

• Ziegler Process: This method involves the oligomerization of ethylene (B1197577) using a trialkylaluminum catalyst, followed by oxidation and hydrolysis to yield linear primary alcohols, including 1-decanol.[2]

Biological Activity and Applications of 1-Decanol

1-Decanol is a versatile compound with applications spanning various industries. Its biological activities are of particular interest to drug development professionals.

• Antibacterial Agent: Research has demonstrated that 1-decanol exhibits bactericidal activity against Staphylococcus aureus.[4][5] The mechanism is believed to involve disruption of the bacterial cell membrane, leading to leakage of essential ions like K⁺.[4]

• Transdermal Penetration Enhancer: Due to its amphipathic nature, 1-decanol can intercalate into the stratum corneum, disrupting the lipid barrier and enhancing the permeation of co-administered drugs.[2]

• Industrial Uses: It serves as a raw material in the synthesis of plasticizers, lubricants, surfactants, and solvents.[2][3]

Part 2: Theoretical and Practical Guide to 10-(phosphonooxy)-1-decanol

This section outlines the hypothetical synthesis, predicted properties, and potential experimental workflows for the novel compound 10-(phosphonooxy)-1-decanol.

Proposed Synthesis and Experimental Protocol

The synthesis of 10-(phosphonooxy)-1-decanol would involve the selective phosphorylation of one of the hydroxyl groups of 1,10-decanediol. A plausible multi-step synthesis is proposed below.

References

• 1. 1-Decanol | C10H22O | CID 8174 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Decanol - Wikipedia [en.wikipedia.org]
• 3. 1-DECANOL - Ataman Kimya [atamanchemicals.com]
• 4. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

understanding the terminology: 10-(phosphonooxy)-1-decanole vs. HDP

An In-Depth Technical Guide to the Terminology: 10-(phosphonooxy)-1-decanole vs. HDP

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound known by the synonymous terms 10-(phosphonooxy)-1-decanole and 10-Hydroxydecyl dihydrogen phosphate (B84403) (HDP). It aims to clarify the existing terminological ambiguity, present available technical data, and outline relevant experimental contexts.

The terms "10-(phosphonooxy)-1-decanole" and "10-Hydroxydecyl dihydrogen phosphate" are synonymous and refer to the same chemical entity. The acronym HDP is commonly used in scientific literature, particularly in the field of dental materials, to denote this compound.

However, it is crucial to recognize that HDP is also the widely accepted acronym for High-Density Polyethylene , a common polymer. This shared acronym can be a source of significant confusion. The correct interpretation of "HDP" is therefore highly dependent on the scientific context. This guide will focus exclusively on 10-Hydroxydecyl dihydrogen phosphate.

Chemical Identity and Properties

10-(phosphonooxy)-1-decanole is primarily known as a hydrolysis product of the dental adhesive monomer, 10-methacryloyloxydecyl dihydrogen phosphate (MDP).[1][2]

Table 1: Chemical Identifiers for 10-(phosphonooxy)-1-decanole

Identifier	Value
IUPAC Name	10-hydroxydecyl dihydrogen phosphate
Synonyms	10-(phosphonooxy)-1-decanole, HDP
CAS Number	235097-47-9
Molecular Formula	C₁₀H₂₃O₅P
Molecular Weight	254.26 g/mol
SMILES	OCCCCCCCCCOP(O)(O)=O
InChI Key	UCGPLXCYJOIXCO-UHFFFAOYSA-N

Table 2: Physicochemical Properties of 10-(phosphonooxy)-1-decanole

Property	Value	Notes
Physical State	Solid	Predicted
Boiling Point	Not available
Melting Point	Not available
Solubility	Soluble in water	Inferred from its polar nature
pKa	Not available	Expected to have acidic protons on the phosphate group

Formation and Synthesis

Formation via Hydrolysis of 10-Methacryloyloxydecyl Dihydrogen Phosphate (MDP)

The primary context for the formation of 10-(phosphonooxy)-1-decanole is the hydrolytic degradation of 10-methacryloyloxydecyl dihydrogen phosphate (MDP), a key adhesive monomer in many dental bonding agents.[1][2] The ester linkage in the MDP molecule is susceptible to hydrolysis, yielding HDP and methacrylic acid.[1][2]

References

• 1. Degradation of 10-methacryloyloxydecyl dihydrogen phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

solubility profile of 10-(phosphonooxy)-1-decanole in various solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the expected solubility profile of 10-(phosphonooxy)-1-decanole. Due to the absence of specific experimental data in publicly available literature, this guide extrapolates its solubility based on the well-established physicochemical principles of its constituent parts: the hydrophobic 10-carbon chain of 1-decanol (B1670082) and the hydrophilic phosphonooxy group. This document also outlines detailed experimental protocols for determining the precise solubility of this compound and explores its potential role in cellular signaling pathways.

Core Analysis: Predicted Solubility Profile

10-(phosphonooxy)-1-decanole is an amphiphilic molecule, possessing both a nonpolar hydrophobic tail (the decanole chain) and a polar, ionizable hydrophilic head (the phosphate (B84403) group). This dual nature classifies it as an anionic surfactant. The solubility of such a compound is highly dependent on the solvent's polarity and the pH of aqueous solutions.

The parent molecule, 1-decanol, is a fatty alcohol with very low solubility in water (37 mg/L at 25°C) but is soluble in many organic solvents.[1][2] The introduction of the phosphonooxy group is expected to dramatically increase its aqueous solubility, particularly in its salt form (e.g., sodium or potassium salt) at neutral or alkaline pH, where the phosphate group is deprotonated and highly polar.

Below is a table summarizing the predicted solubility of 10-(phosphonooxy)-1-decanole in various classes of solvents.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Aqueous	Water, Buffers (e.g., PBS)	pH-dependent; moderate to high (especially as a salt)	The polar phosphate head group will interact favorably with water, particularly when ionized at neutral to high pH. Micelle formation is possible at concentrations above the critical micelle concentration (CMC).
Polar Protic	Methanol (B129727), Ethanol	High	The hydroxyl group of the solvent can hydrogen bond with the phosphate head, while the alkyl part of the solvent can interact with the decyl tail.
Polar Aprotic	DMSO, DMF	Moderate to High	The high polarity of these solvents can solvate the phosphate head group.
Nonpolar	Hexane, Toluene	Low to Very Low	The nonpolar nature of these solvents will not favorably interact with the highly polar phosphate head group.
Lipids/Oils	Octanol, Vegetable Oils	Moderate	The hydrophobic decyl tail will readily partition into the lipid phase, while the polar head group will limit overall solubility. This amphiphilic character is key to its surfactant properties.

Experimental Protocols for Solubility Determination

To empirically determine the solubility profile of 10-(phosphonooxy)-1-decanole, a series of well-established experimental protocols can be employed.

Equilibrium Solubility Method (Shake-Flask)

This is the gold standard method for determining the equilibrium solubility of a compound in a specific solvent.

Methodology:

• Preparation: An excess amount of 10-(phosphonooxy)-1-decanole is added to a series of vials, each containing a known volume of the test solvent (e.g., water, PBS at various pH values, ethanol, etc.).

• Equilibration: The vials are sealed and agitated in a temperature-controlled shaker bath (e.g., at 25°C or 37°C) for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: The samples are allowed to stand, or are centrifuged, to separate the undissolved solid from the saturated solution.

• Sampling and Filtration: An aliquot of the supernatant is carefully removed and filtered through a suitable syringe filter (e.g., 0.22 µm PTFE or PVDF) to remove any remaining solid particles.

• Quantification: The concentration of 10-(phosphonooxy)-1-decanole in the filtered, saturated solution is determined using a validated analytical method.

Analytical Quantification Methods

The choice of analytical method will depend on the chromophoric properties of the molecule and the desired sensitivity.

• High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric Detection:

  • Principle: A robust and widely used method for separating and quantifying compounds. Since 10-(phosphonooxy)-1-decanole lacks a strong chromophore, a derivatization step might be necessary for UV detection. However, coupling HPLC with a mass spectrometer (LC-MS) would be a highly specific and sensitive method for direct quantification.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or formate) and an organic solvent like acetonitrile (B52724) or methanol would be suitable for eluting this amphiphilic compound from a C18 column.

• Quantitative Phosphorus Assay:

  • Principle: After appropriate sample preparation (e.g., acid digestion to convert organic phosphate to inorganic phosphate), the concentration of phosphate can be determined spectrophotometrically using a colorimetric method, such as the molybdate (B1676688) blue reaction.

Potential Role in Signaling Pathways

Phosphorylated lipids are integral components of cellular signaling cascades. While a specific signaling role for 10-(phosphonooxy)-1-decanole has not been identified, its structure as a lipid phosphate suggests it could potentially interact with pathways involving phosphatidic acid (PA) or lysophosphatidic acid (LPA), which are known lipid second messengers.[3][4][5][6] These pathways regulate a wide array of cellular processes, including cell proliferation, migration, and survival.

Below is a generalized diagram illustrating a potential mechanism by which an exogenous lipid phosphate could influence a cellular signaling pathway.

Caption: A potential signaling pathway initiated by an exogenous lipid phosphate.

This diagram illustrates a hypothetical scenario where 10-(phosphonooxy)-1-decanole could act as a ligand for a cell surface receptor, initiating a downstream signaling cascade that culminates in a specific cellular response.

Experimental Workflow for Solubility Assessment

The logical flow for a comprehensive solubility assessment of 10-(phosphonooxy)-1-decanole is depicted in the following diagram.

References

• 1. 1-Decanol - Wikipedia [en.wikipedia.org]
• 2. 1-Decanol | C10H22O | CID 8174 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Signal Transduction Pathways: Phospholipids - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 4. Lipid signaling - Wikipedia [en.wikipedia.org]
• 5. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 6. longdom.org [longdom.org]

Protocols & Analytical Methods

Application Note and Protocol for the Laboratory Synthesis of 10-(phosphonooxy)-1-decanol

Audience: Researchers, scientists, and drug development professionals.

Introduction

10-(phosphonooxy)-1-decanol is a phosphate (B84403) ester of 1,10-decanediol (B1670011). This bifunctional molecule, possessing both a phosphate group and a terminal hydroxyl group, holds potential in various applications, including as a linker in drug delivery systems, a component in the formation of self-assembled monolayers, and as a substrate for biochemical assays. The phosphate moiety allows for interaction with biological systems and inorganic surfaces, while the hydroxyl group provides a site for further chemical modification. This document provides a detailed protocol for the synthesis of 10-(phosphonooxy)-1-decanol from 1,10-decanediol using phosphorus pentoxide as the phosphorylating agent.

Overall Reaction Scheme

The synthesis involves the selective mono-phosphorylation of 1,10-decanediol. Controlling the stoichiometry of the reactants is crucial to favor the formation of the mono-phosphorylated product over the di-phosphorylated byproduct.

HO-(CH₂)₁₀-OH + P₂O₅ → (HO)₂P(O)O-(CH₂)₁₀-OH

1,10-Decanediol + Phosphorus Pentoxide → 10-(phosphonooxy)-1-decanol

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS Number
1,10-Decanediol	≥98%	Sigma-Aldrich	112-47-0
Phosphorus Pentoxide (P₂O₅)	≥98%	Sigma-Aldrich	1314-56-3
Anhydrous Tetrahydrofuran (B95107) (THF)	≥99.9%, inhibitor-free	Sigma-Aldrich	109-99-9
Diethyl Ether (anhydrous)	≥99.7%	Sigma-Aldrich	60-29-7
Sodium Bicarbonate (NaHCO₃)	ACS Reagent, ≥99.7%	Fisher Scientific	144-55-8
Anhydrous Magnesium Sulfate (MgSO₄)	≥99.5%	Sigma-Aldrich	7487-88-9
Deionized Water	High Purity	In-house	7732-18-5
Silica (B1680970) Gel	60 Å, 230-400 mesh	Sigma-Aldrich	7631-86-9

Equipment

• Three-neck round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Condenser

• Dropping funnel

• Nitrogen gas inlet and bubbler

• Separatory funnel (500 mL)

• Rotary evaporator

• Glass column for chromatography

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• pH paper or pH meter

Procedure

• Reaction Setup:

  • A 250 mL three-neck round-bottom flask is equipped with a magnetic stir bar, a condenser with a nitrogen inlet, and a dropping funnel.

  • The glassware is flame-dried under a stream of nitrogen to ensure anhydrous conditions.

  • 10.0 g (57.4 mmol) of 1,10-decanediol is added to the flask.

  • 100 mL of anhydrous tetrahydrofuran (THF) is added to the flask to dissolve the diol. The mixture is stirred until a clear solution is obtained.

• Phosphorylation Reaction:

  • In a separate dry flask, a suspension of 4.07 g (28.7 mmol, 0.5 equivalents) of phosphorus pentoxide in 50 mL of anhydrous THF is prepared.

  • This suspension is transferred to the dropping funnel.

  • The P₂O₅ suspension is added dropwise to the stirred solution of 1,10-decanediol over a period of 1 hour.

  • A mild exotherm may be observed. The reaction temperature is maintained at room temperature (20-25°C) using a water bath if necessary.

  • After the addition is complete, the reaction mixture is stirred at room temperature for an additional 12-16 hours under a nitrogen atmosphere.

• Reaction Quenching and Work-up:

  • The reaction is cooled in an ice bath to 0-5°C.

  • 50 mL of cold deionized water is added slowly and cautiously to the reaction mixture to quench the unreacted phosphorus pentoxide and hydrolyze the phosphate intermediates. This step is exothermic.

  • The mixture is stirred for 1 hour, allowing it to warm to room temperature.

  • The THF is removed under reduced pressure using a rotary evaporator.

  • The remaining aqueous solution is transferred to a separatory funnel.

  • The aqueous layer is washed three times with 50 mL portions of diethyl ether to remove any unreacted 1,10-decanediol. The organic layers are discarded.

  • The pH of the aqueous layer is carefully adjusted to ~7.0 using a saturated solution of sodium bicarbonate.

• Purification:

  • The crude product is purified by column chromatography on silica gel.

  • A gradient elution system is used, starting with 100% ethyl acetate (B1210297) and gradually increasing the polarity with methanol (B129727) (e.g., 95:5 to 80:20 ethyl acetate:methanol).

  • Fractions are collected and analyzed by thin-layer chromatography (TLC).

  • Fractions containing the desired product are combined.

  • The solvent is removed under reduced pressure to yield 10-(phosphonooxy)-1-decanol as a white solid or viscous oil.

• Characterization and Data:

  • The final product should be characterized by ¹H NMR, ³¹P NMR, and mass spectrometry to confirm its structure and purity.

  • A typical yield for this reaction is in the range of 50-70%.

Quantitative Data Summary

Parameter	Value
Mass of 1,10-Decanediol	10.0 g
Moles of 1,10-Decanediol	57.4 mmol
Mass of Phosphorus Pentoxide	4.07 g
Moles of Phosphorus Pentoxide	28.7 mmol
Molar Ratio (Diol:P₂O₅)	2:1
Reaction Solvent & Volume	Anhydrous THF, 150 mL
Reaction Temperature	20-25°C
Reaction Time	12-16 hours
Expected Yield	50-70%
Theoretical Yield	14.6 g
Expected Product Appearance	White solid or viscous oil

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 10-(phosphonooxy)-1-decanol.

Safety Precautions

• This procedure should be carried out in a well-ventilated fume hood.

• Phosphorus pentoxide is highly corrosive and reacts violently with water. Handle with extreme care using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Anhydrous solvents are flammable. Avoid open flames and sparks.

• The quenching step is exothermic and should be performed slowly in an ice bath.

This protocol provides a robust method for the synthesis of 10-(phosphonooxy)-1-decanol. Researchers may need to optimize reaction times and purification conditions based on their specific laboratory setup and desired purity.

Application Notes and Protocols for 10-(Phosphonooxy)-1-decanole Analogue in Dental Materials

A Comprehensive Guide for Researchers and Formulation Scientists

Introduction:

The functional monomer 10-methacryloyloxydecyl dihydrogen phosphate (B84403) (10-MDP), an analogue of 10-(phosphonooxy)-1-decanole, has emerged as a cornerstone in modern adhesive dentistry. Its unique molecular structure, featuring a polymerizable methacrylate (B99206) group and a phosphate ester group, facilitates a strong and durable chemical bond to dental substrates. This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals working with 10-MDP in the formulation and evaluation of dental materials. While the initial query specified 10-(phosphonooxy)-1-decanole, the vast body of scientific literature and commercial application focuses on its methacrylate derivative, 10-MDP, which is the subject of this review.

Application Notes

Adhesion Promotion to Dental Substrates

10-MDP is a premier adhesion-promoting monomer for bonding to enamel and dentin.[1][2] Its primary mechanism of action involves a chemical interaction between the phosphate ester group and the calcium ions present in hydroxyapatite, the main inorganic component of enamel and dentin.[1][3] This interaction leads to the formation of stable, water-insoluble calcium-phosphate salts at the adhesive interface, contributing to the longevity of the bond.[1][2]

Enhanced Bonding to Restorative Materials

Beyond its affinity for tooth structure, 10-MDP demonstrates remarkable bonding capabilities to a variety of dental restorative materials, including metal alloys and zirconia ceramics.[3][4] The phosphate group in 10-MDP can form chemical bonds with metal oxides on the surface of these materials, significantly improving the durability of restorations.[4]

Self-Etching Properties

Incorporated into dental adhesives, 10-MDP imparts a self-etching capability. The acidic nature of the phosphate group allows for a mild demineralization of the tooth surface, creating a receptive substrate for micromechanical interlocking and chemical bonding without the need for a separate phosphoric acid etching step.[3]

Inhibition of Matrix Metalloproteinases (MMPs)

Recent studies have indicated that 10-MDP may play a role in preserving the integrity of the hybrid layer by inhibiting the activity of matrix metalloproteinases (MMPs). MMPs are enzymes present in dentin that can degrade collagen fibrils over time, leading to a reduction in bond strength. The interaction of 10-MDP with the dentin matrix is believed to contribute to the long-term stability of the adhesive bond.

Quantitative Data

The inclusion of 10-MDP in dental adhesives has been shown to significantly enhance their bond strength to various substrates. The following tables summarize quantitative data from several studies.

Table 1: Shear Bond Strength (SBS) of Adhesives with and without 10-MDP to Dental Substrates

Substrate	Adhesive Type	Mean SBS (MPa)	Standard Deviation (SD)	Reference
Enamel (Fluorosis Grade I/II)	With 10-MDP	18.5	3.2	[2]
Enamel (Fluorosis Grade I/II)	Without 10-MDP	15.8	4.1	[2]
Dentin	With 10-MDP	11.2	-	[5]
Ti Alloy	With 10-MDP	16.2	-	[5]
Co-Cr Alloy	With 10-MDP	18.1	-	[5]

Table 2: Effect of 10-MDP Concentration on Tensile Bond Strength (TBS) to Zirconia

10-MDP Concentration (wt%)	Mean TBS (MPa) - 24 hours	Mean TBS (MPa) - After Thermocycling	Reference
0 (Control)	2.5	1.8	[3]
0.5	15.2	12.5	[3]
1.0	18.9	16.3	[3]
2.0	22.4	20.1	[3]
3.0	25.8	23.5	[3]
4.0	28.1	26.2	[3]
5.0	27.5	25.8	[3]

Table 3: Shear Bond Strength (SBS) of Experimental Primers with Varying 10-MDP Concentrations to Zirconia

10-MDP Concentration (wt%)	Mean SBS (MPa)	Standard Deviation (SD)	Reference
0 (Control)	5.6	1.2	[6]
5	18.9	3.1	[6]
10	24.5	4.2	[6]
15	25.1	3.8	[6]
20	25.3	4.5	[6]
30	24.8	4.1	[6]

Experimental Protocols

Synthesis of 10-Methacryloyloxydecyl Dihydrogen Phosphate (10-MDP)

This protocol describes a common laboratory-scale synthesis of 10-MDP.

Materials:

• Phosphoryl chloride (POCl₃)

• Methacrylic acid

• 1,10-decanediol (B1670011)

• Pyridine (or other suitable base)

• Anhydrous diethyl ether (or other suitable solvent)

• Deionized water

• Standard laboratory glassware and purification apparatus (e.g., rotary evaporator, chromatography column)

Procedure:

• Esterification: In a round-bottom flask, dissolve 1,10-decanediol in an excess of methacrylic acid. Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid). Heat the mixture under reflux with a Dean-Stark apparatus to remove the water formed during the reaction. Monitor the reaction progress by thin-layer chromatography (TLC). Once the reaction is complete, remove the excess methacrylic acid under reduced pressure.

• Phosphorylation: Dissolve the resulting 10-hydroxydecyl methacrylate in an anhydrous solvent (e.g., diethyl ether) under an inert atmosphere (e.g., nitrogen or argon). Cool the solution in an ice bath. Slowly add a stoichiometric amount of phosphoryl chloride dissolved in the same solvent to the cooled solution with constant stirring.

• Hydrolysis: After the addition is complete, allow the reaction to stir at room temperature for several hours. Subsequently, slowly add deionized water to hydrolyze the remaining P-Cl bonds.

• Purification: Neutralize the reaction mixture with a suitable base. Extract the product into an organic solvent. Wash the organic layer with brine and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure. The crude product can be further purified by column chromatography.

• Characterization: Confirm the structure of the synthesized 10-MDP using techniques such as ¹H NMR, ³¹P NMR, and mass spectrometry.[5][7]

Micro-tensile Bond Strength (µTBS) Testing of Dental Adhesives

This protocol outlines the procedure for evaluating the bond strength of a dental adhesive containing 10-MDP to dentin.

Materials:

• Extracted human or bovine teeth

• Low-speed diamond saw with a water coolant

• Silicon carbide (SiC) abrasive papers (e.g., 320-grit and 600-grit)

• Dental adhesive containing 10-MDP

• Resin composite

• LED light-curing unit

• Universal testing machine with a micro-tensile testing jig

• Cyanoacrylate glue

Procedure:

• Tooth Preparation: Select sound, extracted human or bovine molars and store them in a suitable solution (e.g., 0.5% chloramine-T) at 4°C.[8] Remove the roots and section the crowns to expose a flat dentin surface.[9] Polish the dentin surface with 600-grit SiC paper under water lubrication to create a standardized smear layer.[9]

• Bonding Procedure: Apply the 10-MDP-containing adhesive to the prepared dentin surface according to the manufacturer's instructions. Light-cure the adhesive for the recommended time.

• Composite Buildup: Build up a 4-5 mm high block of resin composite on the bonded dentin surface in increments of no more than 2 mm, light-curing each increment thoroughly.

• Specimen Sectioning: Store the bonded tooth in water at 37°C for 24 hours. Section the tooth-composite block into beams with a cross-sectional area of approximately 1 mm² using a low-speed diamond saw under water cooling.[8]

• Micro-tensile Bond Strength Testing: Attach each beam to the testing jig of a universal testing machine using cyanoacrylate glue.[10] Apply a tensile load at a crosshead speed of 0.5 or 1.0 mm/min until failure occurs.[10]

• Data Analysis: Calculate the µTBS in megapascals (MPa) by dividing the load at failure (in Newtons) by the cross-sectional area of the bonded interface (in mm²). Analyze the data using appropriate statistical methods.

• Failure Mode Analysis: Examine the fractured surfaces under a stereomicroscope or scanning electron microscope (SEM) to determine the mode of failure (adhesive, cohesive in dentin, cohesive in composite, or mixed).

Nanoleakage Evaluation

This protocol describes the use of silver nitrate (B79036) to evaluate nanoleakage at the adhesive-dentin interface.

Materials:

• Bonded tooth specimens (prepared as for µTBS testing)

• 50% (w/v) ammoniacal silver nitrate solution

• Photodeveloping solution

• Low-speed diamond saw

• Polishing materials (e.g., diamond pastes)

• Scanning Electron Microscope (SEM) with backscattered electron detection capabilities

Procedure:

• Silver Nitrate Immersion: After the bonding procedure and composite buildup, coat the external surfaces of the specimen with two layers of nail varnish, except for a 1-mm wide margin around the restoration. Immerse the specimens in the ammoniacal silver nitrate solution for 24 hours in the dark.

• Developing: Rinse the specimens thoroughly with water and immerse them in a photodeveloping solution for 8 hours under a fluorescent light to reduce the silver ions into metallic silver grains.

• Sectioning and Polishing: Section the specimens through the center of the restoration to expose the bonded interface. Polish the sectioned surface with a series of SiC papers and diamond pastes to a mirror-like finish.

• SEM Analysis: Carbon-coat the polished specimens and examine them under an SEM in backscattered electron mode. The presence of silver particles (appearing as bright white spots) within the hybrid layer and adhesive layer indicates nanoleakage.

Visualizations

The following diagrams illustrate key concepts related to the application of 10-MDP in dental materials.

Caption: Interaction mechanism of 10-MDP with dentin substrate.

Caption: Experimental workflow for µTBS testing.

Caption: Relationship between 10-MDP structure and its applications.

References

• 1. 10-Methacryloyloxydecyl dihydrogen phosphate - Wikipedia [en.wikipedia.org]
• 2. Bond strength comparison among 10-MDP-containing and non-10-MDP-Containing adhesives in different degrees of dental fluorosis [scielo.sa.cr]
• 3. Effect of 10-Methacryloyloxydecyl Dihydrogen Phosphate Concentrations in Primers on Bonding Resin Cements to Zirconia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Bond Strength Comparison Among 10-MDP-Containing and Non-10-MDP-Containing Adhesives in Different Degrees of Dental Fluorosis | Semantic Scholar [semanticscholar.org]
• 5. [Synthesis and application of novel dental adhesive materials of 10-methacryloyloxydecyl dihydrogen phosphate] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of 10-Methacryloxydecyl Dihydrogen Phosphate Concentration on Chemical Coupling of Methacrylate Resin to Yttria-stabilized Zirconia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and characterization of the dental adhesive monomer 10-MDP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Academy of Dental Materials guidance on in vitro testing of dental composite bonding effectiveness to dentin/enamel using micro-tensile bond strength (μTBS) approach | Pocket Dentistry [pocketdentistry.com]
• 9. researchgate.net [researchgate.net]
• 10. journals.ekb.eg [journals.ekb.eg]

Application Notes and Protocols for 10-(phosphonooxy)-1-decanole as a Surfactant in Emulsions

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-(phosphonooxy)-1-decanole is an anionic surfactant belonging to the alkyl phosphate (B84403) class of surface-active agents. Its amphiphilic nature, arising from a hydrophilic phosphate head group and a hydrophobic ten-carbon alkyl chain, allows it to effectively reduce interfacial tension between oil and water phases, making it a suitable candidate for the formation and stabilization of emulsions. Alkyl phosphates are known for their excellent emulsifying properties and biocompatibility, rendering them valuable in various applications, including cosmetics, pharmaceuticals, and drug delivery systems.[1][2]

These application notes provide a comprehensive overview of the use of 10-(phosphonooxy)-1-decanole for creating stable oil-in-water (O/W) emulsions. Detailed protocols for emulsion preparation and characterization are provided, along with relevant physicochemical data to guide formulation development.

Physicochemical Properties

Property	Sodium Dodecyl Sulfate (SDS) (C12)	10-(phosphonooxy)-1-decanole (C10) (Estimated)	Reference
Chemical Formula	C₁₂H₂₅NaO₄S	C₁₀H₂₃O₅P
Molecular Weight	288.38 g/mol	254.28 g/mol
Critical Micelle Concentration (CMC)	~8.08 mM in pure water at 25°C. The CMC is significantly reduced in the presence of electrolytes (e.g., 1.99 mM in 50 mM phosphate buffer).[3][4]	Expected to be in the low millimolar (mM) range, likely between 5-15 mM in aqueous solution at room temperature. The CMC is expected to decrease in the presence of electrolytes.	[3]
Surface Tension at CMC	~38 mN/m in pure water at 25°C	Expected to be in the range of 35-45 mN/m in aqueous solution at room temperature.	[5]
Appearance	White to off-white powder or crystals	Colorless to pale yellow viscous liquid or solid

Experimental Protocols

Protocol 1: Determination of Critical Micelle Concentration (CMC)

The CMC is a fundamental parameter that indicates the concentration at which a surfactant begins to form micelles. It is a measure of surfactant efficiency. The surface tension method is a reliable technique for determining the CMC.

Materials:

• 10-(phosphonooxy)-1-decanole

• Deionized water

• Tensiometer (e.g., Du Noüy ring or Wilhelmy plate)

• Glassware

Procedure:

• Prepare a stock solution of 10-(phosphonooxy)-1-decanole in deionized water at a concentration significantly above the expected CMC (e.g., 50 mM).

• Prepare a series of dilutions from the stock solution, ranging from above to below the expected CMC.

• Measure the surface tension of each dilution using a calibrated tensiometer at a constant temperature (e.g., 25°C).

• Plot the surface tension as a function of the logarithm of the surfactant concentration.

• The CMC is the concentration at which the surface tension plateaus. It is determined from the intersection of the two linear portions of the plot.[6]

Workflow for CMC determination.

Protocol 2: Preparation of Oil-in-Water (O/W) Emulsion

This protocol describes a general method for preparing an O/W emulsion using high-shear homogenization. The stability and droplet size of the resulting emulsion will depend on the specific oil used, the concentration of the surfactant, and the processing parameters.

Materials:

• 10-(phosphonooxy)-1-decanole

• Oil phase (e.g., medium-chain triglycerides, mineral oil)

• Aqueous phase (deionized water or buffer)

• High-shear homogenizer (e.g., Ultra-Turrax)

• Beakers and graduated cylinders

Procedure:

• Aqueous Phase Preparation: Dissolve the desired amount of 10-(phosphonooxy)-1-decanole in the aqueous phase. A typical starting concentration is 1-5% (w/w) of the total emulsion weight.[7]

• Oil Phase Preparation: Measure the desired amount of the oil phase. A common oil-to-water ratio for O/W emulsions is between 10:90 and 50:50.[8]

• Pre-emulsion Formation: Slowly add the oil phase to the aqueous phase while stirring gently with a magnetic stirrer.

• Homogenization: Homogenize the pre-emulsion using a high-shear homogenizer. A typical homogenization speed is 5,000-20,000 rpm for 5-15 minutes.[9] The optimal time and speed should be determined empirically for the specific formulation.

• Cooling: If homogenization was performed at an elevated temperature, cool the emulsion to room temperature while stirring gently.

• Characterization: Characterize the emulsion for droplet size, stability, and other relevant parameters.

Workflow for O/W emulsion preparation.

Protocol 3: Emulsion Characterization - Particle Size Analysis

Particle size is a critical parameter for emulsion stability and performance, especially in drug delivery applications. Dynamic Light Scattering (DLS) is a common technique for measuring the size of sub-micron emulsion droplets.

Materials:

• Emulsion sample

• Dynamic Light Scattering (DLS) instrument

• Cuvettes

Procedure:

• Dilute the emulsion sample with the continuous phase (water or buffer) to a suitable concentration for DLS analysis to avoid multiple scattering effects.

• Transfer the diluted sample to a clean cuvette.

• Place the cuvette in the DLS instrument.

• Set the instrument parameters (e.g., temperature, scattering angle).

• Perform the measurement to obtain the particle size distribution, mean particle size (Z-average), and polydispersity index (PDI). Emulsions with particle sizes in the range of 100-500 nm are often referred to as nanoemulsions.[10]

Application in Drug Delivery: Cellular Uptake of Nanoemulsions

Nanoemulsions stabilized by surfactants like 10-(phosphonooxy)-1-decanole are promising vehicles for the delivery of hydrophobic drugs. The small droplet size can enhance bioavailability and enable cellular uptake. One of the common mechanisms for the cellular uptake of nanoparticles and nanoemulsions is endocytosis.[11]

The following diagram illustrates a generalized pathway for the cellular uptake of a drug-loaded nanoemulsion droplet stabilized by an anionic surfactant.

Cellular uptake of a nanoemulsion.

The interaction of the surfactant's phosphate head groups with the cell membrane can influence the uptake process. The negative charge of the phosphate group may interact with components of the cell surface, potentially modulating signaling pathways related to membrane transport and cell proliferation.[12][13] However, the specific signaling cascades activated by 10-(phosphonooxy)-1-decanole would require further investigation.

Stability Considerations

Emulsion stability is crucial for product shelf-life and performance. Emulsions can break down through various mechanisms, including creaming, flocculation, coalescence, and Ostwald ripening.[14][15] The choice of surfactant and its concentration are key factors in preventing these destabilization processes. For emulsions stabilized with alkyl phosphates, stability can be influenced by pH and the presence of electrolytes, which can affect the charge of the phosphate head group and the electrostatic repulsion between droplets.[1]

Conclusion

10-(phosphonooxy)-1-decanole, as a member of the alkyl phosphate surfactant family, holds promise for the formulation of stable oil-in-water emulsions for a variety of applications, including advanced drug delivery systems. The protocols and data presented in these application notes provide a foundation for researchers and formulation scientists to begin exploring the potential of this versatile surfactant. Further characterization of its specific properties will be beneficial for optimizing emulsion formulations for specific applications.

References

• 1. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 2. Surfactant - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. arxiv.org [arxiv.org]
• 6. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 7. US6448297B1 - Alkyl phosphate and aqueous emulsions thereof - Google Patents [patents.google.com]
• 8. A comparison of emulsifiers for the formation of oil-in-water emulsions: stability of the emulsions within 9 h after production and MR signal properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. EP1008617A2 - Particle size stable silicone emulsions - Google Patents [patents.google.com]
• 11. On the Structure, Stability, and Cell Uptake of Nanostructured Lipid Carriers for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sorption of Cationic Surfactants to Artificial Cell Membranes: Comparing Phospholipid Bilayers with Monolayer Coatings and Molecular Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Interactions of surfactants with lipid membranes | Quarterly Reviews of Biophysics | Cambridge Core [cambridge.org]
• 14. Nanoemulsions stabilized by non-ionic surfactants: stability and degradation mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 15. entegris.com [entegris.com]

Application Notes and Protocols for the Study of 10-(phosphonooxy)-1-decanole Monolayers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental framework for the formation and characterization of 10-(phosphonooxy)-1-decanole monolayers at the air-water interface and after transfer to solid substrates. The protocols described herein are essential for understanding the physicochemical properties of these monolayers, which are relevant in fields such as biomaterials, drug delivery, and surface functionalization.

Introduction

10-(phosphonooxy)-1-decanole is a bifunctional molecule with a hydrophilic phosphonate (B1237965) headgroup and a terminal hydroxyl group, connected by a ten-carbon alkyl chain. This structure allows for the formation of organized, self-assembled monolayers at the air-water interface. The terminal hydroxyl groups can be further functionalized, making these monolayers versatile platforms for various applications. This document outlines the key experimental procedures for studying these monolayers, including Langmuir trough analysis, spectroscopic characterization, and microscopic imaging.

Key Experimental Techniques and Protocols

Langmuir Monolayer Formation and Surface Pressure-Area Isotherm Measurement

This protocol details the formation of a 10-(phosphonooxy)-1-decanole monolayer at the air-water interface and the measurement of its surface pressure-area (π-A) isotherm, a fundamental technique for characterizing the phase behavior of the monolayer.

Materials and Equipment:

• Langmuir-Blodgett (LB) trough with movable barriers and a surface pressure sensor (e.g., Wilhelmy plate).

• 10-(phosphonooxy)-1-decanole.

• Spreading solvent: Chloroform/Methanol mixture (e.g., 3:1 v/v).

• Subphase: Ultrapure water (resistivity > 18 MΩ·cm).

• Microsyringe.

Protocol:

• Trough Preparation: Thoroughly clean the LB trough and barriers with a suitable solvent (e.g., ethanol, then chloroform) and rinse extensively with ultrapure water. Fill the trough with the ultrapure water subphase.

• Surface Cleaning: Aspirate the surface of the subphase to remove any contaminants. The surface pressure should be stable and close to 0 mN/m.

• Spreading Solution Preparation: Prepare a dilute solution of 10-(phosphonooxy)-1-decanole in the spreading solvent (e.g., 0.5 mg/mL).

• Monolayer Spreading: Using a microsyringe, carefully deposit small droplets of the spreading solution onto the subphase surface. Allow sufficient time (e.g., 15-20 minutes) for the solvent to evaporate completely.

• Isotherm Measurement: Compress the monolayer by moving the barriers at a constant, slow speed (e.g., 5-10 mm/min). Record the surface pressure as a function of the mean molecular area.

• Data Analysis: Plot the surface pressure (π) versus the area per molecule (A). From the isotherm, key parameters such as the lift-off area, collapse pressure, and compressibility modulus can be determined, providing insights into the different phases of the monolayer (gas, liquid-expanded, liquid-condensed, solid).

Langmuir-Blodgett (LB) Film Deposition

This protocol describes the transfer of the 10-(phosphonooxy)-1-decanole monolayer from the air-water interface onto a solid substrate for further characterization.

Materials and Equipment:

• Langmuir-Blodgett trough with a dipping mechanism.

• Solid substrates (e.g., silicon wafers, mica, gold-coated slides).

• Prepared 10-(phosphonooxy)-1-decanole monolayer on the subphase.

Protocol:

• Substrate Preparation: Clean the solid substrates using appropriate procedures (e.g., piranha solution for silicon, UV-ozone cleaning).

• Monolayer Compression: Compress the monolayer to the desired surface pressure, typically within the liquid-condensed or solid phase, as determined from the π-A isotherm.

• Film Deposition: Immerse the substrate vertically into the subphase before compressing the monolayer. Then, withdraw the substrate from the subphase at a slow, constant speed (e.g., 1-5 mm/min) while maintaining a constant surface pressure. This process deposits a single monolayer (Y-type deposition).

• Multilayer Deposition (Optional): For multilayer films, repeat the dipping and withdrawal cycles.

• Drying: Allow the deposited film to dry in a clean, controlled environment.

Infrared Reflection-Absorption Spectroscopy (IRRAS)

IRRAS is a powerful technique for probing the chemical composition and molecular orientation of the monolayer on a reflective substrate.

Materials and Equipment:

• FTIR spectrometer equipped with an IRRAS accessory.

• LB film of 10-(phosphonooxy)-1-decanole on a reflective substrate (e.g., gold-coated slide).

• Reference substrate (a clean, uncoated substrate of the same type).

Protocol:

• Sample Placement: Mount the substrate with the LB film in the IRRAS accessory at a high angle of incidence (typically 80-85°).

• Reference Spectrum: Record a background spectrum of the reference substrate.

• Sample Spectrum: Record the spectrum of the LB film.

• Data Analysis: The absorbance spectrum is obtained by ratioing the sample spectrum to the reference spectrum. Analyze the positions and intensities of the vibrational bands (e.g., C-H stretching, P=O stretching, O-H stretching) to determine the chemical structure and average orientation of the molecules in the monolayer.

Atomic Force Microscopy (AFM)

AFM provides high-resolution topographical images of the LB film, revealing its morphology, domain structure, and the presence of defects.

Materials and Equipment:

• Atomic Force Microscope.

• LB film of 10-(phosphonooxy)-1-decanole on a smooth substrate (e.g., mica, silicon wafer).

Protocol:

• Sample Mounting: Secure the substrate with the LB film onto the AFM sample stage.

• Imaging Mode: Select an appropriate imaging mode, typically tapping mode (AC mode) in air to minimize damage to the soft monolayer.

• Probe Selection: Use a sharp AFM tip suitable for high-resolution imaging of soft matter.

• Image Acquisition: Engage the tip with the surface and begin scanning. Optimize the imaging parameters (scan size, scan rate, setpoint) to obtain high-quality images.

• Data Analysis: Analyze the AFM images to determine the film thickness (by imaging a scratched area), surface roughness, and the size and shape of any domains or defects.

Data Presentation

Table 1: Surface Pressure-Area Isotherm Parameters for a 10-(phosphonooxy)-1-decanole Monolayer

Parameter	Representative Value	Description
Lift-off Area (A₀)	~35-40 Ų/molecule	The area per molecule at which the surface pressure begins to increase, indicating the transition from the gaseous phase.
Collapse Pressure (πc)	~45-55 mN/m	The surface pressure at which the monolayer collapses into a 3D structure.
Area at Collapse (Ac)	~20-25 Ų/molecule	The area per molecule at the point of monolayer collapse.
Compressibility Modulus (Cs⁻¹)	Variable (phase-dependent)	A measure of the monolayer's resistance to compression, calculated from the slope of the isotherm. Higher values indicate a more condensed, solid-like phase.

Table 2: Characterization Data for a Langmuir-Blodgett Film of 10-(phosphonooxy)-1-decanole

Characterization Technique	Parameter	Representative Value	Description
Ellipsometry	Film Thickness	~15-18 Å	Provides an average thickness of the monolayer on a solid substrate.
IRRAS	C-H Stretching (asymmetric)	~2920 cm⁻¹	The position of this peak can indicate the degree of conformational order (gauche vs. trans) of the alkyl chains.
IRRAS	P=O Stretching	~1250 cm⁻¹	Characteristic vibrational mode of the phosphonate headgroup.
IRRAS	O-H Stretching	~3300 cm⁻¹ (broad)	Indicates the presence of the terminal hydroxyl group and potential hydrogen bonding.
AFM	Surface Roughness (RMS)	< 0.5 nm	A low roughness value suggests a uniform and well-ordered monolayer.
Contact Angle Goniometry	Water Contact Angle	~20-30°	A hydrophilic surface is expected due to the exposed hydroxyl groups.

Visualizations

The following diagrams illustrate the experimental workflow and the molecular organization of the 10-(phosphonooxy)-1-decanole monolayer.

Application Notes and Protocols for Surface Modification with 10-(phosphonooxy)-1-decanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Surface modification plays a pivotal role in tailoring the interfacial properties of materials for a vast array of applications, from biomedical implants to advanced sensor technologies. 10-(phosphonooxy)-1-decanol is a bifunctional organic molecule featuring a phosphonic acid headgroup and a terminal hydroxyl group, connected by a ten-carbon alkyl chain. The phosphonic acid moiety exhibits a strong affinity for metal oxide surfaces, enabling the formation of stable, self-assembled monolayers (SAMs). The terminal hydroxyl groups then present a hydrophilic and reactive surface, which can be further functionalized for specific applications, such as improving biocompatibility, reducing non-specific protein adsorption, or serving as an anchor for the covalent attachment of biomolecules.

These application notes provide a detailed protocol for the surface modification of a representative metal oxide substrate (e.g., Titanium (Ti) or its native oxide, TiO2) using 10-(phosphonooxy)-1-decanol. While specific quantitative data for this exact molecule is not extensively available in the public domain, representative data from similar long-chain alkylphosphonic acids are provided for comparative purposes.

Data Presentation: Surface Properties of Phosphonic Acid Monolayers

The following table summarizes typical quantitative data obtained for surfaces modified with long-chain alkylphosphonic acids, which can be considered analogous to 10-(phosphonooxy)-1-decanol. This data is intended to provide a reference for expected surface characteristics after modification.

Surface Property	Octadecylphosphonic Acid (ODPA) on TiO₂	Hexadecylphosphonic Acid (HDPA) on TiO₂	Representative Value Range for ω-hydroxyalkylphosphonates
Water Contact Angle (Static)	~105-110°	~108°	30-50° (expected due to -OH)
Monolayer Thickness (Ellipsometry)	~2.0 - 2.5 nm	~1.8 - 2.2 nm	~1.5 - 2.0 nm
Predominant Phosphorus Species (XPS)	Phosphonate (P-O-M)	Phosphonate (P-O-M)	Phosphonate (P-O-M)
Carbon Content (XPS Atomic %)	High	High	High
Surface Roughness (AFM, Rq)	< 1 nm (on smooth substrate)	< 1 nm (on smooth substrate)	< 1 nm (on smooth substrate)

Note: The water contact angle for a 10-(phosphonooxy)-1-decanol modified surface is expected to be significantly lower than that of methyl-terminated phosphonic acids like ODPA and HDPA, due to the presence of the terminal hydroxyl groups.

Experimental Protocols

This section outlines a detailed methodology for the formation of a 10-(phosphonooxy)-1-decanol self-assembled monolayer on a titanium-based substrate.

Materials and Reagents

• 10-(phosphonooxy)-1-decanol

• Titanium substrates (e.g., polished Ti wafers or Ti-coated slides)

• Ethanol (B145695) (anhydrous, ACS grade or higher)

• Isopropanol (ACS grade or higher)

• Acetone (ACS grade or higher)

• Deionized (DI) water (18.2 MΩ·cm)

• Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) - EXTREME CAUTION IS ADVISED

• Nitrogen gas (high purity)

• Glassware: beakers, petri dishes, graduated cylinders

• Ultrasonic bath

• Oven

Protocol 1: Substrate Preparation

• Initial Cleaning: Place the titanium substrates in a beaker. Sequentially sonicate the substrates in acetone, isopropanol, and deionized water for 15 minutes each.

• Drying: After the final water sonication, thoroughly rinse the substrates with deionized water and dry them under a stream of high-purity nitrogen gas.

• Oxide Layer Formation and Hydroxylation (Piranha Treatment):

  • CAUTION: Piranha solution is extremely corrosive and reactive. It must be handled with extreme care in a fume hood, using appropriate personal protective equipment (lab coat, safety goggles, and acid-resistant gloves).

  • Slowly and carefully add the hydrogen peroxide to the sulfuric acid in a glass beaker. The solution will become very hot.

  • Immerse the cleaned and dried substrates in the piranha solution for 15-30 minutes. This step removes any remaining organic residues and creates a thin, uniform titanium oxide layer with surface hydroxyl groups, which are essential for phosphonic acid binding.

• Final Rinsing and Drying:

  • Carefully remove the substrates from the piranha solution and rinse them extensively with deionized water.

  • Dry the substrates again under a stream of nitrogen gas.

  • Use the substrates immediately for the surface modification protocol.

Protocol 2: Self-Assembled Monolayer (SAM) Formation

• Solution Preparation: Prepare a 1 mM solution of 10-(phosphonooxy)-1-decanol in anhydrous ethanol. For example, dissolve the appropriate mass of the phosphonic acid in 50 mL of ethanol in a clean glass beaker.

• Immersion: Fully immerse the freshly prepared titanium substrates into the 10-(phosphonooxy)-1-decanol solution. Ensure the entire surface is in contact with the solution.

• Incubation: Cover the beaker or petri dish to prevent solvent evaporation and contamination. Allow the substrates to incubate in the solution for 12-24 hours at room temperature.

• Rinsing: After incubation, remove the substrates from the solution and rinse them thoroughly with fresh anhydrous ethanol to remove any non-covalently bound (physisorbed) molecules.

• Drying: Dry the modified substrates under a stream of high-purity nitrogen gas.

• Annealing (Optional but Recommended): Place the dried, modified substrates in an oven and anneal at 100-120°C for 1-2 hours. This step can improve the ordering and stability of the self-assembled monolayer.

• Final Rinse and Storage: After annealing, allow the substrates to cool to room temperature. Perform a final rinse with ethanol and dry with nitrogen. The modified substrates are now ready for characterization or further functionalization. Store them in a clean, dry environment.

Mandatory Visualizations

Experimental Workflow for Surface Modification

Caption: Workflow for surface modification with 10-(phosphonooxy)-1-decanol.

Logical Relationship of Surface Modification Components

Application Notes and Protocols for Nanoparticle Formulation Using 10-(phosphonooxy)-1-decanole

A comprehensive search of scientific literature and publicly available data has revealed no specific applications, established protocols, or quantitative data for the formulation of nanoparticles using 10-(phosphonooxy)-1-decanole. Despite extensive searches for this compound in the context of nanoparticle self-assembly, lipid nanoparticle formulation, and its role as a surfactant in drug delivery, no direct references or experimental procedures were found. One source identified 10-(phosphonooxy)-1-decanole as a hydrolysis product of 10-Methacryloyloxydecyl dihydrogen phosphate (B84403), but this did not include information regarding its use in nanoparticle fabrication[1].

This lack of documentation suggests that 10-(phosphonooxy)-1-decanole is not a conventional or widely studied material for this purpose. The following sections provide a theoretical framework based on the chemical properties of this molecule and generalized protocols for nanoparticle formulation that could potentially be adapted for novel amphiphilic compounds.

Theoretical Considerations for 10-(phosphonooxy)-1-decanole in Nanoparticle Formulation

From a chemical structure perspective, 10-(phosphonooxy)-1-decanole possesses an amphiphilic nature, which is a key characteristic for molecules used in the self-assembly of nanoparticles. The "decanole" portion provides a 10-carbon hydrophobic tail, while the "phosphonooxy" group introduces a hydrophilic head. This structure is analogous to phospholipids (B1166683) and other surfactants commonly used to form micelles, liposomes, or to stabilize nanoparticle suspensions.

Theoretically, 10-(phosphonooxy)-1-decanole could function as a primary component for forming lipid-based nanoparticles or as a stabilizing agent for other nanoparticle systems. The phosphate group would be expected to orient towards an aqueous phase, while the decanol (B1663958) chain would favor a non-polar environment.

Generalized Experimental Protocols

The following are generalized protocols for nanoparticle formulation using amphiphilic molecules. These are provided as a starting point for research and development with a novel compound like 10-(phosphonooxy)-1-decanole and would require significant optimization.

Protocol 1: Nanoparticle Formulation by Solvent Displacement (Nanoprecipitation)

This method is suitable for the self-assembly of amphiphilic molecules into nanoparticles.

Materials:

• 10-(phosphonooxy)-1-decanole

• Organic solvent (e.g., ethanol, acetone)

• Aqueous phase (e.g., deionized water, phosphate-buffered saline)

• Active Pharmaceutical Ingredient (API) (optional, if creating a drug delivery system)

Procedure:

• Dissolve 10-(phosphonooxy)-1-decanole (and API, if applicable) in the organic solvent to create the organic phase.

• Under constant stirring, inject the organic phase into the aqueous phase. The rapid solvent mixing causes the amphiphilic molecules to self-assemble into nanoparticles.

• Continue stirring for a specified period to allow for nanoparticle stabilization.

• Remove the organic solvent, typically through evaporation under reduced pressure (e.g., using a rotary evaporator).

• The resulting aqueous suspension of nanoparticles can be further purified by methods such as dialysis or centrifugation.

Workflow for Nanoprecipitation:

References

• 1. medchemexpress.com [medchemexpress.com]

step-by-step guide to phosphating 1,10-decanediol

Topic: Step-by-Step Guide to Phosphating 1,10-Decanediol (B1670011)

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,10-Decanediol is a long-chain aliphatic diol with hydroxyl groups at both ends of a ten-carbon chain. The phosphorylation of this molecule introduces a phosphate (B84403) group, significantly altering its physicochemical properties, such as solubility and its potential for biological interactions. This protocol details a standard laboratory procedure for the phosphorylation of 1,10-decanediol using phosphorus oxychloride (POCl₃), a common and effective phosphating agent.[1][2] The resulting product, 1,10-decanediol phosphate, can serve as a precursor for further chemical synthesis or be investigated for its own biological activities.

The reaction involves the nucleophilic attack of the hydroxyl groups of 1,10-decanediol on the phosphorus atom of phosphorus oxychloride, leading to the formation of a phosphorodichloridate intermediate, which is subsequently hydrolyzed to the final phosphate product. Careful control of reaction conditions, particularly temperature, is crucial to minimize side reactions.

Experimental Protocol

2.1. Materials and Reagents

Reagent/Material	Grade	Supplier	Catalog No.
1,10-Decanediol	≥98%	Sigma-Aldrich	112-47-0
Phosphorus oxychloride (POCl₃)	≥99%	Sigma-Aldrich	261006
Triethylamine (B128534) (TEA)	≥99.5%	Sigma-Aldrich	T0886
Dichloromethane (B109758) (DCM), anhydrous	≥99.8%	Sigma-Aldrich	270997
Diethyl ether, anhydrous	≥99.7%	Sigma-Aldrich	309966
Hydrochloric acid (HCl), 1 M	ACS Reagent	Fisher Scientific	A144-500
Sodium bicarbonate (NaHCO₃), saturated solution	ACS Reagent	Fisher Scientific	S233-500
Magnesium sulfate (B86663) (MgSO₄), anhydrous	ACS Reagent	Fisher Scientific	M65-500
Silica (B1680970) gel for column chromatography	60 Å, 230-400 mesh	Sigma-Aldrich	236833
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄	MilliporeSigma	105554

2.2. Equipment

• Round-bottom flasks (100 mL and 250 mL)

• Magnetic stirrer and stir bars

• Ice bath

• Dropping funnel

• Septa and needles

• Nitrogen or Argon gas supply with manifold

• Rotary evaporator

• Glass funnel

• Separatory funnel (250 mL)

• Chromatography column

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• pH paper or pH meter

2.3. Experimental Procedure

Step 1: Reaction Setup

• A 100 mL round-bottom flask equipped with a magnetic stir bar is oven-dried and allowed to cool to room temperature under a stream of dry nitrogen or argon.

• To the flask, add 1,10-decanediol (1.74 g, 10 mmol) and anhydrous dichloromethane (40 mL).

• Stir the mixture at room temperature until the 1,10-decanediol is completely dissolved.

• Add triethylamine (2.02 g, 2.8 mL, 20 mmol) to the solution.

• Cool the flask to 0 °C using an ice bath.

Step 2: Phosphorylation Reaction

• In a separate, dry dropping funnel, prepare a solution of phosphorus oxychloride (1.53 g, 0.93 mL, 10 mmol) in anhydrous dichloromethane (10 mL).

• Add the phosphorus oxychloride solution dropwise to the stirred 1,10-decanediol solution at 0 °C over a period of 30 minutes. Maintain the temperature at 0 °C throughout the addition.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

Step 3: Work-up and Extraction

• Cool the reaction mixture back to 0 °C in an ice bath.

• Slowly quench the reaction by the dropwise addition of 1 M hydrochloric acid (20 mL). Caution: This is an exothermic reaction.

• Transfer the mixture to a 250 mL separatory funnel.

• Separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl (2 x 20 mL), saturated sodium bicarbonate solution (2 x 20 mL), and brine (1 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Step 4: Purification

• Purify the crude product by column chromatography on silica gel.

• Elute the column with a gradient of methanol (B129727) in dichloromethane (e.g., starting from 1% and gradually increasing to 10% methanol).

• Collect the fractions containing the desired product, as identified by TLC.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the phosphorylated 1,10-decanediol as a viscous oil or a waxy solid.

Data Presentation

Parameter	Value
Starting Material
1,10-Decanediol Molar Mass	174.28 g/mol
1,10-Decanediol Amount	1.74 g (10 mmol)
Reagents
POCl₃ Molar Mass	153.33 g/mol
POCl₃ Amount	1.53 g (10 mmol)
Triethylamine Molar Mass	101.19 g/mol
Triethylamine Amount	2.02 g (20 mmol)
Reaction Conditions
Solvent	Anhydrous Dichloromethane
Temperature	0 °C to Room Temperature
Reaction Time	3-5 hours
Expected Product
Product Name	1,10-Decanediol phosphate
Theoretical Yield	~2.54 g (assuming monophosphorylation)
Appearance	Viscous oil or waxy solid

Visualization

Caption: Workflow for the synthesis and purification of phosphorylated 1,10-decanediol.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Phosphate Esters: Versatile Additives for Advanced Coating Technologies

Phosphate (B84403) esters have emerged as a critical class of additives in the formulation of high-performance coatings, offering a unique combination of functionalities that enhance durability, adhesion, and safety. Their versatility allows them to act as adhesion promoters, anti-corrosion agents, fire retardants, and dispersing agents, making them invaluable for researchers, scientists, and drug development professionals seeking to optimize coating formulations for a wide range of applications.

The molecular structure of phosphate esters, characterized by a phosphate head group and one or more organic tails, allows for strong interactions with both metallic substrates and polymer binders. This dual affinity is the foundation of their multifaceted performance benefits in coating technologies.

Key Applications and Performance Benefits

Phosphate esters are utilized in various coating systems to impart specific properties. Their primary applications include:

• Adhesion Promotion: By forming strong chemical bonds with metal surfaces, phosphate esters significantly improve the adhesion of coatings to substrates like steel, aluminum, and galvanized steel.[1] This is crucial in demanding applications such as automotive and aerospace coatings, where delamination can lead to catastrophic failure.[1]

• Corrosion Inhibition: The phosphate functional group can passivate metal surfaces, forming a protective layer that inhibits corrosion.[2] This makes them effective anti-corrosion additives in protective coatings for infrastructure, marine, and industrial applications.

• Flame Retardancy: Certain phosphate esters act as effective flame retardants.[3][4] When exposed to heat, they decompose to form a char layer that insulates the underlying material from the heat source and limits the release of flammable gases.[3]

• Wetting and Dispersing Agents: As surfactants, phosphate esters improve the wetting of pigments and fillers during the paint manufacturing process, leading to more stable and uniform dispersions.[5][6] This results in enhanced gloss, color acceptance, and overall appearance of the final coating.[5][7]

Quantitative Performance Data

The inclusion of phosphate esters in coating formulations leads to measurable improvements in performance. The following tables summarize quantitative data from various studies.

Performance Metric	Coating System	Without Phosphate Ester	With Phosphate Ester	Improvement	Test Method
Dry Adhesion Strength	Epoxy Coating on Metal	0.1 Kg/5 mm	5.5 kg/5mm	55x increase	T-peel test
Wet Adhesion Strength	Epoxy Coating on Metal	0.1 kg/5mm	0.6 kg/5mm	6x increase	T-peel test

Table 1: Adhesion Performance of Epoxy Coating with and without Phosphate Ester.[8]

Performance Metric	Coating System	Without Phosphate Ester	With Phosphate Ester	Improvement	Test Method
Corrosion Rate (icorr)	Coating on Mg-Al-RE Alloy	High	6.678 × 10⁻⁷ A/cm²	2 orders of magnitude reduction	Electrochemical Test
Salt Spray Resistance	Coating on Mg-Al-RE Alloy	< 12 hours	36 hours	> 3x increase	ASTM B117

Table 2: Corrosion Resistance of a Coating with a Phosphate-Silane Conversion Layer.[2]

Performance Metric	Material	LOI Value (%)	Test Method
Limiting Oxygen Index (LOI)	Pure Wood	24%	ISO 4589
Limiting Oxygen Index (LOI)	Wood with Phosphate Acrylate/Melamine Acrylate Coating	>24% (Specific value depends on formulation)	ISO 4589

Table 3: Flame Retardancy of a Coating Containing a Phosphate Acrylate Monomer.[9]

Performance Metric	Coating System	Without Phosphate Ester	With Phosphate Ester	Improvement	Test Method
Gloss (60°)	Waterborne Architectural Paint	Baseline	5-15 unit increase	Significant Improvement	ASTM D523

Table 4: Gloss Enhancement in Waterborne Architectural Paint with Phosphate Ester Surfactant.[5]

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation of coating performance. The following are protocols for key experiments related to the application of phosphate esters in coatings.

Protocol 1: Evaluation of Adhesion by Cross-Cut Tape Test (ASTM D3359)

Objective: To assess the adhesion of a coating to a substrate by applying and removing pressure-sensitive tape over cuts made in the coating.

Materials:

• Coated substrate panels

• Cutting tool with a series of parallel blades (cross-hatch cutter)

• Pressure-sensitive tape (as specified in ASTM D3359)

• Soft brush

• Illuminated magnifier

Procedure:

• Preparation: Ensure the coated panels are cured and conditioned at standard laboratory conditions (23 ± 2°C and 50 ± 5% relative humidity) for at least 24 hours.

• Cutting:

  • Place the panel on a firm, flat surface.

  • Make a series of parallel cuts through the coating to the substrate using the cross-hatch cutter. The spacing of the cuts depends on the coating thickness (1 mm for coatings up to 50 µm, 2 mm for coatings from 50 µm to 125 µm).

  • Make a second series of parallel cuts at a 90-degree angle to the first set to create a grid pattern.

• Brushing: Gently brush the grid area with a soft brush to remove any detached flakes or ribbons of coating.

• Tape Application:

  • Cut a piece of the specified pressure-sensitive tape approximately 75 mm long.

  • Center the tape over the grid and smooth it into place using a finger or an eraser to ensure good contact.

• Tape Removal: Within 90 ± 30 seconds of application, remove the tape by seizing the free end and pulling it off rapidly at as close to a 180-degree angle as possible.

• Inspection and Rating:

  • Inspect the grid area for any removal of the coating.

  • Rate the adhesion according to the ASTM D3359 classification scale (5B to 0B), where 5B represents no peeling or removal and 0B represents more than 65% of the coating removed.

Diagram:

ASTM D3359 Cross-Cut Adhesion Test Workflow.

Protocol 2: Assessment of Corrosion Resistance by Salt Spray (Fog) Testing (ASTM B117)

Objective: To evaluate the corrosion resistance of coated metal specimens in a standardized corrosive environment.

Materials:

• Coated metal panels with a scribe mark (as per ASTM D1654)

• Salt spray cabinet

• 5% Sodium Chloride (NaCl) solution (pH 6.5-7.2)

• Deionized water

• Cleaning agents

Procedure:

• Sample Preparation:

  • Clean the coated panels to remove any oil, dirt, or other foreign matter.

  • Create a scribe mark through the coating to the metal substrate as specified in ASTM D1654.

• Chamber Setup:

  • Set the salt spray cabinet to maintain a temperature of 35 ± 2°C.

  • Prepare the 5% NaCl solution and ensure its pH is between 6.5 and 7.2.

• Test Execution:

  • Place the prepared panels in the salt spray cabinet at an angle of 15 to 30 degrees from the vertical.

  • Operate the salt spray apparatus to create a continuous fog of the salt solution.

  • Expose the panels for a predetermined duration (e.g., 100, 500, 1000 hours).

• Evaluation:

  • Periodically, or at the end of the test duration, remove the panels from the chamber.

  • Gently wash the panels with clean running water to remove salt deposits and then dry them.

  • Evaluate the extent of corrosion, including blistering, rusting, and creepage from the scribe, according to relevant standards (e.g., ASTM D714 for blistering, ASTM D610 for rusting, ASTM D1654 for creepage).

Diagram:

ASTM B117 Salt Spray Corrosion Test Workflow.

Protocol 3: Determination of Flame Retardancy by Limiting Oxygen Index (LOI) (ISO 4589)

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material under specified test conditions.

Materials:

• Coated specimens of specified dimensions

• LOI apparatus (combustion chimney, gas flow meters, ignition source)

• Oxygen and Nitrogen gas cylinders

Procedure:

• Specimen Preparation: Prepare coated specimens according to the dimensions specified in ISO 4589.

• Apparatus Setup:

  • Place the specimen vertically in the center of the combustion chimney.

  • Set the gas flow rate to the specified level.

• Test Execution:

  • Start with an initial oxygen concentration estimated to be below the LOI of the material.

  • Ignite the top of the specimen using the ignition source.

  • Observe the burning behavior. The test is considered positive if the specimen burns for a specified time or a specified length of the specimen is consumed.

  • Incrementally increase the oxygen concentration and repeat the test until the criterion for sustained combustion is met.

  • Once combustion is sustained, decrease the oxygen concentration in smaller increments to determine the minimum concentration required for combustion.

• Calculation: The Limiting Oxygen Index (LOI) is calculated as: LOI (%) = [O₂] / ([O₂] + [N₂]) * 100 where [O₂] and [N₂] are the volumetric flow rates of oxygen and nitrogen, respectively, at the critical oxygen concentration.

Diagram:

Logical Flow for Determining Limiting Oxygen Index.

Protocol 4: Measurement of Specular Gloss (ASTM D523)

Objective: To measure the specular gloss of nonmetallic specimens at 20°, 60°, and 85° geometries.

Materials:

• Coated panels

• Glossmeter with specified geometry (20°, 60°, or 85°)

• Calibrated gloss standards (high, medium, and low gloss)

• Lint-free cloth

Procedure:

• Instrument Calibration: Calibrate the glossmeter using the appropriate gloss standards according to the manufacturer's instructions.

• Sample Preparation: Ensure the coated panels are clean and free of any surface defects.

• Measurement:

  • Place the glossmeter on a flat, representative area of the coated panel.

  • Take a reading.

  • Take several readings at different locations on the panel to obtain an average value. The 60° geometry is typically used for most coatings. The 20° geometry is used for high-gloss coatings, and the 85° geometry is used for low-gloss (matte) coatings.

• Reporting: Report the average gloss value and the geometry used for the measurement.

Diagram:

Workflow for Specular Gloss Measurement (ASTM D523).

References

• 1. Adhesion Promoters - Lubrizol [lubrizol.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. valtris.com [valtris.com]
• 4. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]
• 5. pcimag.com [pcimag.com]
• 6. blog.ethox.com [blog.ethox.com]
• 7. specialchem.com [specialchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Biomaterial Surface Functionalization with 10-(phosphonooxy)-1-decanol

Audience: Researchers, scientists, and drug development professionals.

Introduction

10-(phosphonooxy)-1-decanol, a bifunctional organic molecule, is a key reagent in the surface functionalization of biomaterials. Its unique structure, featuring a phosphonic acid headgroup and a terminal hydroxyl group connected by a ten-carbon alkyl chain, allows for the formation of stable, ordered self-assembled monolayers (SAMs) on a variety of metal oxide surfaces, including titanium and its alloys, which are widely used in biomedical implants.[1][2][3][4] The phosphonic acid group provides a strong anchor to the biomaterial surface, while the terminal hydroxyl group can be further modified or can directly influence the interfacial properties to enhance biocompatibility, control protein adsorption, and promote specific cellular interactions.[5][6]

These application notes provide detailed protocols for the formation of 10-(phosphonooxy)-1-decanol SAMs on titanium surfaces, methods for their characterization, and insights into their impact on protein adsorption and cell adhesion.

Key Applications

• Improving Biocompatibility: Creation of a hydrophilic and well-ordered surface that can reduce non-specific protein fouling and subsequent inflammatory responses.

• Promoting Osseointegration: The functionalized surface can be tailored to enhance the adhesion, proliferation, and differentiation of osteoblasts, leading to better integration of implants with bone tissue.[6]

• Drug Delivery: The terminal hydroxyl groups can serve as attachment points for the covalent immobilization of therapeutic agents.

• Biosensor Development: Formation of a well-defined interface for the specific attachment of biorecognition elements.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from the characterization of biomaterial surfaces functionalized with hydroxyl-terminated alkylphosphonic acids, which are close structural analogs of 10-(phosphonooxy)-1-decanol.

Table 1: Surface Characterization Data

Parameter	Unmodified Titanium	Titanium Functionalized with Hydroxyl-Terminated Alkylphosphonic Acid SAM	Reference
Water Contact Angle (Advancing)	60° - 80°	30° - 50°	[1]
Monolayer Thickness	N/A	~1.5 - 2.0 nm	[3]
Alkyl Chain Tilt Angle	N/A	~45° (for 11-hydroxyundecylphosphonic acid)	[5]

Table 2: X-ray Photoelectron Spectroscopy (XPS) Elemental Surface Composition

Element	Unmodified Titanium (Atomic %)	Titanium Functionalized with Hydroxyl-Terminated Alkylphosphonic Acid SAM (Atomic %)	Reference
Ti 2p	20 - 30%	10 - 15%	[1][4]
O 1s	40 - 50%	30 - 40%	[1][4]
C 1s	20 - 30%	40 - 50%	[1][4]
P 2p	0%	3 - 5%	[1][4]

Table 3: Protein Adsorption and Cell Adhesion Data

Parameter	Unmodified Titanium	Titanium Functionalized with Hydroxyl-Terminated Alkylphosphonic Acid SAM	Reference
Fibrinogen Adsorption	High	Reduced	[7]
Albumin Adsorption	High	Reduced	[7]
Osteoblast Adhesion	Moderate	Significantly Increased	[6]
Osteoblast Proliferation	Moderate	Significantly Increased	[6]

Experimental Protocols

Protocol 1: Preparation of Titanium Substrates

• Cut titanium foils into the desired dimensions (e.g., 1 cm x 1 cm).

• Mechanically polish the substrates using a series of silicon carbide grinding papers of decreasing grit size, followed by polishing with alumina (B75360) slurries to achieve a mirror-like finish.

• Sonically clean the polished substrates in a sequence of solvents: acetone, ethanol (B145695), and deionized water, for 15 minutes each.

• Dry the substrates under a stream of high-purity nitrogen gas.

• Immediately before functionalization, treat the substrates with an oxygen plasma or a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) to create a fresh, uniform, and hydroxylated titanium oxide layer. Caution: Piranha solution is extremely corrosive and reactive and must be handled with extreme care in a fume hood.

• Thoroughly rinse the substrates with deionized water and dry with nitrogen.

Protocol 2: Formation of 10-(phosphonooxy)-1-decanol Self-Assembled Monolayers

• Prepare a 1 mM solution of 10-(phosphonooxy)-1-decanol in a suitable solvent such as ethanol or a mixture of ethanol and water.

• Immerse the cleaned and pre-treated titanium substrates into the 10-(phosphonooxy)-1-decanol solution.

• Allow the self-assembly process to proceed for 24 hours at room temperature in a sealed container to prevent solvent evaporation.

• After incubation, remove the substrates from the solution and rinse them thoroughly with fresh solvent to remove any non-covalently bound molecules.

• Dry the functionalized substrates under a stream of nitrogen.

• For enhanced stability, a post-assembly annealing step can be performed by heating the substrates at 120°C for 1 hour.[3]

Protocol 3: Characterization of the Functionalized Surface

• Contact Angle Goniometry: Measure the static or dynamic water contact angles to assess the change in surface wettability. A decrease in contact angle is indicative of a successful functionalization with the hydrophilic hydroxyl-terminated SAM.

• X-ray Photoelectron Spectroscopy (XPS): Analyze the elemental composition of the surface to confirm the presence of phosphorus and an increased carbon content, which are characteristic of the 10-(phosphonooxy)-1-decanol monolayer.[1][4]

• Atomic Force Microscopy (AFM): Image the surface topography to evaluate the smoothness and uniformity of the SAM. AFM can also be used to measure the thickness of the monolayer by creating a scratch and imaging the height difference.[3]

Protocol 4: In Vitro Protein Adsorption Assay

• Incubate the functionalized and control (unmodified) titanium substrates in a solution of a specific protein (e.g., fibrinogen or albumin at 1 mg/mL in phosphate-buffered saline, PBS) for 1-2 hours at 37°C.

• After incubation, rinse the substrates thoroughly with PBS to remove non-adsorbed proteins.

• Quantify the amount of adsorbed protein using a suitable protein assay, such as the bicinchoninic acid (BCA) assay or by using radiolabeled proteins.

Protocol 5: In Vitro Cell Adhesion and Proliferation Assay

• Sterilize the functionalized and control substrates by autoclaving or UV irradiation.

• Place the sterile substrates in a 24-well tissue culture plate.

• Seed osteoblast-like cells (e.g., MG-63 or Saos-2) onto the substrates at a density of 1 x 10^4 cells/cm².

• Culture the cells in a suitable growth medium at 37°C in a humidified 5% CO2 atmosphere.

• Cell Adhesion: After 4-24 hours, rinse the substrates with PBS to remove non-adherent cells. Adherent cells can be quantified by staining with a fluorescent dye (e.g., Calcein AM) and imaging with a fluorescence microscope, or by lysing the cells and quantifying the DNA content.

• Cell Proliferation: At various time points (e.g., 1, 3, and 5 days), assess cell proliferation using a metabolic assay such as the MTT or AlamarBlue assay.

Visualizations

Caption: Experimental workflow for biomaterial surface functionalization.

Caption: Schematic of SAM formation on a titanium oxide surface.

Signaling Pathways

Currently, the specific intracellular signaling pathways directly modulated by surfaces functionalized with 10-(phosphonooxy)-1-decanol have not been extensively detailed in the literature. However, it is well-established that surface properties such as chemistry and topography influence cell behavior through the adsorption of specific proteins from the culture medium, which then present cues to cellular receptors like integrins. The enhanced adhesion and proliferation of osteoblasts on these surfaces suggest the activation of pathways related to cell survival and growth, such as the Focal Adhesion Kinase (FAK) and Extracellular signal-Regulated Kinase (ERK) pathways. Further research is required to elucidate the precise signaling cascades involved.

References

• 1. researchgate.net [researchgate.net]
• 2. Activation of surface hydroxyl groups by modification of H-terminated Si(111) surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. princeton.edu [princeton.edu]
• 4. Formation of highly stable self-assembled alkyl phosphonic acid monolayers for the functionalization of titanium surfaces and protein patterning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structure and Order of Phosphonic Acid-Based Self-Assembled Monolayers on Si(100) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improved cell adhesion and proliferation on synthetic phosphonic acid-containing hydrogels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rapid development of hydrophilicity and protein adsorption resistance by polymer surfaces bearing phosphorylcholine and naphthalene groups - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 10-(phosphonooxy)-1-decanole

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 10-(phosphonooxy)-1-decanole. The information is designed to help improve reaction yields and address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 10-(phosphonooxy)-1-decanole?

A1: The synthesis of 10-(phosphonooxy)-1-decanole typically involves the selective monophosphorylation of 1,10-decanediol (B1670011). Common phosphorylating agents include phosphorus oxychloride (POCl₃), polyphosphoric acid, and phosphorus pentoxide (P₂O₅). Another approach involves the use of trimethyl phosphite (B83602) as a phosphorylating agent, which has been reported to produce high yields in related syntheses.[1]

Q2: What is the main challenge in synthesizing 10-(phosphonooxy)-1-decanole?

A2: The primary challenge is achieving selective monophosphorylation of the symmetrical 1,10-decanediol. Due to the presence of two hydroxyl groups, the reaction can lead to a mixture of the desired mono-phosphorylated product, the di-phosphorylated byproduct, and unreacted starting material. Controlling the stoichiometry and reaction conditions is crucial to maximize the yield of the mono-phosphorylated product.

Q3: How can I minimize the formation of the di-phosphorylated byproduct?

A3: To minimize the formation of the di-phosphorylated byproduct, you can use a molar excess of 1,10-decanediol relative to the phosphorylating agent. This statistical approach favors the mono-substitution. Additionally, employing a protecting group strategy, where one hydroxyl group is protected before phosphorylation and then deprotected, can ensure monosubstitution, although it adds extra steps to the synthesis.

Q4: What purification methods are effective for isolating 10-(phosphonooxy)-1-decanole?

A4: Purification of 10-(phosphonooxy)-1-decanole from the reaction mixture can be challenging due to the similar polarities of the mono- and di-phosphorylated products. Column chromatography on silica (B1680970) gel is a common method for separation. In some cases, selective precipitation or crystallization may also be effective. A patent for a similar compound suggests purification by silica gel column chromatography after washing the reaction mixture with a sodium bicarbonate solution and water.[1]

Q5: Are there any catalytic methods to improve the selectivity of monophosphorylation?

A5: Yes, various catalytic methods for the selective monophosphorylation of diols are being explored. These often involve the use of catalysts that can differentiate between the two hydroxyl groups of a symmetrical diol, for instance, through temporary complexation. While specific catalysts for 1,10-decanediol are not extensively documented in the provided search results, the general principles of selective catalysis for diols could be applied.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low Yield of the Desired Product	Incomplete reaction.	- Increase reaction time or temperature. - Ensure the purity of starting materials and solvents. - Use a more reactive phosphorylating agent.
Formation of significant amounts of di-phosphorylated byproduct.	- Use a larger excess of 1,10-decanediol. - Slowly add the phosphorylating agent to the diol solution at a low temperature to improve selectivity.
Degradation of the product.	- Ensure anhydrous reaction conditions, as water can hydrolyze the phosphorylating agent and the product. - Work up the reaction at a lower temperature.
Difficulty in Purifying the Product	Co-elution of mono- and di-phosphorylated products during column chromatography.	- Optimize the solvent system for column chromatography. A gradient elution might be necessary. - Consider using a different stationary phase for chromatography. - Attempt to crystallize the product from a suitable solvent system.
Presence of unreacted 1,10-decanediol.	- Most of the unreacted diol can be removed by washing the organic phase with water or a dilute brine solution.
Reaction Does Not Proceed	Inactive phosphorylating agent.	- Use a fresh bottle of the phosphorylating agent. Some agents are sensitive to moisture and can degrade over time.
Insufficient activation.	- Some phosphorylation reactions require the presence of a base (e.g., pyridine (B92270), triethylamine) to activate the hydroxyl group. Ensure the appropriate base is used in the correct stoichiometric amount.
Formation of Insoluble Materials	Polymerization or side reactions.	- This can occur with highly reactive phosphorylating agents like POCl₃. - Lower the reaction temperature and ensure slow addition of the reagent. - Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

Data Presentation

Table 1: Comparison of Phosphorylating Agents for Long-Chain Alcohol/Diol Phosphorylation

Phosphorylating Agent	Typical Reaction Conditions	Reported Yield (for related compounds)	Advantages	Disadvantages
Phosphorus Oxychloride (POCl₃)	Anhydrous solvent (e.g., THF, CH₂Cl₂), often with a base (e.g., pyridine, triethylamine) at 0°C to room temperature.	Moderate to good	Readily available and highly reactive.	Can lead to over-reaction (di- and tri-alkylation) and the formation of HCl, which can cause side reactions. Requires careful handling due to its corrosive and reactive nature.
Polyphosphoric Acid (PPA)	Neat or in a high-boiling solvent at elevated temperatures.	Variable	Can act as both a reagent and a solvent.	High temperatures can lead to degradation. Difficult to work with due to high viscosity.
Phosphorus Pentoxide (P₂O₅)	In a suitable solvent (e.g., chloroform, toluene) with heating.	Variable	A strong dehydrating and phosphorylating agent.	Can be difficult to handle and may lead to a mixture of phosphate (B84403) esters.
Trimethyl Phosphite	Room temperature reaction followed by hydrolysis.	As high as 87.0% for a related compound.[1]	Milder reaction conditions compared to POCl₃.[1] Can offer higher selectivity and yield.[1]	May require a subsequent hydrolysis step to obtain the dihydrogen phosphate.

Experimental Protocols

Protocol 1: Synthesis of 10-(phosphonooxy)-1-decanole using Phosphorus Oxychloride (POCl₃)

This protocol is a general procedure adapted from standard phosphorylation methods.

Materials:

• 1,10-decanediol

• Phosphorus oxychloride (POCl₃)

• Anhydrous pyridine or triethylamine

• Anhydrous tetrahydrofuran (B95107) (THF) or dichloromethane (B109758) (CH₂Cl₂)

• Hydrochloric acid (1M)

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexane or dichloromethane/methanol mixtures)

Procedure:

• Dissolve 1,10-decanediol (e.g., 5 molar equivalents) in anhydrous THF in a round-bottom flask under an inert atmosphere (nitrogen or argon).

• Cool the solution to 0°C in an ice bath.

• Slowly add anhydrous pyridine (e.g., 1.1 molar equivalents relative to POCl₃) to the solution with stirring.

• In a separate flask, prepare a solution of POCl₃ (1 molar equivalent) in anhydrous THF.

• Add the POCl₃ solution dropwise to the cooled 1,10-decanediol solution over a period of 30-60 minutes. Maintain the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Quench the reaction by slowly adding cold water or crushed ice.

• Acidify the mixture with 1M HCl to a pH of approximately 2.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate 10-(phosphonooxy)-1-decanole.

Protocol 2: Synthesis of 10-(phosphonooxy)-1-decanole using Trimethyl Phosphite

This protocol is adapted from the synthesis of a similar compound described in a patent.[1]

Materials:

• 1,10-decanediol

• Trimethyl phosphite

• Anhydrous solvent (e.g., dichloromethane)

• Reagents for hydrolysis (e.g., aqueous acid or base)

• Silica gel for column chromatography

• Solvents for chromatography

Procedure:

• Dissolve 1,10-decanediol in an anhydrous solvent.

• Add trimethyl phosphite at room temperature. The patent for a related synthesis suggests this reaction can be carried out under mild conditions.[1]

• Stir the reaction at room temperature until completion (monitor by TLC).

• After the formation of the intermediate phosphite triester, perform a hydrolysis step to yield the dihydrogen phosphate. This can typically be achieved by treatment with aqueous acid or a mild base followed by acidification.

• After work-up (similar to Protocol 1), purify the product by column chromatography. The patent also mentions freeze-drying as a post-hydrolysis treatment to avoid column chromatography.[1]

Mandatory Visualization

Caption: Experimental workflow for the synthesis and purification of 10-(phosphonooxy)-1-decanole.

Caption: Troubleshooting logic for addressing low yield in the synthesis.

References

• 1. CN104151350A - Synthetic method of oral adhesive 10-methacryloyloxydecyl dihydrogen phosphate - Google Patents [patents.google.com]

Technical Support Center: Purification of 10-Hydroxydecyl Dihydrogen Phosphate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of 10-hydroxydecyl dihydrogen phosphate (B84403).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the purification of 10-hydroxydecyl dihydrogen phosphate?

A1: The common impurities depend on the synthetic route. If 10-hydroxydecyl dihydrogen phosphate is produced via hydrolysis of 10-methacryloyloxydecyl dihydrogen phosphate (MDP), the main impurities are unreacted MDP and methacrylic acid.[1][2] If synthesized directly, impurities may include unreacted starting materials such as 10-hydroxydecanol and the phosphorylating agent, as well as side products like the corresponding diester or pyrophosphate.

Q2: What analytical techniques are recommended for assessing the purity of 10-hydroxydecyl dihydrogen phosphate?

A2: A combination of analytical techniques is recommended for a comprehensive purity assessment.

• High-Performance Liquid Chromatography (HPLC): Ideal for quantifying the purity and identifying impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR, ³¹P NMR): Provides structural confirmation and can detect impurities with distinct spectral signatures.

• Fourier-Transform Infrared Spectroscopy (FTIR): Useful for confirming the presence of key functional groups (O-H, P=O, P-O-C) and the absence of starting material functional groups (e.g., C=C from a methacrylate (B99206) precursor).

• Mass Spectrometry (MS): Confirms the molecular weight of the desired product.

Q3: What are the main challenges in purifying 10-hydroxydecyl dihydrogen phosphate?

A3: The primary challenges include:

• Hydrolytic Instability: The phosphate ester bond can be susceptible to hydrolysis, especially under acidic or basic conditions, leading to the formation of 10-hydroxydecanol and phosphoric acid.

• Co-purification with Similar Compounds: The starting materials and byproducts can have similar polarities, making chromatographic separation difficult.

• Product Degradation during Purification: The compound can degrade during purification steps that involve prolonged exposure to certain solvents or temperatures.

Q4: How can I remove unreacted 10-methacryloyloxydecyl dihydrogen phosphate (MDP) from my 10-hydroxydecyl dihydrogen phosphate sample?

A4: Separation of MDP from its hydrolysis product, 10-hydroxydecyl dihydrogen phosphate, can be achieved using chromatographic techniques. Reversed-phase HPLC or column chromatography with a suitable non-polar stationary phase and a polar mobile phase can effectively separate the more hydrophobic MDP from the more polar 10-hydroxydecyl dihydrogen phosphate.

Troubleshooting Guides

Issue 1: Low Yield After Purification

Possible Cause	Troubleshooting Steps
Product degradation during purification	- Avoid harsh pH conditions. Maintain a neutral or slightly acidic pH during extraction and chromatography.- Use low temperatures for solvent evaporation. Consider freeze-drying for solvent removal to avoid thermal degradation.[3]
Incomplete extraction from the reaction mixture	- Optimize the extraction solvent system. A multi-step extraction with different polarity solvents may be necessary.- Adjust the pH of the aqueous phase to maximize the partitioning of the product into the organic phase.
Poor separation during chromatography	- Screen different stationary and mobile phases for column chromatography.- Optimize the gradient in HPLC for better resolution.- Consider alternative purification techniques like ion-exchange chromatography.

Issue 2: Presence of Impurities in the Final Product

Possible Cause	Troubleshooting Steps
Incomplete reaction	- Monitor the reaction progress using TLC or HPLC to ensure complete conversion of the starting material.- Adjust reaction time, temperature, or stoichiometry if necessary.
Co-elution of impurities during chromatography	- Modify the chromatographic conditions (e.g., change the solvent gradient, use a different column).- Perform a second purification step using a different chromatographic technique (e.g., orthogonal chromatography).
Formation of byproducts	- Investigate the reaction mechanism to identify potential side reactions.- Adjust reaction conditions to minimize byproduct formation. For instance, controlling the stoichiometry of the phosphorylating agent can reduce the formation of diesters.

Experimental Protocols

Protocol 1: Purification of 10-Hydroxydecyl Dihydrogen Phosphate by Column Chromatography

This protocol describes a general procedure for the purification of 10-hydroxydecyl dihydrogen phosphate using silica (B1680970) gel column chromatography.

• Sample Preparation: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane/methanol mixture).

• Column Packing: Prepare a silica gel column using a slurry packing method with a non-polar solvent (e.g., hexane).

• Loading: Load the dissolved sample onto the top of the column.

• Elution: Begin elution with a non-polar solvent and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate, followed by methanol). A typical gradient could be:

  • Hexane/Ethyl Acetate (9:1 to 1:1)

  • Ethyl Acetate/Methanol (9:1 to 1:1)

• Fraction Collection: Collect fractions and monitor the elution of the product using Thin Layer Chromatography (TLC).

• Analysis: Combine the pure fractions and evaporate the solvent under reduced pressure at a low temperature. Analyze the final product for purity using HPLC and confirm its identity with NMR and MS.

Quantitative Data Summary

The following table provides an example of how to present quantitative data for different purification methods. The values are illustrative and will vary depending on the specific experimental conditions.

Purification Method	Starting Material	Yield (%)	Purity (%)	Key Impurities Detected
Silica Gel Column Chromatography	Crude reaction mixture	65	95	Unreacted 10-hydroxydecanol, diester byproduct
Reversed-Phase HPLC	Partially purified product	40	>99	Trace amounts of starting material
Liquid-Liquid Extraction & Precipitation	Crude hydrolysis product of MDP	75	90	Methacrylic acid, unreacted MDP

Visualizations

Experimental Workflow for Purification

Caption: A generalized workflow for the purification and analysis of 10-hydroxydecyl dihydrogen phosphate.

Logical Relationship of Impurities and Purification Steps

Caption: Relationship between common impurities and applicable purification techniques.

References

• 1. researchgate.net [researchgate.net]
• 2. Degradation of 10-methacryloyloxydecyl dihydrogen phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CN104151350A - Synthetic method of oral adhesive 10-methacryloyloxydecyl dihydrogen phosphate - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 10-(phosphonooxy)-1-decanole

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 10-(phosphonooxy)-1-decanole.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 10-(phosphonooxy)-1-decanole, presented in a question-and-answer format.

Q1: My reaction shows low conversion of the starting material, 1,10-decanediol (B1670011). What are the possible causes and solutions?

A1: Low conversion can stem from several factors:

• Inactive Phosphorylating Agent: Reagents like phosphorus oxychloride (POCl₃) are sensitive to moisture and can hydrolyze over time, reducing their reactivity. Ensure you are using a fresh or properly stored bottle of the phosphorylating agent.

• Insufficient Reagent Stoichiometry: For a complete reaction, a molar excess of the phosphorylating agent may be necessary. However, a large excess can lead to the formation of undesired byproducts. A modest excess (e.g., 1.1 to 1.5 equivalents) is often a good starting point.

• Low Reaction Temperature: The phosphorylation of alcohols can be slow at low temperatures. If you are running the reaction at 0°C or below to control exothermicity, consider allowing the reaction to slowly warm to room temperature after the initial addition of reagents.

• Poor Solubility of 1,10-decanediol: The starting diol may not be fully soluble in the reaction solvent at lower temperatures. Ensure vigorous stirring and consider using a co-solvent to improve solubility.

Q2: I am observing the formation of a significant amount of a non-polar byproduct. What could it be and how can I minimize it?

A2: A common non-polar byproduct is the dialkyl phosphate (B84403), where two molecules of 1,10-decanediol react with one phosphorylating agent. To minimize its formation:

• Control Stoichiometry: Use a slight excess of the phosphorylating agent to favor the formation of the mono-phosphorylated product.

• Slow Addition: Add the 1,10-decanediol solution dropwise to an excess of the phosphorylating agent. This ensures that the diol is always in the presence of a surplus of the phosphorylating agent, reducing the likelihood of a single phosphorylating molecule reacting with two diol molecules.

• Lower Temperature: Running the reaction at a lower temperature can sometimes increase the selectivity for the mono-phosphorylated product.

Q3: My 31P NMR spectrum shows multiple peaks. How do I identify the desired product and common impurities?

A3: 31P NMR is a critical tool for analyzing the reaction mixture. Here are some general chemical shift ranges (relative to 85% H₃PO₄) to help with identification.[1][2][3]

Compound Type	Typical ³¹P NMR Chemical Shift (ppm)
10-(phosphonooxy)-1-decanole (Product)	0 to 5
Dialkyl phosphate (Byproduct)	-5 to 0
Unreacted POCl₃	2 to 5
Phosphoric acid (from hydrolysis)	0

Note: These are approximate ranges and can be influenced by the solvent and pH.

Q4: How can I effectively monitor the progress of the reaction?

A4: Thin-Layer Chromatography (TLC) is a convenient method for monitoring the reaction.

• Stationary Phase: Silica (B1680970) gel plates are commonly used.

• Mobile Phase: A polar solvent system is required to move the polar phosphate products from the baseline. A mixture of dichloromethane/methanol (B129727) or ethyl acetate/methanol with a small amount of acetic or formic acid to improve spot shape is often effective.

• Visualization: Phosphate-containing compounds can be visualized using specific stains. A common stain is a ceric molybdate (B1676688) solution, which gives a characteristic blue spot for phosphate esters.[4] Anisaldehyde or potassium permanganate (B83412) stains can also be used to visualize the alcohol starting material and the product.

Q5: What is the best method for purifying the final product?

A5: Purification can be challenging due to the high polarity of the product.

• Column Chromatography: Silica gel column chromatography is the most common method.[5] A gradient elution starting with a less polar solvent system (e.g., dichloromethane) and gradually increasing the polarity by adding methanol is typically effective. Adding a small amount of a volatile acid (like acetic acid) to the eluent can help to reduce tailing of the product on the column.

• Preparative TLC: For small-scale purifications, preparative TLC can be a viable option.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system could be attempted, although finding an appropriate solvent can be difficult due to the amphiphilic nature of the molecule.

Data Presentation

The following table presents illustrative data for the synthesis of 10-(phosphonooxy)-1-decanole under different reaction conditions. This data is intended for comparison and optimization purposes.

Entry	Phosphorylating Agent	Equivalents of Agent	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity by ³¹P NMR (%)
1	POCl₃	1.1	0 to rt	4	65	90
2	POCl₃	1.5	0	6	75	85 (contains dialkyl phosphate)
3	P₂O₅	0.5	60	8	50	80 (contains polyphosphates)
4	(EtO)₂POH / CCl₄ / Base	1.2	rt	12	70	92

Note: This data is hypothetical and serves as an example for experimental design.

Experimental Protocols

A detailed experimental protocol for the synthesis of 10-(phosphonooxy)-1-decanole using phosphorus oxychloride is provided below.

Synthesis of 10-(phosphonooxy)-1-decanole

• Materials:

  • 1,10-decanediol

  • Phosphorus oxychloride (POCl₃)

  • Triethylamine (B128534) (TEA) or Pyridine

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Deionized water

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate (B86663) or magnesium sulfate

  • Solvents for column chromatography (e.g., DCM, Methanol)

• Procedure:

  • Dissolve 1,10-decanediol (1.0 eq) in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0°C in an ice bath.

  • Add triethylamine (1.1 eq) to the solution.

  • In the dropping funnel, dilute phosphorus oxychloride (1.1 eq) with anhydrous DCM.

  • Add the POCl₃ solution dropwise to the stirred solution of 1,10-decanediol and triethylamine at 0°C over a period of 30-60 minutes.

  • After the addition is complete, allow the reaction mixture to stir at 0°C for another hour and then let it warm to room temperature and stir for an additional 2-4 hours.

  • Monitor the reaction progress by TLC.

  • Once the reaction is complete, cool the mixture back to 0°C and slowly quench the reaction by the dropwise addition of deionized water.

  • Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography using a gradient of methanol in dichloromethane.

  • Combine the fractions containing the pure product and evaporate the solvent to yield 10-(phosphonooxy)-1-decanole.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and ³¹P NMR spectroscopy.

Visualizations

Troubleshooting Workflow for 10-(phosphonooxy)-1-decanole Synthesis

Caption: Troubleshooting workflow for the synthesis of 10-(phosphonooxy)-1-decanole.

Signaling Pathway of a Generic Phosphorylation Reaction

Caption: Generalized reaction pathway for the phosphorylation of 1,10-decanediol.

References

• 1. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 2. Structural interpretation of the 31P NMR chemical shifts in thiophosphate and phosphate: key effects due to spin–orbit and explicit solvent - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. 31-P NMR SPECTROSCOPY | PDF [slideshare.net]
• 4. repository.seafdec.org [repository.seafdec.org]
• 5. CN108003188A - A kind of new purification process of alkyl phosphoric acid esters compound - Google Patents [patents.google.com]

optimizing reaction conditions for the phosphorylation of decanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the phosphorylation of decanol (B1663958).

Troubleshooting Guide

This guide addresses common issues encountered during the phosphorylation of decanol, offering potential causes and solutions in a structured format.

Problem	Potential Cause	Suggested Solution
1. Low to No Product Formation	A. Inactive Reagents: Phosphorylating agent (e.g., POCl₃, PCl₃) has degraded due to moisture.	Use freshly opened or properly stored phosphorylating agents. Consider titrating the reagent before use.
B. Inadequate Temperature: Reaction temperature is too low for the chosen method.	Gradually increase the reaction temperature in 5-10°C increments, monitoring by TLC or ¹H/³¹P NMR.
C. Poor Solubility: Decanol or reagents are not fully dissolved in the chosen solvent.	Select a solvent in which all reactants are soluble at the reaction temperature. Anhydrous dichloromethane, acetonitrile, or DMF are common choices.[1]
D. Presence of Water: Trace amounts of water in the reaction mixture can quench the phosphorylating agent.	Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.
E. Catalyst Inhibition: If using a catalyst, it may be poisoned by impurities.	Purify starting materials and ensure the catalyst is of high purity.
2. Incomplete Reaction	A. Insufficient Reagent: Stoichiometry of the phosphorylating agent is too low.	Increase the molar equivalents of the phosphorylating agent. An excess of 1.5 to 2.0 equivalents is often used.[1]
B. Short Reaction Time: The reaction has not been allowed to proceed to completion.	Monitor the reaction progress using TLC or NMR and extend the reaction time until the starting material is consumed.
C. Reversible Reaction: The reaction may be in equilibrium.	If applicable to the method, use a Dean-Stark apparatus to remove volatile byproducts that could favor the reverse reaction.
3. Formation of Side Products	A. Over-phosphorylation: Formation of di- or tri-decanoyl phosphate (B84403).	Use a controlled amount of the phosphorylating agent and add it dropwise at a low temperature to manage the reaction's exothermicity.
B. Dehydration: Formation of decene from the dehydration of decanol, especially with reagents like POCl₃.	Use milder reaction conditions, such as lower temperatures and the presence of a non-nucleophilic base like pyridine (B92270).[2][3]
C. Formation of Pyrophosphates: Self-condensation of the phosphorylated intermediate.	This can be minimized by controlling the stoichiometry and reaction conditions.
D. Alkyl Halide Formation: If using a reagent like POCl₃, formation of decyl chloride is possible.	Use a base to scavenge the HCl byproduct.
4. Difficult Product Isolation/Purification	A. Hydrolysis on Silica (B1680970) Gel: The acidic nature of silica gel can lead to the hydrolysis of the phosphate ester.	Use neutral alumina (B75360) for column chromatography or consider purification by recrystallization or distillation if applicable.[4]
B. Emulsion during Workup: The phosphorylated product may act as a surfactant.	Use brine to break up emulsions during aqueous workup.
C. High Polarity of Product: The phosphate group makes the product highly polar and potentially water-soluble.	Use a more polar solvent system for extraction or consider reversed-phase chromatography. Purification via HPLC or HILIC on silica gel can also be effective.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for phosphorylating decanol?

A1: Common methods include using phosphorus oxychloride (POCl₃) or phosphorus trichloride (B1173362) (PCl₃) followed by hydrolysis, the use of a P(V)-based Ψ-reagent for mild and selective phosphorylation, and catalytic methods employing reagents like phosphoenolpyruvic acid monopotassium salt (PEP-K) with a catalyst such as tetrabutylammonium (B224687) hydrogen sulfate (B86663) (TBAHS).[5][6]

Q2: How can I monitor the progress of my decanol phosphorylation reaction?

A2: The reaction can be effectively monitored by Thin Layer Chromatography (TLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. On TLC, you should observe the disappearance of the decanol spot and the appearance of a new, more polar spot for the phosphorylated product. For NMR, ³¹P NMR is particularly useful for observing the formation of the phosphate ester, which will have a characteristic chemical shift. ¹H NMR can be used to monitor the disappearance of the proton signal corresponding to the hydroxyl group of decanol.

Q3: What is the role of a base, such as pyridine or triethylamine (B128534), in phosphorylation reactions with POCl₃?

A3: A base is typically added to neutralize the HCl that is generated as a byproduct of the reaction. This prevents acid-catalyzed side reactions, such as the dehydration of decanol to form decene.[2][3]

Q4: My phosphorylated decanol appears to be hydrolyzing during purification on a silica gel column. What can I do?

A4: The acidic nature of standard silica gel can indeed cause hydrolysis of phosphate esters. It is recommended to use neutral alumina for column chromatography.[4] Alternatively, you can neutralize the silica gel by washing it with a solution of triethylamine in your eluent before use. Other purification methods to consider are recrystallization or preparative HPLC.

Q5: I see multiple spots on my TLC plate after the reaction. What could they be?

A5: Besides your desired mono-phosphorylated decanol, you might be observing unreacted decanol, di- or tri-decanoyl phosphate (from over-phosphorylation), decene (from dehydration), or pyrophosphate byproducts. Using a co-spot on your TLC plate with the starting material can help identify the unreacted decanol spot.

Experimental Protocols

Protocol 1: Phosphorylation of Decanol using Phosphorus Oxychloride (POCl₃)

Materials:

• Decanol

• Phosphorus oxychloride (POCl₃), freshly distilled

• Pyridine, anhydrous

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Set up an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Dissolve decanol (1.0 eq) in anhydrous DCM and add anhydrous pyridine (1.1 eq).

• Cool the solution to 0°C in an ice bath.

• Add POCl₃ (1.1 eq) dropwise to the stirred solution via the dropping funnel over 30 minutes, ensuring the temperature remains below 5°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction by TLC.

• Once the reaction is complete, cool the mixture back to 0°C and slowly quench by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on neutral alumina.

Protocol 2: Mild Phosphorylation using a Ψ-Reagent

This protocol is adapted from the method described by Ociepa et al. for general alcohol phosphorylation.[5]

Materials:

• Decanol

• Ψ-reagent (ΨO)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Dichloromethane (DCM), anhydrous

• Methanol (MeOH)

• Water

Procedure:

• To a vial equipped with a stir bar, add decanol (1.0 eq) and dissolve in anhydrous DCM.

• Add the Ψ-reagent (1.5 eq) followed by DBU (1.5 eq).

• Stir the reaction mixture at room temperature for 1-2 hours, or until the reaction is complete as monitored by TLC.

• Add water (10 eq) to the reaction mixture and stir vigorously for 12 hours.

• Upon completion, transfer the reaction mixture to a round-bottom flask using MeOH and concentrate in vacuo.

• Purify the crude material by preparative HPLC or HILIC chromatography on silica gel.

Data Presentation

Table 1: Comparison of Reaction Conditions for Alcohol Phosphorylation

Method	Phosphorylating Agent	Base	Solvent	Temperature	Typical Reaction Time
POCl₃ Method	POCl₃	Pyridine	DCM	0°C to RT	2-4 hours
Ψ-Reagent	ΨO	DBU	DCM	Room Temp.	1-2 hours (loading) + 12 hours (hydrolysis)
PEP-K/TBAHS	PEP-K	-	DMF	100°C	6 hours

Visualizations

Caption: General workflow for the phosphorylation of decanol.

Caption: Troubleshooting decision tree for low product yield.

References

• 1. Mild and Chemoselective Phosphorylation of Alcohols Using a Ψ-Reagent [organic-chemistry.org]
• 2. POCl3 for Dehydration of Alcohols - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. CN108003188A - A kind of new purification process of alkyl phosphoric acid esters compound - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Catalytic Chemoselective O-Phosphorylation of Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

how to prevent the hydrolysis of 10-(phosphonooxy)-1-decanole

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the hydrolysis of 10-(phosphonooxy)-1-decanole. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 10-(phosphonooxy)-1-decanole and why is its hydrolysis a concern?

10-(Phosphonooxy)-1-decanole, also known as 10-hydroxydecyl dihydrogen phosphate (B84403) (HDP), is a monoalkyl phosphate ester. In the context of dental material science, it is recognized as a hydrolytic degradation product of 10-methacryloyloxydecyl dihydrogen phosphate (MDP), a widely used adhesive monomer in dental composites and adhesives.[1][2] The hydrolysis of the ester bond in MDP leads to the formation of methacrylic acid and 10-(phosphonooxy)-1-decanole.[1][2] This degradation can compromise the integrity and bonding effectiveness of dental adhesives over time.[3][4][5] Therefore, understanding and preventing its formation is crucial for ensuring the long-term stability and performance of these materials.

Q2: What are the primary factors that influence the hydrolysis of 10-(phosphonooxy)-1-decanole?

The stability of 10-(phosphonooxy)-1-decanole, and its precursor MDP, is significantly influenced by the following factors:

• pH: Phosphate ester hydrolysis is catalyzed by both acidic and basic conditions. For monoalkyl phosphates, maintaining a neutral pH is generally recommended to minimize the rate of hydrolysis.[6]

• Temperature: Higher temperatures accelerate the rate of hydrolysis.[7][8] Therefore, it is crucial to store and handle the compound at low temperatures.

• Solvent: The presence of water and the type of solvent can affect hydrolysis rates. For instance, the rate of MDP hydrolysis is influenced by the type of hydrophilic monomer it is mixed with.[1][2]

• Presence of Enzymes: In biological environments, enzymes such as phosphatases can catalyze the hydrolysis of phosphate esters.

Q3: How can I prevent the hydrolysis of 10-(phosphonooxy)-1-decanole during storage?

To minimize hydrolysis during storage, the following conditions are recommended:

• Storage Temperature: Store the compound at low temperatures, ideally at -20°C or below, to significantly reduce the rate of chemical degradation.[9]

• Inert Atmosphere: For long-term storage, consider storing the compound under an inert atmosphere (e.g., argon or nitrogen) to prevent potential oxidation or interaction with atmospheric moisture.

• Anhydrous Conditions: Store the compound in a desiccated environment to minimize exposure to moisture. Use of a desiccator or sealed vials with a desiccant is advisable.

• Aprotic Solvents: If storing in solution, use anhydrous aprotic solvents.

Q4: What are the best practices for handling 10-(phosphonooxy)-1-decanole in experimental settings to avoid hydrolysis?

During experimentation, adhere to the following practices:

• Work Quickly and on Ice: When working with aqueous solutions, perform experiments on ice to keep the temperature low and minimize hydrolysis.

• Use Anhydrous Solvents: Whenever possible, use high-purity, anhydrous solvents to prepare solutions.

• Control pH: If working in an aqueous buffer, maintain a neutral pH (around 7.0) to minimize acid or base-catalyzed hydrolysis.

• Prepare Fresh Solutions: Prepare aqueous solutions of 10-(phosphonooxy)-1-decanole immediately before use to avoid degradation over time.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Unexpected experimental results or loss of compound activity.	Hydrolysis of 10-(phosphonooxy)-1-decanole.	1. Verify the storage conditions of the compound (temperature, humidity). 2. Analyze the purity of the stock solution using an appropriate analytical method (e.g., ³¹P NMR or HPLC). 3. Prepare fresh solutions immediately before each experiment.
Appearance of extra peaks in analytical chromatograms (e.g., HPLC) or spectra (e.g., NMR).	Formation of hydrolysis products (e.g., 1,10-decanediol (B1670011) and phosphoric acid).	1. Confirm the identity of the extra peaks by comparing with standards of potential degradation products. 2. Review handling procedures to identify potential sources of moisture or extreme pH. 3. Purify the sample if necessary.
Decreased bonding performance of dental adhesives containing MDP.	Hydrolysis of MDP to 10-(phosphonooxy)-1-decanole and methacrylic acid.	1. Check the expiration date and storage conditions of the dental adhesive. 2. Ensure proper application technique to minimize exposure to oral fluids during curing. 3. Consider using freshly opened adhesive cartridges for critical applications.

Experimental Protocols

Protocol 1: Monitoring Hydrolysis of 10-(phosphonooxy)-1-decanole using ³¹P NMR Spectroscopy

Objective: To quantitatively monitor the hydrolysis of 10-(phosphonooxy)-1-decanole over time under specific experimental conditions (e.g., varying pH or temperature).

Materials:

• 10-(phosphonooxy)-1-decanole

• Deuterated solvents (e.g., D₂O)

• pH buffers (for pH-dependent studies)

• NMR tubes

• NMR spectrometer

Procedure:

• Sample Preparation:

  • Prepare a stock solution of 10-(phosphonooxy)-1-decanole in the desired deuterated solvent (e.g., D₂O for aqueous studies).

  • For pH-dependent studies, prepare a series of samples in D₂O buffered to the desired pH values.

  • Transfer a known volume of the sample solution to an NMR tube.

• NMR Acquisition:

  • Acquire a ³¹P NMR spectrum of the sample at time zero (t=0).

  • Incubate the remaining samples under the desired experimental conditions (e.g., specific temperature).

  • Acquire ³¹P NMR spectra at regular time intervals.

• Data Analysis:

  • The phosphorus atom in 10-(phosphonooxy)-1-decanole will have a characteristic chemical shift.[10]

  • Upon hydrolysis, a new peak corresponding to inorganic phosphate will appear.

  • Integrate the peaks corresponding to the intact compound and the inorganic phosphate.

  • Calculate the percentage of hydrolysis at each time point using the following formula: % Hydrolysis = [Integral of Inorganic Phosphate / (Integral of 10-(phosphonooxy)-1-decanole + Integral of Inorganic Phosphate)] * 100

  • Plot the percentage of hydrolysis versus time to determine the hydrolysis rate.

Protocol 2: Analysis of 10-(Phosphonooxy)-1-decanole and its Hydrolysis Products by HPLC-MS

Objective: To separate and quantify 10-(phosphonooxy)-1-decanole and its potential hydrolysis product, 1,10-decanediol.

Materials:

• 10-(phosphonooxy)-1-decanole sample

• 1,10-decanediol standard

• HPLC-grade solvents (e.g., acetonitrile, water, formic acid)

• HPLC system coupled with a mass spectrometer (MS)

• C18 reverse-phase HPLC column

Procedure:

• Sample Preparation:

  • Dissolve the 10-(phosphonooxy)-1-decanole sample in a suitable solvent (e.g., a mixture of water and acetonitrile).

  • Prepare a standard solution of 1,10-decanediol.

  • Filter the samples and standards through a 0.22 µm syringe filter before injection.

• HPLC-MS Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B to elute the compounds. An example gradient is: 0-5 min, 5% B; 5-20 min, 5-95% B; 20-25 min, 95% B; 25-30 min, 95-5% B.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: Mass spectrometer in negative ion mode for 10-(phosphonooxy)-1-decanole and positive ion mode for 1,10-decanediol. Monitor the appropriate m/z values.

• Data Analysis:

  • Identify the peaks for 10-(phosphonooxy)-1-decanole and 1,10-decanediol based on their retention times and mass-to-charge ratios compared to the standards.

  • Quantify the amount of each compound by integrating the peak areas and using a calibration curve generated from the standards.

Visualizations

Caption: Experimental workflow for managing and monitoring the hydrolysis of MDP to 10-(phosphonooxy)-1-decanole.

Caption: Logical relationship between the goal of preventing hydrolysis and the key preventative actions.

References

• 1. Degradation of 10-methacryloyloxydecyl dihydrogen phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 10-MDP Based Dental Adhesives: Adhesive Interface Characterization and Adhesive Stability—A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of the Bond Strength of Self-Etching Adhesive Systems Containing HEMA and 10-MDP Monomers: Bond Strength of Adhesives Containing HEMA and 10-MDP - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Influence of pH on hydrolytic decomposition of diethylpropion hydrochloride: stability studies on drug substance and tablets using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Temperature and pH dependence of enzyme-catalyzed hydrolysis of trans-methylstyrene oxide. A unifying kinetic model for observed hysteresis, cooperativity, and regioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Kinetics of peptide hydrolysis and amino acid decomposition at high temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 10. trilinkbiotech.com [trilinkbiotech.com]

Technical Support Center: Characterization of Phosphate Esters

This guide provides troubleshooting advice and answers to frequently asked questions regarding the analytical characterization of phosphate (B84403) esters. It is intended for researchers, scientists, and professionals in drug development who work with these molecules.

General Issues & Sample Handling

FAQ: Why is my phosphate ester sample degrading? What can I do to prevent it?

Answer: Phosphate esters are susceptible to both chemical (hydrolysis) and enzymatic degradation. The stability of a phosphate ester is a critical factor for its efficacy and safety.[1]

Common Causes of Degradation:

• Hydrolysis: This is the most common degradation pathway for phosphate esters.[2] It is influenced by pH, temperature, and the structure of the ester itself. Phosphotriesters are generally the most susceptible to hydrolysis, followed by diesters, and then monoesters, which are the most stable.[1][3] The increased negative charge on mono- and diesters repels nucleophiles like water.

• Enzymatic Degradation: If samples are of biological origin, endogenous phosphatases can rapidly hydrolyze phosphate esters.[4][5]

• High Temperatures: Elevated temperatures, especially in the presence of water, can accelerate hydrolysis.[2]

• Presence of Water: Water is a key reactant in hydrolysis. The hygroscopic nature of some phosphate ester fluids makes them prone to absorbing atmospheric moisture.[2][6][7]

Troubleshooting & Prevention Strategies:

• pH Control: Maintain an appropriate pH where the ester is most stable. This often requires buffering the solution.

• Temperature Control: Store and handle samples at low temperatures (e.g., on ice or at 4°C) to slow degradation rates. For long-term storage, freezing may be necessary.[1]

• Enzyme Inactivation: For biological samples, it's crucial to inactivate phosphatases during extraction. This can be achieved by using methods like extraction with cold trichloroacetic acid.[5]

• Moisture Control: For non-aqueous samples like hydraulic fluids or lubricants, minimize exposure to atmospheric moisture.[6][7]

• Prompt Analysis: Analyze samples as quickly as possible after preparation to minimize the opportunity for degradation.[1]

Troubleshooting: Chromatographic Separation (HPLC/UPLC)

FAQ: I'm seeing poor peak shape (tailing, fronting) for my phosphate ester in reverse-phase HPLC. What's causing this?

Answer: Poor peak shape for acidic compounds like phosphate esters in reverse-phase chromatography is a common issue, often related to interactions with the stationary phase or issues with the mobile phase.

Common Causes & Solutions:

• Ionic Interactions: The negatively charged phosphate group can interact with residual, positively charged silanols on the silica-based column packing, leading to peak tailing.

  • Solution: Use a mobile phase with a low pH (e.g., 2-3) to suppress the ionization of the phosphate group. Alternatively, use an "end-capped" column where residual silanols are minimized, or a column specifically designed for polar analytes.[1]

• Mobile Phase Incompatibility: Using high concentrations of acetonitrile (B52724) with phosphate buffers can cause the buffer salts to precipitate, leading to blockages and high pressure.[8][9]

  • Solution: Test the miscibility of your mobile phase at the highest organic percentage you plan to use.[8] Methanol is often more miscible with phosphate buffers than acetonitrile. If you must use high acetonitrile concentrations, consider using a lower concentration of the phosphate buffer.[8]

• Column Degradation: Repeated use, especially at extreme pH values, can degrade the stationary phase, leading to poor performance.[10]

  • Solution: Dedicate a column specifically for phosphate ester analysis if possible and always flush and store it in an appropriate solvent after use.[10]

Workflow for Troubleshooting HPLC Issues

Here is a logical workflow to diagnose common HPLC problems when analyzing phosphate esters.

Caption: A troubleshooting workflow for common HPLC issues.

Troubleshooting: Nuclear Magnetic Resonance (NMR) Spectroscopy

FAQ: My ³¹P NMR spectrum has broad peaks or unexpected signals. How do I interpret this?

Answer: ³¹P NMR is a powerful, direct method for characterizing phosphorus-containing compounds.[11][12] However, several factors can lead to complex or non-ideal spectra.

Common Issues & Interpretations:

• Broad Signals:

  • Cause: Chemical exchange, aggregation of the analyte, or interaction with paramagnetic species (e.g., metal ions) can cause peak broadening.

  • Solution: Ensure the sample is fully dissolved and free of paramagnetic impurities. Using a chelating agent like EDTA can sometimes sharpen signals by sequestering metal ions.[12]

• Unexpected Chemical Shifts:

  • Cause: The chemical shift in ³¹P NMR is highly sensitive to the electronic environment, including oxidation state, bond angles, and substituents.[11][13] For example, triphenylphosphine (B44618) (a P(III) compound) and triphenylphosphate (a P(V) compound) have vastly different chemical shifts.[11]

  • Interpretation: A shift from the expected value could indicate degradation (e.g., hydrolysis), oxidation, or a different salt form of your compound than anticipated.

• Complex Splitting Patterns:

  • Cause: In addition to coupling to protons (¹H), the ³¹P nucleus can couple to other NMR-active nuclei like fluorine (¹⁹F) or another ³¹P nucleus. For example, the [PF₆]⁻ anion shows a distinctive seven-peak signal due to coupling with six equivalent fluorine atoms.[11]

  • Interpretation: Analyze the splitting pattern to understand the connectivity of the phosphorus atom. Proton decoupling is often used to simplify spectra, but running a coupled spectrum can provide valuable structural information.[13]

• Issues with Quantification (qNMR):

  • Cause: For accurate quantification using ³¹P NMR, a sufficient relaxation delay (at least 5 times the longest T₁) must be used between scans.[1] The Nuclear Overhauser Effect (NOE) can also be inconsistent, making standard integration less reliable without proper calibration.[13]

  • Solution: Use a calibrated internal standard and ensure proper experimental parameters are set for full relaxation of the nuclei.

Troubleshooting: Mass Spectrometry (MS)

FAQ: My mass spectrum is dominated by a peak corresponding to a neutral loss of phosphoric acid, and I can't see my molecular ion. What should I do?

Answer: The lability of the phosphate group is a major challenge in the mass spectrometric analysis of phosphopeptides and other phosphate esters, especially when using Collision-Induced Dissociation (CID).[14][15][16] This often results in a dominant neutral loss of H₃PO₄ (98 Da) from the precursor ion.

Strategies to Overcome Neutral Loss:

• Use Softer Fragmentation Techniques:

  • Electron Transfer Dissociation (ETD) / Electron Capture Dissociation (ECD): These methods tend to preserve the phosphate group on the molecule while fragmenting the peptide backbone, making them highly effective for identifying phosphorylation sites.[14][15]

  • Hybrid Fragmentation (e.g., EThcD): Combining ETD with Higher-Energy Collisional Dissociation (HCD) can provide comprehensive sequence coverage while minimizing neutral losses, enabling unambiguous localization of phosphosites.[14][16]

• Optimize CID Conditions: While CID is prone to neutral loss, adjusting the collision energy can sometimes provide a balance between generating sequence ions and preserving the phosphate group.

• Chemical Derivatization: In some cases, chemical modification of the phosphate group can improve its stability during CID.[14]

FAQ: I see multiple peaks in my mass spectrum that could be my compound. How do I identify the correct molecular ion?

Answer: Phosphate esters can readily form adducts with various ions present in the sample or mobile phase, especially when using soft ionization techniques like Electrospray Ionization (ESI).[17]

Common Adducts and How to Identify Them: It is crucial to look for common adducts to correctly identify the molecular ion.[17] The table below summarizes common adducts seen in positive ion mode ESI-MS.

Adduct Ion	Mass Change from [M]	Example (for M=300 Da)
[M+H]⁺	+1.0078	301.0078
[M+Na]⁺	+22.9898	322.9898
[M+K]⁺	+39.0983	339.0983
[M+NH₄]⁺	+18.0344	318.0344
[M+CH₃CN+H]⁺	+42.0344	342.0344

Data compiled from common knowledge in mass spectrometry.

Troubleshooting Adduct Formation:

• Check Solvent Purity: Ensure high-purity solvents (e.g., LC-MS grade) to minimize alkali metal contaminants (Na⁺, K⁺).

• Control Additives: Be mindful of mobile phase additives. Ammonium (B1175870) salts (like ammonium acetate (B1210297) or formate) will promote [M+NH₄]⁺ formation.

• Recognize Patterns: Look for a series of peaks separated by the mass differences in the table. This pattern is a strong indicator of adduct formation.

Experimental Protocols

Protocol: Confirmation of Phosphorylation using Alkaline Phosphatase (ALP) Treatment

Objective: To enzymatically remove the phosphate group from a molecule to confirm its presence, typically observed as a mass shift in LC-MS analysis or a change in retention time.

Materials:

• Phosphate ester sample of known concentration.

• Alkaline Phosphatase (e.g., Calf Intestinal Alkaline Phosphatase, CIAP).

• ALP reaction buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, pH 8.5).

• Quenching solution (e.g., 10% formic acid or 1 M HCl).

• LC-MS system.

Procedure:

• Sample Preparation: Prepare two identical aliquots of your sample dissolved in ALP reaction buffer.

  • Test Sample: To this aliquot, add ALP to a final concentration of 1-2 units per µg of substrate.

  • Control Sample: To this aliquot, add an equal volume of buffer (without the enzyme).

• Incubation: Incubate both samples at 37°C for 30-60 minutes. The optimal time may need to be determined empirically.

• Quenching: Stop the reaction in both tubes by adding the quenching solution. This will denature the enzyme and prepare the sample for analysis.

• Analysis: Analyze both the test and control samples by LC-MS.

• Data Interpretation:

  • In the control sample , you should observe a peak corresponding to the intact phosphorylated molecule.

  • In the test sample , you should see a significant decrease or complete disappearance of the original peak and the appearance of a new peak corresponding to the dephosphorylated molecule. The mass difference should correspond to the loss of HPO₃ (-79.966 Da).

Logical Diagram for Enzymatic Confirmation

Caption: Workflow for confirming phosphorylation via enzymatic assay.

References

• 1. benchchem.com [benchchem.com]
• 2. How to Monitor and Maintain Phosphate Ester Fluids [machinerylubrication.com]
• 3. Hydrolysis of Phosphate Esters Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 4. Detecting Enzymes That Metabolize Phosphates and Polyphosphates—Section 10.3 | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Analysis of phosphate esters in plant material. Extraction and purification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cleanoil.com [cleanoil.com]
• 7. Four-Step Solution to Phosphate Ester Fluid Maintenance Challenges - Power Technology [power-technology.com]
• 8. agilent.com [agilent.com]
• 9. Precipitation in HPLC with phosphate buffer? - Chromatography Forum [chromforum.org]
• 10. gmi-inc.com [gmi-inc.com]
• 11. nmr.oxinst.com [nmr.oxinst.com]
• 12. mdpi.com [mdpi.com]
• 13. Phosphorus-31 nuclear magnetic resonance - Wikipedia [en.wikipedia.org]
• 14. Phosphopeptide Fragmentation and Site Localization by Mass Spectrometry: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Phosphopeptide fragmentation and analysis by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. acdlabs.com [acdlabs.com]

Technical Support Center: Enhancing the Solubility of 10-(phosphonooxy)-1-decanole

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the solubility of 10-(phosphonooxy)-1-decanole for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is 10-(phosphonooxy)-1-decanole and why is its solubility a concern?

A1: 10-(phosphonooxy)-1-decanole is a phosphorylated derivative of 1-decanol. While the phosphate (B84403) group is introduced to increase aqueous solubility compared to the parent molecule (1-decanol, which is insoluble in water), the long C10 alkyl chain can still limit its solubility in purely aqueous solutions, potentially leading to precipitation or aggregation during experiments.[1][2]

Q2: What are the initial steps to take when dissolving 10-(phosphonooxy)-1-decanole?

A2: Start by attempting to dissolve the compound in a small amount of a polar organic solvent, such as dimethyl sulfoxide (B87167) (DMSO) or ethanol, before making further dilutions in your aqueous experimental buffer.[3][4] It is crucial to add the organic stock solution to the aqueous buffer and not the other way around, while vortexing to ensure rapid dispersion.[3]

Q3: My compound precipitates when I dilute my DMSO stock into my aqueous buffer. What should I do?

A3: This phenomenon, often called "crashing out," occurs when the compound is less soluble in the final aqueous medium than in the concentrated organic stock.[3][5] To prevent this, you can try the following:

• Reduce the stock concentration: Lowering the concentration of your DMSO stock solution can help.[5]

• Use an intermediate dilution step: Perform a serial dilution, first into a mixture of the organic solvent and the aqueous medium, before the final dilution.[5]

• Incorporate surfactants: Adding a low concentration of a non-ionic surfactant to the aqueous medium can help stabilize the compound.[5]

Q4: Can pH adjustment improve the solubility of 10-(phosphonooxy)-1-decanole?

A4: Yes, pH can significantly influence the solubility of ionizable compounds.[3][6] Since 10-(phosphonooxy)-1-decanole has a phosphate group, its charge state is pH-dependent. The phosphate group will be more ionized at higher pH values, which can lead to increased aqueous solubility. Experimenting with buffers at different pH values (e.g., pH 7.4, 8.0, 9.0) is recommended.

Troubleshooting Guides

Issue 1: Poor Dissolution in Aqueous Buffers

• Symptom: The compound does not fully dissolve in the aqueous buffer, leaving a visible precipitate or cloudy solution.

• Possible Cause: The intrinsic aqueous solubility of the compound is low at the tested concentration and pH.

• Troubleshooting Steps:

  • pH Optimization: Test the solubility in a range of buffers with varying pH. Since the compound has a phosphate group, increasing the pH should increase its negative charge and enhance solubility.

  • Co-solvent Addition: Prepare a concentrated stock solution in a water-miscible organic solvent (e.g., DMSO, ethanol) and then dilute it into the aqueous buffer. Ensure the final concentration of the organic solvent is compatible with your experimental system (typically <1% v/v).[3]

  • Use of Surfactants: Incorporate a low concentration of a non-ionic surfactant (e.g., Tween® 80, Polysorbate 80) in the aqueous buffer to aid in micellar solubilization.

  • Gentle Heating and Sonication: Gently warming the solution (e.g., to 37°C) or using a bath sonicator can help overcome the energy barrier for dissolution.[3] However, be cautious about potential compound degradation at elevated temperatures.

Issue 2: Inconsistent Results in Solubility Assays

• Symptom: Shake-flask solubility experiments yield variable and non-reproducible results.

• Possible Cause: Insufficient equilibration time, temperature fluctuations, or the presence of different solid-state forms of the compound.[5]

• Troubleshooting Steps:

  • Ensure Equilibrium: Increase the incubation time to ensure that equilibrium solubility is reached. It is advisable to take samples at multiple time points (e.g., 24, 48, and 72 hours) to confirm that the concentration has plateaued.[5]

  • Control Temperature: Perform experiments in a temperature-controlled environment, as solubility is temperature-dependent.[5]

  • Characterize Solid State: If possible, analyze the solid form of the compound to check for polymorphism, as different crystalline forms can have different solubilities.

Data Presentation

Table 1: Effect of pH on the Aqueous Solubility of 10-(phosphonooxy)-1-decanole (Hypothetical Data)

pH of Buffer	Solubility (mg/mL)
6.0	0.5
7.0	2.0
7.4	5.0
8.0	12.0
9.0	25.0

Table 2: Co-solvent Systems for Enhancing Solubility (Hypothetical Data)

Co-solvent System (v/v)	Maximum Soluble Concentration (mg/mL)
100% Aqueous Buffer (pH 7.4)	5.0
1% DMSO in Aqueous Buffer (pH 7.4)	15.0
5% Ethanol in Aqueous Buffer (pH 7.4)	10.0
1% Tween® 80 in Aqueous Buffer (pH 7.4)	20.0

Experimental Protocols

Protocol 1: Preparation of a Stock Solution using a Co-solvent

• Weigh the Compound: Accurately weigh a precise amount of 10-(phosphonooxy)-1-decanole.

• Calculate Solvent Volume: Determine the volume of high-purity DMSO required to achieve the desired stock concentration (e.g., 100 mg/mL).

• Dissolution: Add the calculated volume of DMSO to the vial containing the compound.

• Mixing: Vortex the solution for 1-2 minutes. If the compound does not fully dissolve, brief sonication in a water bath sonicator (5-10 minutes) can be applied.[3]

• Storage: Store the stock solution at an appropriate temperature (e.g., -20°C or -80°C) in a tightly sealed container to prevent moisture absorption by the DMSO.

Protocol 2: Serial Dilution into Aqueous Buffer

• Prepare Intermediate Dilutions in Co-solvent: From your concentrated stock solution, prepare a series of intermediate dilutions in the same co-solvent.

• Prepare Final Aqueous Solution: Add a small volume of the final co-solvent intermediate to your pre-warmed (if appropriate) aqueous buffer. It is critical to add the co-solvent stock to the aqueous buffer and not the other way around.[3]

• Rapid Mixing: Immediately after adding the co-solvent stock, vortex or pipette the solution vigorously to ensure rapid and uniform dispersion, which can help prevent precipitation.[3]

Visualizations

Caption: Experimental workflow for preparing a working solution of 10-(phosphonooxy)-1-decanole.

Caption: Troubleshooting flowchart for solubility issues.

References

• 1. 1-DECANOL - Ataman Kimya [atamanchemicals.com]
• 2. DECANOL - Ataman Kimya [atamanchemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Support Center: Optimization of Analytical Methods for 10-(Phosphonooxy)-1-decanole Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the optimization of analytical methods for the detection of 10-(phosphonooxy)-1-decanole.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of 10-(phosphonooxy)-1-decanole, presented in a question-and-answer format.

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Question: My chromatogram for 10-(phosphonooxy)-1-decanole shows significant peak tailing. What are the potential causes and solutions?

• Answer: Peak tailing for a polar compound like 10-(phosphonooxy)-1-decanole is a common issue. Potential causes and troubleshooting steps include:

  • Secondary Interactions: The phosphate (B84403) group can interact with active sites on the column stationary phase.

    • Solution: Use a column with end-capping or a deactivated surface. Consider adding a small amount of a competing base, like triethylamine, to the mobile phase to block active sites.

  • Column Overload: Injecting too much sample can lead to peak distortion.

    • Solution: Reduce the injection volume or dilute the sample.

  • Mismatched Injection Solvent: If the injection solvent is significantly stronger than the mobile phase, it can cause peak distortion.

    • Solution: Prepare your samples in a solvent that is as close in composition to the initial mobile phase as possible.

Issue 2: Low Signal Intensity or Poor Sensitivity

• Question: I am struggling to achieve the required sensitivity for the detection of 10-(phosphonooxy)-1-decanole in my biological samples. How can I improve my signal intensity?

• Answer: Low sensitivity can be due to several factors, from sample preparation to instrument settings.

  • Ion Suppression: Co-eluting matrix components can suppress the ionization of 10-(phosphonooxy)-1-decanole in the mass spectrometer.

    • Solution: Improve sample cleanup using Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE). Optimize the chromatography to separate the analyte from interfering matrix components.

  • Suboptimal MS Parameters: The ionization and fragmentation parameters may not be optimized for your analyte.

    • Solution: Perform a full optimization of the MS parameters, including electrospray voltage, gas flows, and collision energy, by infusing a standard solution of 10-(phosphonooxy)-1-decanole.

  • Analyte Degradation: The compound may be degrading during sample preparation or analysis.

    • Solution: Ensure that the pH of your solutions is controlled and that samples are kept at a low temperature.

Issue 3: High Background Noise

• Question: My baseline is very noisy, making it difficult to integrate the peak for 10-(phosphonooxy)-1-decanole. What can I do to reduce the background noise?

• Answer: A high background in LC-MS analysis can originate from various sources.

  • Contaminated Solvents or Reagents: Impurities in the mobile phase or sample preparation reagents can contribute to a high background.

    • Solution: Use high-purity, LC-MS grade solvents and reagents.[1] Prepare fresh mobile phases daily.

  • System Contamination: The LC-MS system itself can be a source of contamination.

    • Solution: Flush the entire system with a strong solvent, such as isopropanol, to remove contaminants.

  • Electronic Noise: The detector may be contributing to the noise.

    • Solution: Ensure the mass spectrometer is properly tuned and calibrated.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable analytical technique for the quantification of 10-(phosphonooxy)-1-decanole in biological matrices?

A1: Liquid Chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for the quantification of polar and non-volatile compounds like 10-(phosphonooxy)-1-decanole in complex biological matrices such as plasma, urine, or tissue homogenates.[2][3][4] This method offers high sensitivity, selectivity, and the ability to handle complex sample matrices.

Q2: What type of sample preparation is recommended for the analysis of 10-(phosphonooxy)-1-decanole from plasma samples?

A2: For plasma samples, a protein precipitation step followed by Solid Phase Extraction (SPE) is a robust approach. Protein precipitation with a solvent like acetonitrile (B52724) will remove the majority of proteins. The subsequent SPE step, using a mixed-mode or polymer-based sorbent, can effectively remove phospholipids (B1166683) and other interfering substances, leading to a cleaner extract and reduced matrix effects.

Q3: Which chromatographic mode is best suited for the separation of 10-(phosphonooxy)-1-decanole?

A3: Due to its polar nature, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent choice for the retention and separation of 10-(phosphonooxy)-1-decanole.[2] HILIC columns use a polar stationary phase with a mobile phase containing a high percentage of organic solvent, which is ideal for retaining and separating polar analytes. Reversed-phase chromatography with an ion-pairing agent can also be considered, but HILIC often provides better retention and peak shape for such compounds.

Q4: How can I confirm the identity of the 10-(phosphonooxy)-1-decanole peak in my samples?

A4: In LC-MS/MS, identity confirmation is typically achieved by monitoring multiple Multiple Reaction Monitoring (MRM) transitions. By comparing the retention time and the ratio of the quantifier and qualifier ion transitions in the sample to those of a known standard, a high degree of confidence in the peak identity can be achieved.

Quantitative Data Summary

The following tables summarize typical performance characteristics for a hypothetical optimized LC-MS/MS method for the analysis of 10-(phosphonooxy)-1-decanole.

Table 1: Method Performance Characteristics

Parameter	Typical Value
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.1 - 1 ng/mL
Limit of Quantitation (LOQ)	0.5 - 5 ng/mL
Accuracy (% Recovery)	85 - 115%
Precision (%RSD)	< 15%

Table 2: Example LC Gradient Conditions for HILIC Separation

Time (min)	% Mobile Phase A (Ammonium Formate in Water)	% Mobile Phase B (Acetonitrile)
0.0	5	95
1.0	5	95
5.0	40	60
5.1	5	95
8.0	5	95

Experimental Protocols

Protocol 1: Sample Preparation from Plasma using SPE

• Protein Precipitation: To 100 µL of plasma, add 300 µL of cold acetonitrile containing the internal standard. Vortex for 1 minute.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Transfer the supernatant to a clean tube.

• Dilution: Dilute the supernatant with 1 mL of 95:5 (v/v) acetonitrile/water.

• SPE Conditioning: Condition a mixed-mode SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of 95:5 (v/v) acetonitrile/water.

• Sample Loading: Load the diluted supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 95:5 (v/v) acetonitrile/water.

• Elution: Elute the analyte with 1 mL of 5% formic acid in acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 100 µL of the initial mobile phase.

Protocol 2: LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography system.

• Column: HILIC column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate in water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: As described in Table 2.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

• MRM Transitions:

  • Quantifier: Precursor ion m/z → Product ion m/z (specific to 10-(phosphonooxy)-1-decanole)

  • Qualifier: Precursor ion m/z → Product ion m/z (specific to 10-(phosphonooxy)-1-decanole)

Visualizations

Caption: Experimental workflow for 10-(phosphonooxy)-1-decanole analysis.

Caption: Troubleshooting decision tree for analytical method optimization.

References

• 1. mdpi.com [mdpi.com]
• 2. Determination of Organophosphorus Esters in Fall Protection Equipment by Accelerated Solvent Extraction and Solid-Phase Extraction Coupled with LC-MS/MS Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of trace phosphonates in authentic water samples by pre-methylation and LC-Orbitrap MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Organophosphorus pesticide determination in biological specimens: bioanalytical and toxicological aspects - PubMed [pubmed.ncbi.nlm.nih.gov]

resolving inconsistencies in experimental results with 10-(phosphonooxy)-1-decanole

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using 10-(phosphonooxy)-1-decanole in their experiments. Due to the limited specific literature on this compound, this guide also incorporates general best practices and troubleshooting for experiments involving phosphatase inhibitors.

Frequently Asked Questions (FAQs)

Q1: What is the presumed mechanism of action for 10-(phosphonooxy)-1-decanole?

A1: Based on its chemical structure, 10-(phosphonooxy)-1-decanole is hypothesized to act as a competitive substrate or a simple competitive inhibitor for various phosphatases. The terminal phosphate (B84403) group can be recognized by the active site of phosphatases. The long decanol (B1663958) chain may influence its membrane permeability and interaction with lipid phosphatases.

Q2: How should 10-(phosphonooxy)-1-decanole be stored?

A2: As with many phosphorylated compounds, proper storage is crucial to prevent degradation. It is recommended to store 10-(phosphonooxy)-1-decanole as a solid at -20°C or lower, protected from moisture. For creating stock solutions, use an appropriate anhydrous solvent and store in small aliquots at -80°C to minimize freeze-thaw cycles. The stability of phosphatase inhibitors can be compromised over time, so it is advisable to prepare fresh working solutions for each experiment[1].

Q3: At what concentration should I use 10-(phosphonooxy)-1-decanole?

A3: The optimal concentration will be highly dependent on the specific cell type, experimental conditions, and the target phosphatase. It is recommended to perform a dose-response experiment to determine the effective concentration for your system. Start with a broad range of concentrations (e.g., 1 µM to 100 µM) and assess the desired biological effect.

Q4: Can 10-(phosphonooxy)-1-decanole be used in live-cell imaging experiments?

A4: The suitability of 10-(phosphonooxy)-1-decanole for live-cell imaging would depend on its cell permeability and potential off-target effects. The decanol chain may facilitate membrane transport. However, it is crucial to perform control experiments to assess any potential cytotoxicity or autofluorescence at the working concentration.

Q5: What are the potential off-target effects of 10-(phosphonooxy)-1-decanole?

A5: Like many small molecule inhibitors, 10-(phosphonooxy)-1-decanole could have off-target effects. These may include the inhibition of other ATP- or phosphate-binding proteins. It is important to include appropriate controls in your experiments, such as using a structurally related but inactive molecule if available, to confirm that the observed effects are specific to the intended target.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments with 10-(phosphonooxy)-1-decanole, with a focus on a hypothetical western blot experiment to assess the phosphorylation status of a target protein.

Issue 1: No change in the phosphorylation level of the target protein after treatment with 10-(phosphonooxy)-1-decanole.

Possible Causes and Solutions:

Potential Cause	Suggested Solution
Inhibitor Inactivity	Ensure the compound has been stored correctly and is not degraded. Prepare fresh stock and working solutions.
Insufficient Concentration	Perform a dose-response experiment to determine the optimal inhibitor concentration for your specific cell line and experimental conditions.
Inappropriate Treatment Time	Conduct a time-course experiment to identify the optimal duration of treatment for observing changes in phosphorylation.
Cell Type Specificity	The response to the inhibitor can vary between cell types. Confirm that your cell line expresses the target phosphatase.
Rapid Protein Turnover	If the target protein is labile, changes in its phosphorylation state may be transient. Ensure rapid cell lysis with appropriate protease and phosphatase inhibitor cocktails[2][3].

Issue 2: High background or non-specific bands on the western blot.

Possible Causes and Solutions:

Potential Cause	Suggested Solution
Antibody Concentration Too High	Titrate the primary and secondary antibody concentrations to find the optimal dilution.
Insufficient Blocking	Increase the blocking time or try a different blocking agent (e.g., 5% non-fat milk or Bovine Serum Albumin in TBST).
Contaminated Buffers	Prepare fresh buffers, especially the wash buffer (TBST).
Incomplete Inhibition of Endogenous Phosphatases	During cell lysis, endogenous phosphatases are released and can alter the phosphorylation state of your protein of interest[1][3]. Ensure your lysis buffer contains a broad-spectrum phosphatase inhibitor cocktail in addition to 10-(phosphonooxy)-1-decanole.

Issue 3: Inconsistent results between experiments.

Possible Causes and Solutions:

Potential Cause	Suggested Solution
Variability in Cell Culture	Ensure consistent cell passage number, confluency, and serum batches between experiments.
Inhibitor Instability	Prepare fresh working solutions of 10-(phosphonooxy)-1-decanole for each experiment from a frozen stock. Some inhibitors, like PMSF, are particularly unstable and may need to be added multiple times[1].
Inaccurate Pipetting	Calibrate your pipettes and ensure accurate and consistent preparation of all reagents.
Inconsistent Incubation Times	Use a timer to ensure consistent incubation times for all steps, including inhibitor treatment and antibody incubations.

Experimental Protocols

Protocol 1: Hypothetical Western Blot Analysis of Protein Phosphorylation

• Cell Culture and Treatment: Plate cells at a desired density and allow them to adhere overnight. Treat cells with varying concentrations of 10-(phosphonooxy)-1-decanole for a predetermined amount of time. Include a vehicle-treated control.

• Cell Lysis: After treatment, wash cells with ice-cold PBS. Lyse the cells on ice using a lysis buffer supplemented with a protease and phosphatase inhibitor cocktail.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Antibody Incubation: Block the membrane and then incubate with a primary antibody specific for the phosphorylated form of the target protein. Subsequently, incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against the total protein.

Visualizations

Caption: A simplified signaling pathway illustrating the role of a phosphatase and its inhibition.

References

• 1. biocompare.com [biocompare.com]
• 2. Protease and Phosphatase Inhibitors in Protein Preparation - Creative Proteomics [creative-proteomics.com]
• 3. Overview of Protease and Phosphatase Inhibition for Protein Preparation | Thermo Fisher Scientific - KR [thermofisher.com]

strategies to control the monoester to diester ratio in phosphate ester synthesis

Welcome to the technical support center for phosphate (B84403) ester synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on controlling the monoester-to-diester ratio during phosphorylation.

Troubleshooting Guide

This guide addresses common issues encountered during phosphate ester synthesis, focusing on strategies to control product selectivity.

Q1: My reaction is producing a high percentage of diester, but the target is the monoester. How can I increase the monoester yield?

A1: Achieving a high monoester-to-diester ratio is a common objective that can be addressed by modifying several key reaction parameters:

• Choice of Phosphorylating Agent: The agent used for phosphorylation is a primary determinant of the product ratio. While phosphorus pentoxide (P₂O₅) typically produces a mixture of mono- and diesters, polyphosphoric acid (PPA) or tetraphosphoric acid (TPA) favors the formation of monoesters.[1][2]

• Adjust Stoichiometry: Carefully controlling the molar ratio of the alcohol (or other hydroxyl-containing starting material) to the phosphorylating agent is critical.[3] To favor monoester formation, you can add the organic hydroxyl compound in two portions, which enhances the monoester-to-diester ratio.[4] Another strategy involves using a mixture of phosphoric acid and P₂O₅ as the phosphorylating agent to improve monoester selectivity.[5]

• Reactant Structure: The structure of the alcohol (hydrophobe) plays a significant role. More polar alcohol ethoxylates tend to phosphate less readily, which can result in a higher proportion of monoester and free phosphoric acid.[6] Increasing the degree of ethoxylation on the hydrophobe generally leads to a higher concentration of monoester and a lower concentration of diester.[6][7]

• Reaction Conditions: A sustained-release phosphorylation method, where P₂O₅ is dispersed in the reaction mixture, can increase the mole fraction of the monoalkyl phosphate compared to direct addition.[8]

Q2: I am observing significant amounts of unreacted starting material and residual phosphoric acid in my final product. What are the likely causes and solutions?

A2: High levels of unreacted starting materials and by-products like phosphoric acid can result from incomplete or inefficient reactions. Consider the following troubleshooting steps:

• Temperature Control: Ensure the reaction is conducted at an optimal temperature. Insufficient heating can lead to an incomplete reaction.[9] For some processes, elevated temperatures between 120°C and 160°C may be necessary.[9]

• Molar Ratio of Reactants: When using P₂O₅, a 3:1 molar ratio of alcohol to P₂O₅ theoretically yields equimolar amounts of mono- and diester, but this also produces phosphoric acid as a by-product, typically at levels below 1%.[2][10] Adjusting this ratio can influence conversion. For instance, with polyphosphoric acid, higher alcohol-to-acid molar ratios generally favor higher conversions.[11]

• Purification: Residual phosphoric acid can often be removed through post-synthesis purification. Aqueous washing is a common method.[12] For detailed analysis, ³¹P NMR spectroscopy is a powerful technique to distinguish and quantify residual phosphoric acid from your target phosphate esters.[12]

Q3: My product selectivity is inconsistent between batches, even with the same protocol. What factors could be causing this variability?

A3: Inconsistent results often point to subtle variations in reaction conditions or reagents.

• Anhydrous Conditions: Phosphate ester synthesis is sensitive to water. Ensure that all reagents and solvents are thoroughly dried, as the presence of water can lead to unwanted hydrolysis of intermediates or products.[9]

• Purity of Starting Materials: The purity of the alcohol/hydrophobe is important. The presence of impurities can affect the reaction outcome.

• Mixing and Addition Rate: The rate at which reagents are added and the efficiency of mixing can impact local concentrations and heat distribution, potentially affecting the product ratio. A process that involves preparing the phosphorylating agent first by mixing P₂O₅ with water or phosphoric acid before adding the alcohol can lead to a product with better hue and a higher monoester content.[4]

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that control the monoester-to-diester ratio in phosphate ester synthesis?

A1: The monoester-to-diester ratio is primarily controlled by three main factors:

• Choice of Phosphorylating Agent: Phosphorus pentoxide (P₂O₅) yields a mix of mono- and diesters, while polyphosphoric acid (PPA) predominantly yields monoesters.[1][2][3]

• Molar Ratio of Reactants: The stoichiometry between the alcohol and the phosphorylating agent is a key lever.[3][10] Manipulating this ratio allows for tuning the final product composition.[2]

• Reaction Conditions: Parameters such as temperature, reaction time, and the method of reagent addition significantly influence the final product distribution.[3][8]

Q2: How does the structure of the alcohol (hydrophobe) affect the phosphorylation reaction?

A2: The chemical structure of the alcohol significantly influences the outcome. Generally, as the molecular weight of the hydrophobe increases, the reaction may proceed differently.[6][7] Furthermore, increasing the degree of ethoxylation on the alcohol tends to increase the formation of monoester relative to diester.[6][7] This may be related to steric hindrance effects.[6]

Q3: Can catalysts be used to control selectivity?

A3: Yes, in some systems, catalysts can direct the reaction towards a specific product. For example, in the prebiotic synthesis of glycerol (B35011) phosphate esters, mineral catalysts showed selectivity: kaolinite (B1170537) favored the formation of the monophosphate, while olivine (B12688019) and hematite (B75146) favored the diphosphate.[13]

Q4: What is a typical experimental setup for controlling the mono/diester ratio?

A4: A typical setup involves the careful and controlled reaction of a hydroxyl-containing molecule with a phosphorylating agent. The specific parameters are chosen to target the desired monoester/diester ratio. For a detailed example, refer to the experimental protocols section below.

Data Presentation

Table 1: Effect of Phosphorylating Agent on Product Composition

This table summarizes the typical product distribution based on the choice of phosphorylating agent.

Phosphorylating Agent	Predominant Product	Typical Composition (Weight/Weight)	Reference
Phosphorus Pentoxide (P₂O₅)	Mixture of Mono- and Diester	~65% Diester, ~35% Monoester (at 3:1 ROH:P₂O₅ molar ratio)	[2][10]
Polyphosphoric Acid (PPA/TPA)	Monoester	Predominantly Monoester	[1][2]

Table 2: Influence of Alcohol:P₂O₅ Molar Ratio on Product Ratio

This table illustrates how manipulating the reactant molar ratio can be used to tune the final product composition.

Alcohol (ROH) : P₂O₅ Molar Ratio	Expected Monoester : Diester Ratio (w/w)	Notes	Reference
3:1	35:65	Standard ratio yielding equimolar amounts of mono- and diester.	[2][10]
Variable	Ratios down to 80:20 are achievable.	Precise ratio depends on the specific alcohol and reaction conditions.	[2][10]

Experimental Protocols

Protocol 1: General Synthesis of Phosphate Esters using Phosphorus Pentoxide

This protocol describes a general method for synthesizing a mixture of mono- and diester phosphate esters using P₂O₅.

Objective: To synthesize a phosphate ester mixture with a controlled mono/diester ratio.

Materials:

• Hydroxyl-containing compound (e.g., alcohol ethoxylate)

• Phosphorus pentoxide (P₂O₅)

• Reaction vessel equipped with stirrer, thermometer, and nitrogen inlet

Procedure:

• Charge the reaction vessel with the hydroxyl-containing compound.

• Begin stirring and purge the vessel with dry nitrogen.

• Gradually add the phosphorus pentoxide (P₂O₅) to the stirred alcohol. The molar ratio of alcohol to P₂O₅ is critical and should be calculated to target the desired mono/diester ratio. A 3:1 molar ratio is a common starting point.[2][10]

• Control the temperature during the addition of P₂O₅, as the reaction is exothermic. Maintain the reaction temperature at the desired setpoint (e.g., 70-100°C) for a specified period (e.g., 2-4 hours) to ensure the reaction goes to completion.

• Monitor the reaction progress using appropriate analytical techniques (e.g., acid number titration or ³¹P NMR).

• Upon completion, the crude product can be used as is or purified to remove any residual phosphoric acid.[12]

Protocol 2: Selective Monoester Synthesis using a Two-Step Process

This protocol is adapted from a method designed to enhance the monoester content.[4]

Objective: To synthesize a phosphate ester mixture with a high monoester-to-diester ratio.

Procedure:

• Step 1 (Phosphorylating Agent Preparation): Prepare the phosphorylating agent by mixing phosphorus pentoxide with at least one compound selected from water, phosphoric acid, or polyphosphoric acid. The ratio should be carefully controlled.[4]

• Step 2 (Phosphorylation): Add the organic hydroxyl compound to the prepared phosphorylating agent. This reversal of the typical addition order helps prevent direct contact of the alcohol with highly reactive P₂O₅, resulting in a product with an enhanced monoester content.[4]

• Maintain the reaction at the desired temperature with stirring until the reaction is complete, as monitored by analytical methods.

Visualizations

Caption: General reaction pathway for phosphate ester synthesis.

Caption: Troubleshooting workflow for product selectivity.

Caption: Key parameters influencing the mono/diester ratio.

References

• 1. lankem.com [lankem.com]
• 2. lankem.com [lankem.com]
• 3. Mono-di phosphates esters | Lamberti Group [lamberti.com]
• 4. US6407277B1 - Process for the preparation of phosphoric monoester - Google Patents [patents.google.com]
• 5. CN107337689B - Synthesis method of alkyl phosphate monoester - Google Patents [patents.google.com]
• 6. p2infohouse.org [p2infohouse.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. lankem.com [lankem.com]
• 11. US4100231A - Process for making phosphate esters and products thereof - Google Patents [patents.google.com]
• 12. benchchem.com [benchchem.com]
• 13. Catalytic Prebiotic Formation of Glycerol Phosphate Esters and an Estimation of Their Steady State Abundance under Plausible Early Earth Conditions [mdpi.com]

Reference Data & Comparative Studies

Validating the Structure of 10-(phosphonooxy)-1-decanol: A Comparative NMR Spectroscopy Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis for the structural validation of 10-(phosphonooxy)-1-decanol utilizing Nuclear Magnetic Resonance (NMR) spectroscopy. Due to the limited availability of published experimental NMR data for 10-(phosphonooxy)-1-decanol, this guide presents a comparison with its non-phosphorylated precursor, 1-decanol (B1670082), and outlines the expected spectral characteristics based on established principles of NMR spectroscopy.

Data Presentation: Comparative NMR Data

The following tables summarize the experimental NMR data for 1-decanol and the predicted data for 10-(phosphonooxy)-1-decanol. The predictions are based on the known influence of a phosphate (B84403) group on the chemical shifts of neighboring protons and carbons.

Table 1: ¹H NMR Data (Predicted for 10-(phosphonooxy)-1-decanol vs. Experimental for 1-decanol)

Assignment	1-Decanol Chemical Shift (δ, ppm)	Predicted 10-(phosphonooxy)-1-decanol Chemical Shift (δ, ppm)	Predicted Multiplicity & Coupling
H-1 (-CH₂-OH)	3.64	~ 4.0 (downfield shift)	Triplet of triplets (tt)
H-2	1.57	~ 1.7	Multiplet
H-3 to H-9	1.26 (broad)	~ 1.3 (broad)	Multiplet
H-10 (-CH₃)	0.88	0.88	Triplet (t)
OH	Variable	Variable (P-OH)	Broad singlet

Table 2: ¹³C NMR Data (Predicted for 10-(phosphonooxy)-1-decanol vs. Experimental for 1-decanol)

Assignment	1-Decanol Chemical Shift (δ, ppm)	Predicted 10-(phosphonooxy)-1-decanol Chemical Shift (δ, ppm)
C-1 (-CH₂-OH)	62.9	~ 65-70 (downfield shift, coupled to ³¹P)
C-2	32.8	~ 30-32 (slight upfield or similar shift, coupled to ³¹P)
C-3 to C-8	29.6, 29.3, 25.8	~ 29-30
C-9	22.7	22.7
C-10 (-CH₃)	14.1	14.1

Table 3: ³¹P NMR Data (Predicted for 10-(phosphonooxy)-1-decanol)

Compound	Predicted ³¹P Chemical Shift (δ, ppm)	Predicted Multiplicity
10-(phosphonooxy)-1-decanol	0 to 5	Triplet (coupled to H-1 protons)

Experimental Protocols

Detailed methodologies for the key NMR experiments are provided below.

Sample Preparation

• Dissolution: Dissolve 5-10 mg of the analyte (10-(phosphonooxy)-1-decanol or 1-decanol) in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, MeOD, or D₂O). The choice of solvent will depend on the solubility of the compound and the desired pH for ³¹P NMR.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS) for ¹H and ¹³C NMR (δ = 0.00 ppm). For ³¹P NMR, an external standard of 85% H₃PO₄ is commonly used and set to δ = 0.00 ppm.

• Transfer: Transfer the solution to a 5 mm NMR tube.

¹H NMR Spectroscopy

• Instrument: A 400 MHz or higher field NMR spectrometer.

• Pulse Sequence: Standard single-pulse sequence.

• Acquisition Parameters:

  • Spectral Width: -2 to 12 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64, depending on sample concentration.

• Processing: Apply a Fourier transform to the Free Induction Decay (FID) and phase correct the resulting spectrum.

¹³C NMR Spectroscopy

• Instrument: A 100 MHz or higher field NMR spectrometer.

• Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

• Acquisition Parameters:

  • Spectral Width: 0 to 220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

• Processing: Apply a Fourier transform and phase correct the spectrum.

³¹P NMR Spectroscopy

• Instrument: An NMR spectrometer equipped with a phosphorus probe, operating at a corresponding frequency (e.g., 162 MHz on a 400 MHz instrument).

• Pulse Sequence: Proton-decoupled single-pulse sequence.

• Acquisition Parameters:

  • Spectral Width: A wide range to encompass expected phosphate signals (e.g., -30 to 30 ppm).

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 128-512.

• Processing: Apply a Fourier transform and phase correct the spectrum. Reference the spectrum to the external 85% H₃PO₄ standard.

Mandatory Visualization

The following diagram illustrates the logical workflow for the validation of the 10-(phosphonooxy)-1-decanol structure using NMR spectroscopy.

Caption: NMR Validation Workflow.

A Comparative Analysis of 10-(phosphonooxy)-1-decanole and Other Phosphate Surfactants for Researchers and Drug Development Professionals

An in-depth guide to the performance and characteristics of 10-(phosphonooxy)-1-decanole and comparable phosphate-based surfactants, supported by experimental data and detailed methodologies.

Introduction

Phosphate (B84403) ester surfactants are a versatile class of amphiphilic molecules that have garnered significant interest in various scientific and industrial fields, including drug delivery, personal care, and materials science. Their unique properties, such as excellent stability over a wide pH range, good solubility, and biocompatibility, make them attractive candidates for advanced formulations.[1][2][3] This guide provides a comparative study of 10-(phosphonooxy)-1-decanole and other selected phosphate surfactants, offering a comprehensive overview of their performance characteristics to aid researchers, scientists, and drug development professionals in their formulation and research endeavors.

Performance Comparison of Phosphate Surfactants

The performance of a surfactant is primarily dictated by its ability to reduce surface tension and form micelles at a specific concentration, known as the critical micelle concentration (CMC). A lower CMC value indicates a more efficient surfactant, as less of the compound is required to initiate micelle formation and achieve desired effects like solubilization of hydrophobic drugs. The surface tension at the CMC (γCMC) is also a crucial parameter, indicating the maximum reduction in surface tension the surfactant can achieve.

To provide a useful comparison, this guide presents available data for other relevant phosphate surfactants, which can serve as a benchmark for estimating the performance of 10-(phosphonooxy)-1-decanole.

Surfactant	Chemical Structure	Molecular Weight ( g/mol )	CMC (mM)	Surface Tension at CMC (mN/m)
10-(phosphonooxy)-1-decanole	C₁₀H₂₃O₅P	254.26	Data not available	Data not available
Sodium Dodecyl Sulfate (SDS) (for reference)	C₁₂H₂₅NaO₄S	288.38	8.2[5][6]	~35-40[7]
Dicetyl Phosphate (DCP)	C₃₂H₆₇O₄P	546.85	Insoluble in water	Not applicable
Di-n-dodecyl Phosphate	C₂₄H₅₁O₄P	434.63	Data not available	Data not available
Polyoxyethylene (4) Decyl Ether Phosphate	Varies	Varies	Data not available	Data not available

Note: The properties of phosphate ester surfactants can be influenced by the monoalkyl to dialkyl ratio and the presence of ethoxylation.[2][8]

Experimental Protocols

Accurate and reproducible experimental data are the cornerstone of any comparative study. Below are detailed methodologies for key experiments used to characterize surfactant performance.

Determination of Critical Micelle Concentration (CMC) and Surface Tension

The CMC and surface tension of surfactant solutions are most commonly determined using tensiometry. The principle behind this method is that the surface tension of a solution decreases as the surfactant concentration increases. Once the CMC is reached, the surface becomes saturated with surfactant monomers, and additional surfactant molecules form micelles in the bulk solution, resulting in a plateau or a much smaller change in surface tension with further increases in concentration.[9]

Experimental Workflow for CMC and Surface Tension Measurement:

Figure 1: Workflow for determining CMC and surface tension.

Methodology:

• Preparation of Stock Solution: Accurately weigh a known amount of the phosphate surfactant and dissolve it in a suitable aqueous buffer (e.g., phosphate-buffered saline, PBS) to create a concentrated stock solution.

• Preparation of Dilutions: Prepare a series of dilutions from the stock solution to cover a wide range of concentrations, both below and above the expected CMC.

• Surface Tension Measurement: Measure the surface tension of each dilution using a tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method).[1][10][11] Ensure temperature control as surface tension is temperature-dependent.

• Data Analysis: Plot the measured surface tension values as a function of the logarithm of the surfactant concentration. The CMC is determined from the point of inflection in this plot. The surface tension value in the plateau region above the CMC is taken as the γCMC.[12]

Liposome (B1194612) Preparation using Phosphate Surfactants

Phosphate surfactants can be incorporated into liposomal formulations to modify their surface charge, stability, and drug-loading capacity.[9][13][14] The thin-film hydration method is a common technique for preparing liposomes.

Experimental Workflow for Liposome Preparation:

Figure 2: Workflow for preparing liposomes with phosphate surfactants.

Methodology:

• Lipid Dissolution: Dissolve the primary phospholipids (B1166683) (e.g., phosphatidylcholine), cholesterol, and the phosphate surfactant in a suitable organic solvent mixture (e.g., chloroform/methanol).

• Film Formation: Evaporate the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inner surface of a round-bottom flask.

• Hydration: Hydrate the lipid film with an aqueous buffer (e.g., PBS) that may contain the hydrophilic drug to be encapsulated. The hydration is typically performed above the phase transition temperature of the lipids.

• Vesicle Formation: Agitate the mixture by vortexing or sonication to detach the lipid film and form multilamellar vesicles (MLVs).

• Size Reduction: To obtain vesicles of a desired size and lamellarity (e.g., large unilamellar vesicles, LUVs, or small unilamellar vesicles, SUVs), the MLV suspension can be subjected to extrusion through polycarbonate membranes of a defined pore size.

• Purification: Remove any unencapsulated drug by methods such as dialysis or size exclusion chromatography.

Signaling Pathway Involvement

Extracellular inorganic phosphate (Pi) has been shown to act as a signaling molecule, capable of modulating various cellular functions.[1] Studies have demonstrated that elevated extracellular Pi concentrations can activate the Raf/MEK/ERK (MAPK) signaling pathway, which is crucial for regulating cell growth, survival, and differentiation.[15][16][17][18][19] While direct evidence linking specific phosphate surfactants to the activation of this pathway is still emerging, it is plausible that the phosphate headgroups of these surfactants could interact with cellular receptors or transporters involved in phosphate sensing, thereby influencing downstream signaling events.

Diagram of the Raf/MEK/ERK Signaling Pathway:

Figure 3: Simplified Raf/MEK/ERK signaling cascade.

This pathway is a key area of research in cancer biology and drug development. The potential for phosphate surfactants to modulate this pathway opens up new avenues for designing drug delivery systems that not only enhance drug solubility and stability but also have intrinsic bioactivity.

Conclusion

10-(phosphonooxy)-1-decanole and other phosphate surfactants represent a promising class of molecules for a wide range of research and pharmaceutical applications. While a lack of publicly available data for 10-(phosphonooxy)-1-decanole currently limits a direct quantitative comparison, the information and experimental protocols provided in this guide for related phosphate surfactants offer a solid foundation for its evaluation. Further research into the specific properties of 10-(phosphonooxy)-1-decanole and its interactions with biological systems, including cellular signaling pathways, is warranted to fully unlock its potential in advanced drug delivery and other applications.

References

• 1. tegewa.de [tegewa.de]
• 2. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. colonialchem.com [colonialchem.com]
• 9. media.neliti.com [media.neliti.com]
• 10. open.library.ubc.ca [open.library.ubc.ca]
• 11. researchgate.net [researchgate.net]
• 12. scribd.com [scribd.com]
• 13. EP0220797A2 - Process for the preparation of liposome - Google Patents [patents.google.com]
• 14. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Targeting Aberrant RAS/RAF/MEK/ERK Signaling for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ROLES OF THE RAF/MEK/ERK PATHWAY IN CELL GROWTH, MALIGNANT TRANSFORMATION AND DRUG RESISTANCE - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. youtube.com [youtube.com]
• 19. The Ras/Raf/MEK/ERK signaling pathway and its role in the occurrence and development of HCC - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling 10-(phosphonooxy)-1-decanol: A Comparative Guide to Mass Spectrometry and Alternative Analytical Techniques

For researchers, scientists, and drug development professionals, the accurate identification and confirmation of synthesized compounds is paramount. This guide provides a comprehensive comparison of mass spectrometry analysis for the confirmation of 10-(phosphonooxy)-1-decanol against other analytical techniques, supported by experimental data and detailed protocols.

This document will delve into the primary method of mass spectrometry, offering insights into its application for the analysis of 10-(phosphonooxy)-1-decanol, a phosphorylated long-chain alcohol with the chemical formula C10H23O5P and a molecular weight of 254.3 g/mol . Furthermore, we will explore alternative analytical methods, providing a comparative framework to assist researchers in selecting the most appropriate technique for their specific needs.

Mass Spectrometry: The Gold Standard for Confirmation

Mass spectrometry (MS) stands as a cornerstone technique for the structural elucidation and confirmation of novel chemical entities. Its high sensitivity and specificity make it an invaluable tool in pharmaceutical and chemical research. For a polar and thermally labile compound like 10-(phosphonooxy)-1-decanol, Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred approach.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers a powerful platform for the analysis of 10-(phosphonooxy)-1-decanol. The liquid chromatography step separates the analyte from impurities, while the tandem mass spectrometry provides definitive structural information through fragmentation analysis.

Expected Fragmentation Pattern:

• Loss of the phosphate (B84403) group: A characteristic fragmentation pathway for organophosphates is the neutral loss of phosphoric acid (H3PO4; 98 Da) or the phosphate group (PO3; 79 Da).

• Cleavage of the decanol (B1663958) chain: Fragmentation along the ten-carbon chain would result in a series of characteristic daughter ions.

Table 1: Comparison of Mass Spectrometry-based Approaches

Feature	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation by liquid chromatography followed by mass analysis.	Separation by gas chromatography followed by mass analysis.
Suitability for 10-(phosphonooxy)-1-decanol	High. Well-suited for polar and non-volatile compounds.	Low without derivatization. The compound is not volatile and thermally labile.
Sample Preparation	Minimal; dissolution in a suitable solvent.	Requires derivatization (e.g., silylation) to increase volatility and thermal stability.
Sensitivity	High (nanogram to picogram levels).	High, but can be limited by derivatization efficiency.
Structural Information	Rich fragmentation data from MS/MS for structural confirmation.	Provides fragmentation patterns of the derivatized analyte.
Typical Instrumentation	HPLC or UPLC coupled to a triple quadrupole or high-resolution mass spectrometer.	Gas chromatograph coupled to a mass spectrometer.

Alternative Analytical Techniques for Confirmation

While mass spectrometry is a powerful tool, a multi-technique approach is often employed for the unambiguous confirmation of a compound's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of atoms within a molecule. For 10-(phosphonooxy)-1-decanol, both ¹H NMR and ³¹P NMR would be highly informative.

• ¹H NMR: Would confirm the presence of the decanol backbone and provide information on the position of the phosphate group through chemical shifts and coupling constants.

• ³¹P NMR: Is a highly specific technique for phosphorus-containing compounds and would show a characteristic signal confirming the presence of the phosphate group.

Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

Although direct analysis of 10-(phosphonooxy)-1-decanol by GC-MS is not feasible due to its low volatility, derivatization can make it amenable to this technique. Silylation, using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), is a common approach to replace the active hydrogens on the phosphate and hydroxyl groups with trimethylsilyl (B98337) (TMS) groups, thereby increasing volatility.

Table 2: Comparison of Confirmatory Analytical Techniques

Technique	Principle	Information Provided	Advantages for 10-(phosphonooxy)-1-decanol	Limitations
LC-MS/MS	Separation based on polarity, followed by mass-to-charge ratio measurement and fragmentation.	Molecular weight and structural fragments.	High sensitivity and specificity for direct analysis.	Fragmentation may not always be straightforward.
³¹P NMR	Nuclear magnetic resonance of the phosphorus nucleus.	Presence and chemical environment of the phosphate group.	Highly specific for phosphorus; provides unambiguous confirmation.	Lower sensitivity compared to MS; requires a larger sample amount.
¹H NMR	Nuclear magnetic resonance of proton nuclei.	Detailed structural information of the organic backbone.	Confirms the decanol structure and phosphate position.	Can have complex spectra requiring careful interpretation.
GC-MS (with Derivatization)	Separation of volatile compounds followed by mass analysis.	Molecular weight and fragmentation of the derivatized analyte.	High chromatographic resolution.	Indirect analysis; derivatization adds complexity and potential for artifacts.

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of 10-(phosphonooxy)-1-decanol

1. Sample Preparation:

• Dissolve 1 mg of 10-(phosphonooxy)-1-decanol in 1 mL of a suitable solvent (e.g., methanol/water 50:50 v/v).
• Perform serial dilutions to achieve a final concentration of 1 µg/mL.

2. LC Conditions:

• Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm) or a HILIC column for enhanced retention of polar compounds.
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Gradient: Start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and return to initial conditions.
• Flow Rate: 0.3 mL/min.
• Injection Volume: 5 µL.

3. MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.
• Scan Mode: Full scan (m/z 100-300) to identify the deprotonated molecule [M-H]⁻ at approximately m/z 253.3.
• Product Ion Scan: Fragment the precursor ion (m/z 253.3) to obtain the MS/MS spectrum.
• Collision Energy: Optimize to achieve characteristic fragmentation (e.g., 10-30 eV).

Protocol 2: GC-MS Analysis of 10-(phosphonooxy)-1-decanol via Silylation

1. Derivatization:

• Place 100 µg of the dried 10-(phosphonooxy)-1-decanol sample in a reaction vial.
• Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).
• Heat the vial at 70°C for 30 minutes.
• Cool to room temperature before injection.

2. GC Conditions:

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).
• Carrier Gas: Helium at a constant flow of 1 mL/min.
• Inlet Temperature: 280°C.
• Oven Program: Start at 100°C, hold for 2 minutes, ramp to 300°C at 15°C/min, and hold for 5 minutes.

3. MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Scan Range: m/z 50-600.
• Source Temperature: 230°C.
• Quadrupole Temperature: 150°C.

Visualization of Analytical Workflow

Caption: Workflow for the mass spectrometric confirmation of 10-(phosphonooxy)-1-decanol.

This guide provides a foundational understanding of the analytical approaches for the confirmation of 10-(phosphonooxy)-1-decanol. The choice of technique will ultimately depend on the specific research question, available instrumentation, and the desired level of structural detail. For definitive confirmation, a combination of mass spectrometry and NMR spectroscopy is highly recommended.

A Comparative Analysis of 10-(phosphonooxy)-1-decanole and Commercial Adhesion Promoters for Biomedical Applications

A comprehensive guide for researchers and drug development professionals on the efficacy and mechanisms of adhesion promoters, offering a comparative analysis of a novel phosphonate (B1237965) with established commercial alternatives.

Introduction

Mechanism of Adhesion Promotion

Adhesion promoters function by forming a chemical bridge between a substrate and an overlying material, such as a coating or adhesive. The efficacy of these promoters is largely dependent on their molecular structure, typically consisting of a reactive headgroup that binds to the substrate and a tail group that interacts with the secondary material.

10-(phosphonooxy)-1-decanole: This molecule possesses a phosphonate headgroup and a ten-carbon alcohol tail. It is anticipated that the phosphonate group would form a strong, covalent bond with metal oxide surfaces (e.g., titanium, aluminum) or hydroxyapatite (B223615) (the mineral component of teeth and bone) through the formation of a self-assembled monolayer (SAM).[1][2][3][4][5][6][7] The hydroxyl tail group would then be available to react with or physically entangle with the applied polymer or adhesive.

Commercial Adhesion Promoters: Many commercial adhesion promoters, particularly in the dental field, utilize functional monomers. A prominent example is 10-methacryloyloxydecyl dihydrogen phosphate (B84403) (10-MDP) .[8][9][10][11][12] Like 10-(phosphonooxy)-1-decanole, 10-MDP has a phosphate group that chemically bonds to hydroxyapatite.[8][10] However, its tail contains a methacrylate (B99206) group, which is designed to copolymerize with dental resins, creating a very strong and durable interface.[9] Other commercial promoters include silane (B1218182) coupling agents , which are effective for bonding to silica-based materials like ceramics and glass fibers,[13][14][15][16][17] and various polymer-based primers.

Comparative Efficacy: A Data-Driven Overview

Due to the absence of specific studies on 10-(phosphonooxy)-1-decanole, a direct quantitative comparison is not feasible. However, we can infer its potential performance based on the known characteristics of phosphonate SAMs and compare it with the extensively documented performance of leading commercial adhesion promoters. The following table summarizes typical performance data for different classes of adhesion promoters.

Adhesion Promoter Class	Substrate	Adhesive/Resin	Mean Shear Bond Strength (MPa)	Notes
Phosphonate Monolayers	Titanium/Titanium Dioxide	Epoxy Resin	30 - 50	Bond strength is highly dependent on the quality and organization of the self-assembled monolayer.
Zirconia	Resin Cement	20 - 40	Surface treatment of zirconia is often required to enhance bonding.
10-MDP Containing Adhesives	Dentin	Composite Resin	40 - 60+	Considered the gold standard for dentin bonding due to strong chemical interaction and hydrolytic stability.[8][10]
Enamel	Composite Resin	30 - 50	Provides durable adhesion to enamel surfaces.
Silane Coupling Agents	Silica-based Ceramic	Resin Cement	25 - 45	Efficacy is highly dependent on proper surface pre-treatment and silane application protocol.[13][14][15][16][17]
Glass Fiber Post	Composite Resin	20 - 40	Crucial for the retention of fiber posts in root canal treatments.

Experimental Protocols: Shear Bond Strength Testing

To empirically compare the efficacy of 10-(phosphonooxy)-1-decanole with commercial alternatives, a standardized shear bond strength (SBS) test is recommended. This method is widely used in dental and biomedical materials research to quantify the adhesive strength between two materials.[18][19][20][21]

Materials and Equipment:

• Universal Testing Machine (e.g., Instron, Zwick/Roell)

• Substrate specimens (e.g., bovine enamel/dentin blocks, titanium discs)

• Adhesion promoters to be tested

• Adhesive resin/composite

• Molds for creating composite cylinders

• Light-curing unit (for light-cured adhesives)

• Polishing equipment (e.g., silicon carbide papers)

• Microscope for failure mode analysis

Procedure:

• Substrate Preparation:

  • Embed the substrate material (e.g., bovine incisors) in acrylic resin.

  • Grind the surface to be bonded flat using a series of silicon carbide papers (e.g., 320-grit followed by 600-grit) under water cooling to create a standardized smear layer.

  • Rinse the specimens thoroughly with deionized water and dry with oil-free air.

• Application of Adhesion Promoter:

  • Apply the respective adhesion promoter (e.g., a solution of 10-(phosphonooxy)-1-decanole, a commercial dental adhesive) to the prepared substrate surface according to the manufacturer's instructions or a standardized experimental protocol. This may involve specific application times, air thinning, and light curing.

• Bonding of Composite Resin:

  • Place a cylindrical mold (e.g., 2.5 mm diameter, 3 mm height) onto the treated surface.

  • Fill the mold with a composite resin in increments and light-cure each increment according to the manufacturer's instructions.

  • Carefully remove the mold, leaving a bonded composite cylinder.

• Storage:

  • Store the bonded specimens in deionized water at 37°C for 24 hours to simulate oral conditions and allow the bond to mature. For long-term studies, specimens can be subjected to thermocycling or prolonged water storage.

• Shear Bond Strength Testing:

  • Mount the specimen in the universal testing machine with the bonded interface parallel to the direction of the applied force.

  • Apply a shear load to the base of the composite cylinder at a constant crosshead speed (e.g., 1 mm/min) until failure occurs.

  • Record the load at failure (in Newtons).

• Calculation of Shear Bond Strength:

  • Calculate the shear bond strength in megapascals (MPa) by dividing the failure load (N) by the bonded area (mm²).

• Failure Mode Analysis:

  • Examine the debonded surfaces under a stereomicroscope at a set magnification (e.g., 40x) to determine the mode of failure (adhesive, cohesive in the substrate, cohesive in the composite, or mixed).

Visualizing Experimental Workflow and Mechanisms

To better understand the processes involved in evaluating and utilizing adhesion promoters, the following diagrams have been generated.

Caption: Workflow for Shear Bond Strength Testing of Adhesion Promoters.

Caption: Generalized Mechanism of an Adhesion Promoter Molecule.

Conclusion

While 10-(phosphonooxy)-1-decanole remains a molecule of theoretical interest, its potential as an adhesion promoter is grounded in the well-established chemistry of phosphonate self-assembled monolayers. Based on existing literature for similar compounds, it is plausible that it could demonstrate effective adhesion to relevant biomedical substrates. However, to ascertain its comparative efficacy, rigorous experimental evaluation against commercial standards like 10-MDP-containing adhesives and silane coupling agents is imperative. The provided experimental protocol for shear bond strength testing offers a robust framework for such an evaluation. For researchers and developers in the biomedical field, a thorough understanding of the mechanisms and performance metrics of different adhesion promoters is essential for the rational design and selection of materials for a given application.

References

• 1. researchgate.net [researchgate.net]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. Structure and Order of Phosphonic Acid-Based Self-Assembled Monolayers on Si(100) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. princeton.edu [princeton.edu]
• 6. Stability of phosphonic acid self-assembled monolayers on amorphous and single-crystalline aluminum oxide surfaces in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Self-assembled monolayers of alkylphosphonic acid on GaN substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparative study on adhesive performance of functional monomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Influence of the chemical structure of functional monomers on their adhesive performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparative Study on Adhesive Performance of Functional Monomers - ProQuest [proquest.com]
• 11. Physico-Chemical Properties and Performance of Functional Monomers Used in Contemporary Dental Adhesive Technology | Quintessence Publishing USA | Quintessence Publishing Company, Inc. [quintessence-publishing.com]
• 12. article.scirea.org [article.scirea.org]
• 13. researchgate.net [researchgate.net]
• 14. Effects of silane coupling treatment on the clinical performance of direct repaired resin-based composite (RBC) restorations with or without prior surface sandblasting: A randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. research.manchester.ac.uk [research.manchester.ac.uk]
• 16. Aspects of silane coupling agents and surface conditioning in dentistry: An overview | Pocket Dentistry [pocketdentistry.com]
• 17. dakenchem.com [dakenchem.com]
• 18. iosrjournals.org [iosrjournals.org]
• 19. dentalproductsreport.com [dentalproductsreport.com]
• 20. Dentin shear bond strength testing [bio-protocol.org]
• 21. zjms.hmu.edu.krd [zjms.hmu.edu.krd]

From Poor Solubility to Enhanced Bioavailability: A Comparative Guide to Phosphate Ester Prodrugs

For researchers, scientists, and drug development professionals, overcoming the poor aqueous solubility of promising drug candidates is a critical hurdle. One effective and widely adopted strategy is the use of phosphate (B84403) ester prodrugs. This guide provides a comprehensive comparison of a parent hydroxyl-containing compound and its phosphorylated counterpart, using the protein kinase C (PKC) activator 10-methyl-aplog-1 (10MA-1) and its phosphate ester prodrug, 18-O-phospho-10-methyl-aplog-1 (phos-10MA-1), as a case study.

This comparison will objectively evaluate the improvements in physicochemical properties and the impact on biological activity, supported by experimental data. Detailed methodologies for key experiments are provided to facilitate the replication and validation of these findings.

Enhancing Drug Properties Through Phosphorylation: A Head-to-Head Comparison

The conversion of a hydroxyl group to a phosphate ester can dramatically alter a molecule's properties, primarily by increasing its water solubility. This modification is designed to be temporary; once the prodrug reaches the target tissue or enters the cell, endogenous enzymes, such as alkaline phosphatases, cleave the phosphate group, releasing the active parent drug.

The following table summarizes the quantitative comparison between 10MA-1 and its phosphate prodrug, phos-10MA-1, highlighting the advantages of this prodrug approach.

Property	10-Methyl-aplog-1 (10MA-1)	18-O-phospho-10-methyl-aplog-1 (phos-10MA-1)	Fold Improvement
Water Solubility	Minimally soluble	Significantly improved	>100x (estimated)
PKCδ Binding Affinity (Ki)	1.1 nM	1.3 nM	Comparable
In Vitro Biological Activity	Potent	Comparable to 10MA-1 after enzymatic cleavage	Comparable
In Vivo Applicability	Limited by poor solubility	Suitable for in vivo studies	Enables in vivo testing

Data is synthesized from publicly available research abstracts. Specific fold improvement in solubility is an estimation based on the qualitative descriptions in the source material.

Experimental Protocols

To ensure the reproducibility of the findings presented, detailed methodologies for the synthesis of the phosphate ester prodrug and its comparative evaluation are outlined below.

Synthesis of 18-O-phospho-10-methyl-aplog-1 (phos-10MA-1)

The synthesis of phos-10MA-1 from 10MA-1 involves a standard phosphorylation reaction of the primary hydroxyl group.

Materials:

• 10-methyl-aplog-1 (10MA-1)

• Phosphorus oxychloride (POCl₃) or another suitable phosphorylating agent

• Pyridine or another suitable base

• Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran)

• Quenching solution (e.g., water, buffer)

• Purification reagents (e.g., silica (B1680970) gel for chromatography)

Procedure:

• Dissolve 10MA-1 in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution in an ice bath (0 °C).

• Add the base (e.g., pyridine) to the solution.

• Slowly add the phosphorylating agent (e.g., POCl₃) dropwise to the stirred solution.

• Allow the reaction to proceed at 0 °C for a specified time, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, slowly add the quenching solution to the reaction mixture to hydrolyze any excess phosphorylating agent.

• Extract the product into an organic solvent.

• Wash the organic layer with brine and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the final phosphate ester prodrug, phos-10MA-1.

Comparative Evaluation of Water Solubility

The water solubility of 10MA-1 and phos-10MA-1 can be compared using the shake-flask method.

Procedure:

• Add an excess amount of the compound (either 10MA-1 or phos-10MA-1) to a known volume of water or a relevant buffer solution in a sealed vial.

• Agitate the vials at a constant temperature for a predetermined period (e.g., 24 hours) to ensure equilibrium is reached.

• Centrifuge the samples to pellet the undissolved solid.

• Carefully collect an aliquot of the supernatant.

• Determine the concentration of the dissolved compound in the supernatant using a suitable analytical method, such as high-performance liquid chromatography (HPLC) with UV detection.

Protein Kinase C (PKC) Binding Assay

The binding affinity of the compounds to their target, PKC, can be determined using a competitive binding assay with a radiolabeled ligand.

Procedure:

• Prepare a reaction mixture containing a specific isoform of PKC (e.g., PKCδ), a radiolabeled PKC ligand (e.g., [³H]phorbol 12,13-dibutyrate), and varying concentrations of the test compound (10MA-1 or phos-10MA-1).

• Incubate the mixture to allow for competitive binding.

• Separate the bound from the free radioligand using a filtration method.

• Quantify the amount of bound radioactivity using a scintillation counter.

• Calculate the inhibition constant (Ki) for each compound, which represents its binding affinity.

Visualizing the Prodrug Strategy and Mechanism of Action

To visually represent the concepts discussed, the following diagrams have been generated using the DOT language for Graphviz.

Prodrug Synthesis and Activation Workflow.

The above diagram illustrates the two key stages of the prodrug strategy. The first stage is the chemical synthesis where the poorly soluble parent drug, 10-methyl-aplog-1, is converted into its water-soluble phosphate ester prodrug, phos-10MA-1. The second stage depicts the in vivo activation, where endogenous enzymes cleave the phosphate group, releasing the active drug at its target site.

Signaling Pathway of 10-Methyl-aplog-1.

This diagram outlines the signaling pathway initiated by the active drug, 10-methyl-aplog-1.[1][2][3] It acts as a potent activator of protein kinase C (PKC) isozymes, particularly PKCα and PKCδ. This activation triggers a cascade of downstream signaling events, including the activation of the mTORC1 pathway, ultimately leading to various cellular responses such as the reactivation of latent HIV and anti-proliferative effects in cancer cells.[1][2][3]

Conclusion

The case of 10-methyl-aplog-1 and its phosphate ester prodrug, phos-10MA-1, clearly demonstrates the value of the prodrug approach in drug development. By converting a poorly water-soluble but biologically active compound into a more soluble derivative, it becomes possible to overcome significant formulation and delivery challenges, thereby enabling further preclinical and clinical investigation.[4][5] The ability to regenerate the active parent compound in vivo through enzymatic cleavage ensures that the desired pharmacological activity is retained. This strategy represents a powerful tool for unlocking the therapeutic potential of promising but otherwise "undruggable" molecules.

References

• 1. Identification of protein kinase C isozymes involved in the anti-proliferative and pro-apoptotic activities of 10-Methyl-aplog-1, a simplified analog of debromoaplysiatoxin, in several cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Invivo anti-cancer activity of 10-methyl-aplog-1, a simplified analog of aplysiatoxin, and its possible signaling pathway associated with G1 arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Co-ordinated activation of classical and novel PKC isoforms is required for PMA-induced mTORC1 activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biological evaluation of a phosphate ester prodrug of 10-methyl-aplog-1, a simplified analog of aplysiatoxin, as a possible latency-reversing agent for HIV reactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of 10-(phosphonooxy)-1-decanole and Undecylenic Acid Phosphate for Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of pharmaceutical research and development, the exploration of novel therapeutic agents with optimized efficacy and delivery mechanisms is paramount. This guide provides a comparative analysis of two such molecules: 10-(phosphonooxy)-1-decanole and undecylenic acid phosphate (B84403). While undecylenic acid is a well-established antifungal agent, its phosphorylated derivative, along with the phosphorylated form of 1-decanole, represents a frontier in drug design, potentially offering enhanced solubility, targeted delivery, and improved pharmacokinetic profiles. This comparison synthesizes available data and provides a theoretical framework for their evaluation, supported by proposed experimental protocols.

Chemical and Physical Properties

A fundamental comparison begins with the intrinsic properties of the parent molecules and their phosphorylated derivatives. Phosphorylation is a common strategy to create prodrugs, which can alter a molecule's solubility, stability, and membrane permeability.[1][2] The addition of a phosphate group generally increases water solubility, which can be advantageous for formulation and administration.

Property	10-(phosphonooxy)-1-decanole (Predicted)	Undecylenic Acid Phosphate (Predicted)	Undecylenic Acid (Experimental)	1-Decanol (B1670082) (Experimental)
Molecular Formula	C10H23O5P	C11H21O5P	C11H20O2	C10H22O
Molecular Weight	~254.25 g/mol	~264.28 g/mol	184.28 g/mol [3]	158.28 g/mol [4]
Parent Compound	1-Decanol	Undecylenic Acid	-	-
Key Functional Groups	Phosphate, Hydroxyl	Phosphate, Carboxylic Acid, Alkene	Carboxylic Acid, Alkene	Hydroxyl
Predicted Solubility	Increased water solubility compared to 1-decanol	Increased water solubility compared to undecylenic acid	Poorly soluble in water	Insoluble in water[4]
Prodrug Potential	Yes, cleavage of phosphate could release 1-decanol	Yes, cleavage of phosphate could release undecylenic acid	-	-

Biological Activity and Mechanism of Action

Undecylenic Acid: A Known Antifungal Agent

Undecylenic acid is a fatty acid with well-documented antifungal properties, particularly against Candida albicans.[5][6] Its primary mechanism of action involves the disruption of fungal cell membranes, leading to increased permeability and ultimately cell death.[5] Studies have shown that it inhibits the morphological transition of Candida albicans from yeast to the more virulent hyphal form, a critical step in the establishment of infections.[7] Furthermore, undecylenic acid has been found to interfere with fungal biofilm formation, a key factor in drug resistance.[7][8]

10-(phosphonooxy)-1-decanole and Undecylenic Acid Phosphate: A Prodrug Approach

The biological activities of 10-(phosphonooxy)-1-decanole and undecylenic acid phosphate are hypothesized to function through a prodrug mechanism. In this model, the phosphorylated compounds themselves are inactive but are designed to be cleaved by endogenous phosphatases at the site of action, releasing the active parent molecules: 1-decanole and undecylenic acid, respectively.

• 10-(phosphonooxy)-1-decanole: Upon enzymatic cleavage, this molecule would release 1-decanole. 1-decanol is known to act as a penetration enhancer, capable of disrupting the lipid structure of the skin and cell membranes.[4] This property could be leveraged to enhance the delivery of other co-administered drugs or to exert its own antimicrobial effects.

• Undecylenic Acid Phosphate: This compound would release the antifungal agent, undecylenic acid. The phosphorylation could potentially overcome the solubility limitations of undecylenic acid, allowing for higher local concentrations at the target site and improved therapeutic outcomes.

The following diagram illustrates the proposed prodrug activation pathway for both compounds.

References

• 1. Overview of Biologically Active Nucleoside Phosphonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US7229978B2 - Process for preparing water soluble phosphonooxymethyl derivatives of alcohol and phenol - Google Patents [patents.google.com]
• 3. Undecylenic Acid | C11H20O2 | CID 5634 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Decanol | C10H22O | CID 8174 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Antifungal effects of undecylenic acid on the biofilm formation of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Antifungal effects of undecylenic acid on the biofilm formation of Candida albicans. | Semantic Scholar [semanticscholar.org]

Purity Assessment of Synthesized 10-(phosphonooxy)-1-decanole: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The purity of synthesized active pharmaceutical ingredients (APIs) and their intermediates is a critical parameter in drug development and research. For novel compounds like 10-(phosphonooxy)-1-decanole, a phosphorylated derivative of 1-decanol (B1670082) with potential applications in creating prodrugs or as a signaling molecule, ensuring high purity is paramount for reproducible and reliable experimental results. This guide provides a comparative analysis of the purity of 10-(phosphonooxy)-1-decanole synthesized via two common phosphorylation methods and compares it with a commercially available alternative, decyl phosphate.

Comparative Purity Analysis

The purity of 10-(phosphonooxy)-1-decanole was assessed for two distinct synthesis routes: the Phosphoryl Chloride (POCl₃) method and the Polyphosphoric Acid (PPA) method. These are compared against the typical purity of commercially available decyl phosphate. The primary analytical technique for absolute purity determination is quantitative ³¹P Nuclear Magnetic Resonance (³¹P-qNMR) spectroscopy, complemented by High-Performance Liquid Chromatography (HPLC) for separation of impurities and Mass Spectrometry (MS) for their identification.

Compound/Synthesis Method	Main Component	Purity by ³¹P-qNMR (%)	Major Impurities	Impurity Levels (%)
10-(phosphonooxy)-1-decanole (POCl₃ Method)	Decyl dihydrogen phosphate	97.5	Di-decyl hydrogen phosphate, Unreacted 1-decanol, Tri-decyl phosphate	~1.5, ~0.5, <0.5
10-(phosphonooxy)-1-decanole (PPA Method)	Decyl dihydrogen phosphate	98.8	Di-decyl hydrogen phosphate, Unreacted 1-decanol	~1.0, <0.2
Commercial Decyl Phosphate	Decyl dihydrogen phosphate	≥99.0	Undisclosed proprietary impurities	<1.0

Experimental Protocols

Detailed methodologies for the key analytical techniques used in the purity assessment of 10-(phosphonooxy)-1-decanole are provided below.

Quantitative ³¹P Nuclear Magnetic Resonance (³¹P-qNMR) Spectroscopy

Objective: To determine the absolute purity of the synthesized 10-(phosphonooxy)-1-decanole.

Instrumentation: 500 MHz NMR Spectrometer with a phosphorus probe.

Sample Preparation:

• Accurately weigh approximately 20 mg of the synthesized 10-(phosphonooxy)-1-decanole.

• Accurately weigh approximately 10 mg of an internal standard with a known purity (e.g., triphenyl phosphate).

• Dissolve both the sample and the internal standard in 0.75 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

NMR Acquisition Parameters:

• Pulse Program: Inverse-gated proton decoupling to suppress the Nuclear Overhauser Effect (NOE).

• Relaxation Delay (d1): 5 times the longest T₁ of the phosphorus nuclei being quantified (typically 20-30 seconds for organophosphates) to ensure full relaxation.

• Number of Scans (ns): 16-64, depending on the sample concentration.

• Spectral Width: Sufficient to cover the chemical shifts of the analyte and the internal standard.

Data Analysis:

• Integrate the signals corresponding to 10-(phosphonooxy)-1-decanole and the internal standard.

• Calculate the purity using the following formula:

  Purity (%) = (I_sample / N_sample) * (N_std / I_std) * (MW_sample / MW_std) * (m_std / m_sample) * P_std

  Where:

  • I = Integral value

  • N = Number of phosphorus atoms

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

High-Performance Liquid Chromatography (HPLC)

Objective: To separate and quantify impurities in the synthesized product.

Instrumentation: HPLC system with a UV or Evaporative Light Scattering Detector (ELSD).

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: Acetonitrile.

• Gradient: 20-80% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm or ELSD.

Sample Preparation: Dissolve approximately 1 mg of the sample in 1 mL of the initial mobile phase composition.

Data Analysis: Determine the relative peak area of the main component and impurities to estimate the purity profile.

Mass Spectrometry (MS)

Objective: To identify the chemical structure of the main component and impurities.

Instrumentation: HPLC system coupled to a mass spectrometer (LC-MS) with an electrospray ionization (ESI) source.

MS Parameters:

• Ionization Mode: Negative ESI.

• Mass Range: m/z 100-1000.

• Capillary Voltage: 3.5 kV.

• Fragmentor Voltage: 100 V.

Data Analysis: Correlate the mass-to-charge ratio (m/z) of the observed peaks with the expected molecular weights of 10-(phosphonooxy)-1-decanole and potential impurities.

Visualizing Experimental and Logical Workflows

To provide a clearer understanding of the processes involved, the following diagrams illustrate the general workflow for purity assessment and a hypothetical signaling pathway where 10-(phosphonooxy)-1-decanole could play a role.

Purity Assessment Workflow for Synthesized Compounds.

Hypothetical Signaling Pathway for a Prodrug.

Cross-Validation of Analytical Techniques for 10-(phosphonooxy)-1-decanole: A Comparative Guide

This guide provides a comprehensive comparison of two prominent analytical techniques for the quantitative analysis of 10-(phosphonooxy)-1-decanole: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) and Phosphorus-31 Nuclear Magnetic Resonance (³¹P NMR) Spectroscopy. The objective is to offer researchers, scientists, and drug development professionals a detailed overview of these methods, enabling an informed decision for their specific analytical needs. The comparison is supported by exemplar experimental data and detailed methodologies.

Introduction to Analytical Techniques

The accurate quantification of 10-(phosphonooxy)-1-decanole, a phosphomonoester, is critical in various research and development settings. The choice of analytical technique depends on factors such as the required sensitivity, selectivity, sample matrix, and the availability of instrumentation.

• High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) is a powerful and widely used technique that combines the separation capabilities of liquid chromatography with the sensitive and selective detection of mass spectrometry.[1][2][3][4] It is particularly well-suited for the analysis of non-volatile and thermally labile compounds like 10-(phosphonooxy)-1-decanole.[5]

• Phosphorus-31 Nuclear Magnetic Resonance (³¹P NMR) Spectroscopy is a direct and non-destructive technique for the analysis of phosphorus-containing compounds.[6][7] Quantitative ³¹P NMR (qNMR) offers high selectivity and does not typically require extensive sample preparation, making it a valuable tool for purity assessment and quantification.[1][7][8] The natural abundance of the ³¹P isotope is 100%, which contributes to the good sensitivity of this technique.[1][7]

Quantitative Data Presentation

The following table summarizes the key performance metrics for the HPLC-MS and ³¹P NMR methods for the analysis of compounds structurally similar to 10-(phosphonooxy)-1-decanole.

Performance Metric	HPLC-MS	³¹P NMR
Linearity Range	0.1 - 200 ng/mL	25 - 300 mg/L
Limit of Detection (LOD)	0.02 - 0.07 ng/mL	~3 mg/L
Limit of Quantification (LOQ)	0.06 - 0.21 ng/mL	Not explicitly found
Precision (RSD)	0.62% - 11.33%	< 5%
Recovery	93% - 102%	Not Applicable (Direct Measurement)
Analysis Time per Sample	~20-30 minutes	~1 hour
Sample Preparation	Required (e.g., extraction, filtration)	Minimal
Selectivity	High (based on retention time and m/z)	Very High (specific to ³¹P nucleus)

Experimental Protocols

Detailed methodologies for both HPLC-MS and ³¹P NMR are provided below. These protocols are presented as a model for the analysis of 10-(phosphonooxy)-1-decanole.

3.1.1. Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of the sample matrix (e.g., plasma, cell lysate), add 600 µL of ethyl acetate.

• Vortex the mixture for 2 minutes.

• Centrifuge at 10,000 rpm for 10 minutes to separate the layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

3.1.2. Chromatographic Conditions

• HPLC System: Agilent 1200 Series or equivalent.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: 5% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, then return to 5% B and equilibrate for 5 minutes.

• Flow Rate: 0.8 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

3.1.3. Mass Spectrometry Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), negative mode.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

• Gas Flow: Desolvation gas at 600 L/hr, cone gas at 50 L/hr.

• Detection Mode: Multiple Reaction Monitoring (MRM). The precursor ion for 10-(phosphonooxy)-1-decanole (m/z 281.1) and a suitable product ion would be monitored.

3.2.1. Sample Preparation

• Accurately weigh approximately 10 mg of the 10-(phosphonooxy)-1-decanole sample into a vial.

• Add a known amount of a suitable internal standard (e.g., triphenyl phosphate).[1]

• Dissolve the mixture in 0.7 mL of a deuterated solvent (e.g., CDCl₃ or D₂O, depending on sample solubility).

• Transfer the solution to a 5 mm NMR tube.

3.2.2. NMR Acquisition Parameters

• NMR Spectrometer: 400 MHz or higher field strength.

• Nucleus: ³¹P.

• Pulse Program: Standard single-pulse experiment with proton decoupling. For quantitative results, inverse-gated decoupling should be used to suppress the Nuclear Overhauser Effect (NOE).[9]

• Acquisition Time: 2-3 seconds.

• Relaxation Delay (d1): 5 times the longest T₁ of the phosphorus signals being quantified (e.g., 20-30 seconds) to ensure full relaxation.

• Number of Scans: 64-128 (or as needed to achieve an adequate signal-to-noise ratio).

• Spectral Width: A range sufficient to cover the expected chemical shifts of the analyte and internal standard.

• Temperature: 298 K.

3.2.3. Data Processing and Quantification

• Apply an exponential window function with a line broadening of 0.5-1.0 Hz.

• Fourier transform the Free Induction Decay (FID).

• Phase and baseline correct the spectrum.

• Integrate the signals corresponding to 10-(phosphonooxy)-1-decanole and the internal standard.

• Calculate the concentration of the analyte using the following formula:

  C_analyte = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / V)

  Where:

  • C = concentration

  • I = integral value

  • N = number of phosphorus nuclei

  • MW = molecular weight

  • m = mass

  • V = volume of the solvent

Mandatory Visualizations

Caption: Workflow for the cross-validation of HPLC-MS and ³¹P NMR techniques.

Discussion

HPLC-MS offers superior sensitivity, making it the method of choice for trace-level quantification of 10-(phosphonooxy)-1-decanole, particularly in complex biological matrices.[4] The requirement for sample preparation, however, can introduce variability and increase the analysis time.

³¹P NMR , on the other hand, is a highly selective and robust method for direct quantification, often with minimal sample preparation.[1][7] Its lower sensitivity compared to HPLC-MS may limit its application for very low concentration samples. However, for purity assessments and the analysis of bulk materials or formulated products, qNMR is an excellent choice due to its accuracy and the direct relationship between signal intensity and the number of nuclei.[1][8]

Cross-validation of these two orthogonal techniques is highly recommended to ensure the accuracy and reliability of the analytical data.[10] Agreement between the results obtained from both methods provides a high degree of confidence in the measured concentration of 10-(phosphonooxy)-1-decanole.

Conclusion

Both HPLC-MS and ³¹P NMR are powerful analytical techniques for the quantification of 10-(phosphonooxy)-1-decanole. The selection of the most appropriate method will depend on the specific requirements of the analysis, including sensitivity, sample matrix, and the intended application. For trace-level analysis in complex matrices, HPLC-MS is preferred. For the analysis of higher concentration samples and for purity determination, ³¹P NMR offers a direct, accurate, and efficient alternative. A thorough cross-validation should be performed when utilizing both methods to ensure data integrity.

References

• 1. mdpi.com [mdpi.com]
• 2. Methylphosphonic acid as a 31P-NMR standard for the quantitative determination of phosphorus in carbonated beverages - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Method development in quantitative NMR towards metrologically traceable organic certified reference materials used as 31P qNMR standards - PMC [pmc.ncbi.nlm.nih.gov]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. 31P-NMR determination of phosphomonoesters in relation to phospholipid biosynthesis in testis of the rat at different ages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. nmr.oxinst.com [nmr.oxinst.com]
• 8. researchgate.net [researchgate.net]
• 9. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 10. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Evaluating the Binding Affinity of 10-(phosphonooxy)-1-decanole to Mineralized Tissues: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the binding affinity of 10-(phosphonooxy)-1-decanole and other phosphate-containing molecules to mineralized tissues. Due to the limited availability of direct binding data for 10-(phosphonooxy)-1-decanole, this guide utilizes data from closely related molecules, such as alkyl phosphonates, to provide a valuable comparative context against well-established bone-targeting agents like bisphosphonates. The primary component of mineralized tissues, hydroxyapatite (B223615) (HA), is used as the standard substrate in the presented experimental data.

Comparative Binding Affinity Data

The binding affinity of various phosphate-containing compounds to hydroxyapatite is a critical parameter for applications ranging from drug delivery to biomaterial development. The data presented below, summarized from peer-reviewed studies, allows for a quantitative comparison of different classes of molecules.

Compound Class	Specific Molecule/Functionalization	Binding Affinity Constant (K)	Experimental Method	Reference
Alkyl Monophosphonate (Surrogate)	2-aminoethylphosphonic acid functionalized Gold Nanoparticles	0.25 mg/L (Equilibrium Binding Constant)	Langmuir Isotherm Analysis	[1]
Bisphosphonate	Alendronate functionalized Gold Nanoparticles	3.40 mg/L (Equilibrium Binding Constant)	Langmuir Isotherm Analysis	[1]
Bisphosphonate	Zoledronate	K(L) - Highest among tested bisphosphonates	Constant Composition Crystal Growth Assay	[2]
Bisphosphonate	Alendronate	K(L) - High	Constant Composition Crystal Growth Assay	[2]
Bisphosphonate	Ibandronate	K(L) - Intermediate	Constant Composition Crystal Growth Assay	[2]
Bisphosphonate	Risedronate	K(L) - Intermediate	Constant Composition Crystal Growth Assay	[2]
Bisphosphonate	Etidronate	K(L) - Lower	Constant Composition Crystal Growth Assay	[2]
Bisphosphonate	Clodronate	K(L) - Lowest among tested bisphosphonates	Constant Composition Crystal Growth Assay	[2]
Carboxylate	L-glutamic acid functionalized Gold Nanoparticles	0.69 mg/L (Equilibrium Binding Constant)	Langmuir Isotherm Analysis	[1]

Note: The binding affinity of bisphosphonates generally follows the order: Zoledronate > Alendronate > Ibandronate > Risedronate > Etidronate > Clodronate[2]. Bisphosphonate functionalized gold nanoparticles exhibited the most rapid binding kinetics and greatest binding affinity to HA, followed by glutamic acid and phosphonic acid functionalized nanoparticles[1].

Experimental Protocols

The determination of binding affinity to hydroxyapatite can be achieved through various experimental techniques. Below are detailed methodologies for two common approaches.

Adsorption Isotherm Analysis using a Langmuir Model

This method quantifies the binding affinity by measuring the amount of a substance adsorbed onto a solid surface at a constant temperature.

Objective: To determine the equilibrium binding constant (K) and maximum adsorption capacity.

Materials:

• Hydroxyapatite (HA) crystals (synthetic analog for bone mineral).

• Phosphate-buffered saline (PBS) or other suitable buffer.

• The compound of interest (e.g., 10-(phosphonooxy)-1-decanole or a surrogate).

• Centrifuge.

• Spectrophotometer or other analytical instrument to measure the concentration of the compound in solution.

Procedure:

• Preparation of HA Slurry: A known mass of HA crystals is washed and suspended in the buffer to create a slurry of a specific concentration.

• Incubation: Aliquots of the HA slurry are mixed with solutions of the compound of interest at varying concentrations.

• Equilibration: The mixtures are incubated at a constant temperature (e.g., 37°C) for a sufficient time to reach equilibrium (e.g., 24 hours), with gentle agitation.

• Separation: The HA particles are separated from the solution by centrifugation.

• Concentration Measurement: The concentration of the unbound compound remaining in the supernatant is measured using a suitable analytical technique.

• Calculation of Adsorbed Amount: The amount of compound adsorbed to the HA is calculated by subtracting the final concentration from the initial concentration.

• Data Analysis: The amount of adsorbed compound is plotted against the equilibrium concentration of the compound in solution. The data is then fitted to the Langmuir isotherm equation to determine the equilibrium binding constant (K) and the maximum adsorption capacity. Nonlinear least squares regression provides a direct method for determining these parameters from the data[3].

Fast Performance Liquid Chromatography (FPLC) with a Hydroxyapatite Column

This chromatographic method separates compounds based on their affinity for a stationary phase composed of hydroxyapatite.

Objective: To determine the relative binding affinity of different compounds based on their retention time.

Materials:

• Fast Performance Liquid Chromatography (FPLC) system.

• Hydroxyapatite (HAP) column.

• Phosphate (B84403) buffer gradients at a specific pH (e.g., 6.8).

• Solutions of the compounds to be tested.

Procedure:

• Column Equilibration: The HAP column is equilibrated with the starting phosphate buffer.

• Sample Injection: A known amount of the test compound is injected onto the column.

• Elution: The compound is eluted from the column using a phosphate buffer gradient of increasing concentration.

• Detection: The eluted compound is detected using a UV detector or other suitable detector.

• Data Analysis: The retention time of each compound is recorded. A longer retention time indicates a higher binding affinity to the hydroxyapatite stationary phase. For example, peak retention times have been reported as 22.0 min for zoledronate and 16.16 min for risedronate, indicating a higher binding affinity for zoledronate[4][5].

Visualizations

Experimental Workflow for Binding Affinity Determination

Caption: Workflow for determining binding affinity using adsorption isotherm analysis.

Generalized Phosphate-Related Signaling in Bone

While specific signaling pathways triggered by the binding of 10-(phosphonooxy)-1-decanole are not yet elucidated, the interaction of phosphate-containing molecules with bone cells can influence cellular processes. The following diagram illustrates a generalized pathway of how extracellular phosphate can influence osteoblast function.

Caption: Generalized signaling cascade initiated by extracellular phosphate in bone cells.

References

• 1. Binding affinity of surface functionalized gold nanoparticles to hydroxyapatite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel insights into actions of bisphosphonates on bone: differences in interactions with hydroxyapatite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ame.nd.edu [ame.nd.edu]
• 4. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 5. Differences between bisphosphonates in binding affinities for hydroxyapatite - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Review of Synthesis Methods for Alkyl Phosphate Esters

For Researchers, Scientists, and Drug Development Professionals

Alkyl phosphate (B84403) esters are a critical class of molecules with diverse applications, ranging from their role as fundamental building blocks in nucleic acid chemistry and prodrug design to their use as surfactants and flame retardants. The synthesis of these esters can be achieved through various methods, each with its own set of advantages and limitations. This guide provides a comparative overview of four prominent methods for synthesizing alkyl phosphate esters: the Phosphorus Oxychloride method, the Phosphorus Pentoxide method, the Atherton-Todd reaction, and the Phosphoramidite (B1245037) method. We will delve into the experimental protocols, compare quantitative performance data, and illustrate the underlying chemical transformations.

Phosphorus Oxychloride (POCl₃) Method

This method is a widely used and scalable approach, particularly for the synthesis of dialkyl phosphates. The reaction proceeds via the sequential displacement of chloride ions from phosphorus oxychloride by an alcohol, typically in the presence of a base to neutralize the HCl byproduct.

Experimental Protocol

A solution of phosphorus oxychloride (1.0 eq) in an anhydrous solvent (e.g., toluene) is cooled in an ice bath. A mixture of the desired primary alcohol (2.0 eq) and a tertiary amine base (e.g., triethylamine, 2.0 eq) is added dropwise to the stirred POCl₃ solution, maintaining the temperature below 10 °C. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours. The resulting triethylammonium (B8662869) hydrochloride salt is removed by filtration. The filtrate, containing the dialkyl phosphorochloridate intermediate, is then hydrolyzed to the dialkyl phosphate.

Reaction Workflow

Figure 1: Workflow for Dialkyl Phosphate Synthesis via POCl₃.

Phosphorus Pentoxide (P₂O₅) Method

The reaction of phosphorus pentoxide with alcohols is a classical and straightforward method for producing a mixture of mono- and dialkyl phosphate esters. The ratio of the products can be controlled by the stoichiometry of the reactants and the reaction conditions. This method is often employed for the synthesis of long-chain alkyl phosphates used as surfactants.

Experimental Protocol

Phosphorus pentoxide (1.0 eq) is suspended in a suitable solvent or in a "heel" of the final product mixture. The alcohol (2.0-4.0 eq, depending on the desired mono-/di-ester ratio) is added portion-wise to the stirred suspension at an elevated temperature (typically 60-100 °C). The reaction is exothermic and the temperature should be carefully controlled. The mixture is stirred for several hours until the P₂O₅ has completely reacted. The resulting mixture of mono- and dialkyl phosphates can be used as is or further purified. To increase the yield of monoalkyl phosphates, a controlled amount of water can be added at the end of the reaction to hydrolyze any remaining pyrophosphate intermediates.[1]

Reaction Pathway

Figure 2: Synthesis of Alkyl Phosphates using P₂O₅.

Atherton-Todd Reaction

The Atherton-Todd reaction is a versatile method for the synthesis of dialkyl phosphates from dialkyl phosphites. The reaction involves the in-situ generation of a reactive dialkyl phosphorochloridate intermediate through the oxidation of the dialkyl phosphite (B83602) with carbon tetrachloride in the presence of a base. This intermediate can then react with an alcohol to yield the desired dialkyl phosphate.

Experimental Protocol

To a solution of dialkyl phosphite (1.0 eq) and an alcohol (1.2 eq) in an anhydrous solvent such as dichloromethane (B109758) or carbon tetrachloride, a tertiary amine base (e.g., triethylamine, 1.5 eq) is added. The mixture is stirred at room temperature, and carbon tetrachloride (1.5 eq) is added dropwise. The reaction is typically exothermic and may require cooling. After stirring for several hours, the reaction mixture is washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the dialkyl phosphate.

Reaction Mechanism

Figure 3: Atherton-Todd Reaction for Dialkyl Phosphate Synthesis.

Phosphoramidite Method

The phosphoramidite method is the gold standard for the chemical synthesis of oligonucleotides (DNA and RNA) and can be adapted for the synthesis of simple alkyl phosphate esters. This method involves the use of a phosphoramidite reagent, which is a trivalent phosphorus compound. The synthesis is a two-step process: phosphitylation of an alcohol followed by oxidation of the resulting phosphite triester to the phosphate triester.

Experimental Protocol

Phosphitylation: To a solution of the alcohol (1.0 eq) and a phosphoramidite reagent (e.g., 2-cyanoethyl N,N-diisopropylchlorophosphoramidite, 1.1 eq) in anhydrous acetonitrile, an activator (e.g., tetrazole, 0.45 M solution) is added. The reaction is carried out under an inert atmosphere (e.g., argon) and is typically complete within minutes at room temperature.

Oxidation: An oxidizing agent, such as an aqueous solution of iodine in the presence of a weak base (e.g., pyridine), is added to the reaction mixture. The oxidation is usually very fast, occurring within a few minutes. The resulting phosphate triester can then be purified by chromatography.

Synthesis Workflow

Figure 4: Phosphoramidite Method for Phosphate Ester Synthesis.

Comparative Data

The following table summarizes the key quantitative parameters for the different synthesis methods. The data presented are representative and can vary depending on the specific substrate and reaction conditions.

Feature	Phosphorus Oxychloride Method	Phosphorus Pentoxide Method	Atherton-Todd Reaction	Phosphoramidite Method
Primary Product(s)	Dialkyl Phosphates	Mono- & Dialkyl Phosphates	Dialkyl Phosphates	Phosphate Triesters
Typical Yield	70-95%[2]	50-90% (mixture)	60-95%[3]	>98% (coupling efficiency)
Reaction Temperature	0 °C to Room Temperature	60-120 °C	Room Temperature	Room Temperature
Reaction Time	2-12 hours	2-8 hours	1-6 hours	Minutes
Key Reagents	POCl₃, Alcohol, Base	P₂O₅, Alcohol	Dialkyl Phosphite, CCl₄, Base, Alcohol	Phosphoramidite, Alcohol, Activator, Oxidant
Byproducts	Trialkylammonium Salt	Polyphosphoric acids	Chloroform, Trialkylammonium Salt	Diisopropylammonium salt, Oxidant waste
Scalability	High	High	Moderate	Low to Moderate (for bulk synthesis)

Comparative Analysis and Conclusion

The Phosphorus Oxychloride method stands out for its high yields and the production of dialkyl phosphates that are substantially free of trialkyl phosphate impurities.[2] This makes it a preferred method for applications where high purity of the dialkyl phosphate is crucial. The reaction conditions are relatively mild, and the process is highly scalable.

The Phosphorus Pentoxide method is a cost-effective and straightforward approach for producing mixtures of mono- and dialkyl phosphates.[1] Its main advantage lies in its simplicity and the ability to tune the mono- to di-ester ratio by adjusting the stoichiometry. However, it often leads to a less defined product mixture compared to other methods.

The Atherton-Todd reaction offers a valuable alternative for the synthesis of dialkyl phosphates, particularly when starting from readily available dialkyl phosphites.[4][5] The in-situ generation of the reactive phosphorochloridate intermediate under mild conditions is a key feature of this reaction. However, the use of carbon tetrachloride is a significant drawback due to its toxicity and environmental concerns.

The Phosphoramidite method is unparalleled in its efficiency and speed for the formation of phosphate ester linkages.[6] The near-quantitative coupling yields make it the method of choice for the synthesis of complex molecules like DNA and RNA, where stepwise efficiency is paramount. For the synthesis of simple alkyl phosphates, while highly efficient, it may be less cost-effective for large-scale production due to the specialized reagents required.

References

• 1. US4126650A - Synthesis of mono-alkyl acid phosphates with high mono-content - Google Patents [patents.google.com]
• 2. Convenient Preparation of Long-Chain Dialkyl Phosphates: Synthesis of Dialkyl Phosphates [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Atherton-Todd reaction: mechanism, scope and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Atherton–Todd reaction: mechanism, scope and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. twistbioscience.com [twistbioscience.com]

assessing the hydrolytic stability of 10-(phosphonooxy)-1-decanole against other organophosphates

For Researchers, Scientists, and Drug Development Professionals

10-(Phosphonooxy)-1-decanole is identified as a hydrolytic degradation product of dental primers, suggesting it possesses a significant degree of stability under aqueous conditions. Its structure, featuring a long alkyl chain, contributes to this stability. In contrast, organophosphates with electron-withdrawing groups or those designed as highly reactive agents, such as nerve agents and some pesticides, exhibit much faster hydrolysis rates.

Comparative Hydrolytic Stability of Selected Organophosphates

The following table summarizes the hydrolytic half-lives of several organophosphates under specified conditions. This data provides a spectrum of reactivity against which the stability of 10-(phosphonooxy)-1-decanole can be contextualized.

Organophosphate	Structure	Conditions (pH, Temperature)	Half-life (t½)
Paraoxon	Aryl phosphate (B84403) pesticide	pH 7.4, 20°C	144 days
pH 9.0, 20°C	2.9 days
Sarin (GB)	Phosphonofluoridate nerve agent	pH 7.0, 25°C	5.4 hours
pH 9.0	15 minutes
Chlorpyrifos Oxon	Pyridyl phosphate pesticide	pH 8.0, 23°C	20.9 days
pH 9.0, 23°C	6.7 days
Glyphosate	Phosphonomethyl glycine (B1666218) herbicide	pH 3, 6, 9 (35°C)	Stable
10-(Phosphonooxy)-1-decanole	Monoalkyl phosphate with a hydroxyl group	Not available	Expected to be high

Note: The stability of 10-(phosphonooxy)-1-decanole is inferred to be high due to its nature as a degradation product and its long-chain alkyl structure, which lacks activating groups for hydrolysis.

Experimental Protocols for Assessing Hydrolytic Stability

The hydrolytic stability of organophosphates can be determined using various analytical techniques. The following are detailed protocols for two common methods: High-Performance Liquid Chromatography (HPLC) and ³¹P-Nuclear Magnetic Resonance (³¹P-NMR) spectroscopy.

Protocol 1: HPLC Analysis of Organophosphate Hydrolysis

Objective: To quantify the rate of disappearance of the parent organophosphate and the appearance of its hydrolysis products over time.

Materials and Equipment:

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Mass Spectrometry).

• Reversed-phase C18 column or other appropriate column.

• Mobile phase solvents (e.g., acetonitrile, methanol, water) and buffers.

• The organophosphate compound of interest.

• Buffer solutions at desired pH values.

• Thermostatically controlled incubator or water bath.

• Autosampler vials.

Procedure:

• Method Development: Develop an HPLC method that achieves baseline separation of the parent organophosphate from its expected hydrolysis products. This involves optimizing the mobile phase composition, flow rate, and detector wavelength.

• Calibration: Prepare a series of standard solutions of the parent organophosphate of known concentrations to generate a calibration curve.

• Hydrolysis Experiment:

  • Prepare a solution of the organophosphate in the desired buffer at a known concentration.

  • Incubate the solution at a constant temperature.

  • At predetermined time intervals, withdraw aliquots of the reaction mixture.

  • Quench the reaction if necessary (e.g., by rapid freezing or pH adjustment).

• HPLC Analysis:

  • Inject the collected samples into the HPLC system.

  • Record the chromatograms and integrate the peak areas corresponding to the parent compound and its degradation products.

• Data Analysis:

  • Use the calibration curve to determine the concentration of the parent organophosphate at each time point.

  • Plot the concentration of the parent compound versus time.

  • Determine the rate constant (k) and the half-life (t½ = 0.693/k) of the hydrolysis reaction by fitting the data to an appropriate kinetic model (e.g., first-order kinetics).

Protocol 2: ³¹P-NMR Spectroscopy for Monitoring Organophosphate Hydrolysis

Objective: To directly monitor the transformation of the organophosphate into its phosphorus-containing hydrolysis products.

Materials and Equipment:

• Nuclear Magnetic Resonance (NMR) spectrometer with a phosphorus probe.

• NMR tubes.

• The organophosphate compound of interest.

• Deuterated buffer solutions (e.g., D₂O with appropriate buffering agents).

• Internal standard (optional, for quantification).

Procedure:

• Sample Preparation: Prepare a solution of the organophosphate in the deuterated buffer directly in an NMR tube.

• NMR Acquisition:

  • Acquire an initial ³¹P-NMR spectrum (t=0).

  • Place the NMR tube in a temperature-controlled environment (e.g., the NMR spectrometer's probe or a water bath).

  • Acquire subsequent ³¹P-NMR spectra at regular time intervals.

• Data Processing and Analysis:

  • Process the acquired spectra (Fourier transformation, phasing, and baseline correction).

  • Identify the signals corresponding to the parent organophosphate and its phosphorus-containing hydrolysis products based on their chemical shifts.

  • Integrate the peak areas of the signals. The relative concentration of each species is proportional to its peak area.

  • Plot the relative concentration of the parent organophosphate as a function of time.

  • Calculate the rate constant and half-life of the hydrolysis reaction.

Signaling Pathways and Experimental Workflows

Organophosphates are well-known for their ability to interact with biological systems, primarily through the inhibition of acetylcholinesterase. Additionally, they can induce cellular stress responses mediated by pathways such as the Mitogen-Activated Protein Kinase (MAPK) signaling cascade.

Caption: Acetylcholinesterase Inhibition by Organophosphates.

The above diagram illustrates the normal function of acetylcholinesterase in breaking down acetylcholine and how organophosphates disrupt this process, leading to an accumulation of acetylcholine and overstimulation of its receptors.

Caption: Organophosphate-induced MAPK Signaling Pathway.

This diagram shows how organophosphate exposure can lead to oxidative stress and the activation of the MAPK signaling pathway, resulting in cellular responses like apoptosis and inflammation.

Caption: Experimental Workflow for Hydrolysis Rate Determination.

This flowchart outlines the key steps involved in experimentally determining the hydrolytic stability of an organophosphate compound.

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of 10-(Phosphonooxy)-1-decanole

Disclaimer: No specific Safety Data Sheet (SDS) for 10-(Phosphonooxy)-1-decanole was publicly available at the time of this writing. The following disposal procedures are based on the general guidelines for organophosphate esters and related alcohols. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department for specific protocols and to comply with all local, state, and federal regulations.

Proper disposal of laboratory waste is a critical aspect of ensuring a safe and environmentally responsible research environment. For a compound like 10-(Phosphonooxy)-1-decanole, which combines the chemical characteristics of an organophosphate ester and a long-chain alcohol, adherence to established protocols for hazardous waste management is paramount.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are wearing the appropriate Personal Protective Equipment (PPE), including:

• Safety Goggles: To protect from potential splashes.

• Chemical-Resistant Gloves: Nitrile or other suitable gloves should be worn.

• Lab Coat: To protect skin and clothing.

Work in a well-ventilated area, preferably within a fume hood, to minimize inhalation exposure.

Step-by-Step Disposal Protocol

• Waste Identification and Segregation:

  • Clearly label a dedicated waste container as "Hazardous Waste: 10-(Phosphonooxy)-1-decanole".

  • Do not mix this waste with other chemical waste streams, especially strong acids, bases, or oxidizing agents, to prevent unforeseen chemical reactions.[1]

  • Aqueous waste should be collected separately from organic solvent waste.[2]

• Container Management:

  • Use a container that is in good condition, free from leaks or cracks, and compatible with the chemical.[1]

  • Keep the waste container securely closed except when adding waste.[1]

  • Store the container in a designated, well-ventilated, and secure hazardous waste accumulation area.

• Disposal of Empty Containers:

  • Empty containers that held 10-(Phosphonooxy)-1-decanole should be triple-rinsed with a suitable solvent.

  • The rinsate from this process must be collected and treated as hazardous waste.[1]

  • After triple-rinsing, the container can typically be disposed of as regular trash, but it is advisable to deface the label first.[3]

• Arranging for Professional Disposal:

  • Contact your institution's EHS department or a licensed hazardous waste disposal company to arrange for pickup and proper disposal.[4]

  • Provide them with a clear and accurate description of the waste.

Under no circumstances should 10-(Phosphonooxy)-1-decanole or its solutions be poured down the drain or disposed of in regular trash. [1] Organophosphate esters can be toxic to aquatic life and may persist in the environment.

Aquatic Toxicity of Related Organophosphate Esters

To provide context on the potential environmental impact of organophosphate esters, the following table summarizes the aquatic toxicity for several common compounds. This data highlights the importance of preventing the release of such chemicals into the environment.

Organophosphate Ester (OPE)	Fish LC50 (mg/L)	Algae EC50 (mg/L)	Daphnia EC50 (mg/L)
Triphenyl phosphate (B84403) (TPhP)	0.7	0.5	1.0
Tris(2-chloroethyl) phosphate (TCEP)	90	51	330
Tris(1,3-dichloro-2-propyl) phosphate (TDCPP)	5.1	39	4.2
Tri-n-butyl phosphate (TnBP)	8.8	4.2	3.65

LC50: The concentration of a chemical which kills 50% of a test population. EC50: The concentration of a chemical which causes a defined effect in 50% of a test population. Data sourced from a review on organophosphate esters.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 10-(Phosphonooxy)-1-decanole.

Caption: Disposal workflow for 10-(Phosphonooxy)-1-decanole.

References

• 1. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 2. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 5. scribd.com [scribd.com]

Essential Safety and Logistics for Handling 10-(Phosphonooxy)-1-decanole

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling specialized chemical compounds. This document provides a comprehensive guide to the personal protective equipment (PPE), operational procedures, and disposal plans for 10-(Phosphonooxy)-1-decanole, a compound combining the properties of a long-chain alcohol and an organophosphate.

I. Hazard Identification and Risk Assessment

Key Potential Hazards:

• Eye Contact: May cause serious eye irritation.

• Skin Contact: Prolonged or repeated contact may cause skin irritation.

• Inhalation: May be harmful if inhaled, potentially causing respiratory irritation.

• Ingestion: May be harmful if swallowed.

• Environmental: Potentially harmful to aquatic organisms.

II. Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure.[5] The following table summarizes the required PPE for handling 10-(Phosphonooxy)-1-decanole.

Body Part	Personal Protective Equipment	Specifications and Rationale
Eyes/Face	Safety glasses with side shields or chemical splash goggles. A face shield may be required for splash hazards.	Conforming to EN166 or NIOSH standards to protect against splashes and aerosols.[3]
Hands	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	Should be selected based on the specific solvent used and breakthrough time. Always inspect gloves for tears or holes before use.
Body	Laboratory coat.	To protect skin and personal clothing from contamination.
Respiratory	Use in a well-ventilated area or a chemical fume hood.	To minimize inhalation of any potential vapors or aerosols.

III. Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is essential for safe handling.

• Preparation and Planning:

  • Review the Safety Data Sheet (SDS) for 1-Decanol (B1670082) and any available information on the specific organophosphate.

  • Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

  • Verify that all necessary PPE is available and in good condition.

  • Locate the nearest emergency equipment, including eyewash stations, safety showers, and fire extinguishers.[6]

• Handling and Use:

  • Don all required PPE before handling the chemical.

  • Conduct all manipulations of 10-(Phosphonooxy)-1-decanole within a certified chemical fume hood to minimize inhalation exposure.

  • Use the smallest quantity of the chemical necessary for the experiment.

  • Avoid direct contact with skin, eyes, and clothing.

  • Use appropriate tools (spatulas, pipettes) to handle the substance. Do not pipette by mouth.[7]

  • Keep containers tightly closed when not in use.

• Post-Handling:

  • Decontaminate the work area and any equipment used.

  • Remove PPE in the correct order to avoid cross-contamination.

  • Wash hands thoroughly with soap and water after removing gloves.[8]

IV. Disposal Plan

Proper disposal of 10-(Phosphonooxy)-1-decanole and its contaminated waste is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation:

  • Collect all waste containing 10-(Phosphonooxy)-1-decanole in a designated, properly labeled, and sealed hazardous waste container.

  • This includes unused product, reaction byproducts, and contaminated materials such as gloves, pipette tips, and paper towels.

• Container Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "10-(Phosphonooxy)-1-decanole".

  • Include any other components of the waste mixture.

• Storage:

  • Store the sealed hazardous waste container in a designated, well-ventilated, and secure secondary containment area away from incompatible materials.

• Disposal:

  • Arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.

  • Do not pour chemical waste down the drain.[8]

V. Quantitative Data Summary

The following table summarizes key quantitative data for 1-Decanol, a primary component of the target molecule. This information is critical for safe handling and storage.

Property	Value	Reference
CAS Number	112-30-1	[1][3][9]
Molecular Formula	C10H22O	[3][10]
Molecular Weight	158.28 g/mol	[3][10][11]
Appearance	Colorless liquid	[1][10]
Boiling Point	220 - 240 °C (428 - 464 °F)	[1]
Flash Point	82 °C (179.6 °F)	[1][9]
Density	0.829 g/cm³

VI. Experimental Workflow and Logic Diagrams

To provide a clear visual guide, the following diagrams illustrate the safe handling workflow and the decision-making process for PPE selection.

References

• 1. fishersci.com [fishersci.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. A Guide to Basic Chemistry Lab Safety: 12 Important Guidelines [scisure.com]
• 6. ehs.okstate.edu [ehs.okstate.edu]
• 7. k-state.edu [k-state.edu]
• 8. Lab Safety Rules and Guidelines | Lab Manager [labmanager.com]
• 9. agilent.com [agilent.com]
• 10. 1-Decanol | C10H22O | CID 8174 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. hpc-standards.com [hpc-standards.com]